Bromodiphenylmethane

• CAS: 776-74-9

Core Science & Biosynthesis

An In-depth Technical Guide to Bromodiphenylmethane: Core Physical and Chemical Properties

This technical guide provides a comprehensive overview of the fundamental physical and chemical properties of bromodiphenylmethane. Designed for researchers, scientists, and professionals in drug development, this document consolidates key data into structured tables, outlines standard experimental methodologies for property determination, and includes visualizations to illustrate chemical synthesis and property relationships.

Core Physical and Chemical Properties

Bromodiphenylmethane, also known as benzhydryl bromide, is an organic compound that serves as a valuable intermediate in various chemical syntheses, including the production of pharmaceuticals like Modafinil.[1] Its chemical structure consists of a diphenylmethane (B89790) core with a bromine atom attached to the methylene (B1212753) bridge.

Table 1: General and Physical Properties of Bromodiphenylmethane

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₁Br	[2][3]
Molecular Weight	247.13 g/mol	[1][3]
Appearance	White to off-white or amber crystalline solid; orange-red to orange-brown low melting solid.	[1][4][5]
Odor	Pungent	[4]
Melting Point	33 - 42 °C / 91.4 - 107.6 °F (range); 35-39°C (lit.); 45°C; 47°C; 85-87°C (range)	[1][3][4][6]
Boiling Point	184 °C / 363.2 °F @ 20 mmHg	[1][3][4]
Density	Approximately 0.9 g/cm³	[1][3]
Vapor Pressure	0.000358 mmHg at 25°C	[1][3]
Refractive Index	1.6290 (estimate)	[1][3]
Flash Point	> 110 °C / > 230 °F	[4]

Table 2: Solubility Profile of Bromodiphenylmethane

Solvent	Solubility	Notes	Source(s)
Water	Insoluble in cold water.	Decomposed by hot water to form hydrobromic acid.	[1][2][5]
Organic Solvents	Soluble	Dissolves in ethanol, ether, and benzene.	[1][6]

Table 3: Stability and Reactivity Profile

Parameter	Description	Source(s)
Stability	Stable under normal storage and handling conditions.	[1][4]
Conditions to Avoid	Exposure to moist air or water, incompatible products.	[4]
Incompatible Materials	Strong oxidizing agents, acids, bases, alcohols, amines.	[1][4][7]
Hazardous Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen halides.	[4]
Reactivity	Can undergo reactions typical of aromatic compounds, such as electrophilic substitution. The bromine atom facilitates nucleophilic substitution.[2][8] It is a lachrymator and can be corrosive to tissues and most metals in the presence of moisture.[5][6]

Spectral Data

While detailed spectral analyses are beyond the scope of this guide, general spectral information is available. Spectroscopic techniques such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry are used to confirm the structure and purity of bromodiphenylmethane.[9][10][11][12][13]

Experimental Protocols

The determination of the physical properties of bromodiphenylmethane follows standard laboratory procedures for organic compounds.

3.1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound, while impurities tend to depress and broaden the melting range.[14]

• Methodology: Capillary Method

  • A small, finely powdered sample of the crystalline solid is packed into a thin-walled capillary tube, sealed at one end.[15][16]

  • The capillary tube is attached to a thermometer and placed in a heating bath (e.g., a Thiele tube with oil) or a melting point apparatus with a heated metal block.[14]

  • The sample is heated slowly and uniformly, at a rate of about 2°C per minute near the expected melting point.[14]

  • The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes liquid are recorded as the melting point range.[14]

3.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.[17]

• Methodology: Capillary Method (Siwoloboff's Method)

  • A small amount of the liquid is placed in a fusion tube or a small test tube.

  • A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.[17][18]

  • The apparatus, along with a thermometer, is heated slowly and uniformly in a heating bath.[17]

  • As the temperature rises, air trapped in the capillary tube will be expelled, seen as a stream of bubbles.[19]

  • Heating is stopped, and the liquid is allowed to cool.

  • The boiling point is the temperature at which the liquid begins to enter the capillary tube.[19] This occurs when the vapor pressure inside the capillary equals the external atmospheric pressure.

3.3. Solubility Determination

Solubility tests are performed to understand the polarity and presence of functional groups in a molecule.[20] The general principle is "like dissolves like," where polar solvents dissolve polar solutes and non-polar solvents dissolve non-polar solutes.[21][22]

• Methodology: Qualitative Solubility Test

  • Place a small, measured amount of the solute (e.g., 25 mg) into a test tube.[23]

  • Add a small volume of the solvent (e.g., 0.75 mL) in portions, shaking vigorously after each addition.[23]

  • Observe whether the solute dissolves completely. The compound is considered "soluble" if it dissolves to a certain extent (e.g., ~3 g/100 mL).

  • This process is repeated with a range of solvents of varying polarities (e.g., water, diethyl ether, ethanol) and reactive solvents (e.g., 5% HCl, 5% NaOH) to determine the presence of acidic or basic functional groups.[23][24]

Visualizations

4.1. Synthesis of Bromodiphenylmethane

One common method for the synthesis of bromodiphenylmethane is through the free-radical bromination of diphenylmethane.[6][7]

Caption: Synthesis of Bromodiphenylmethane from Diphenylmethane.

4.2. Logical Relationships of Properties

The molecular structure of bromodiphenylmethane dictates its physical and chemical properties, particularly its solubility.

Caption: Relationship between Structure, Polarity, and Solubility.

References

• 1. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. CAS 776-74-9: Bromodiphenylmethane | CymitQuimica [cymitquimica.com]
• 3. chembk.com [chembk.com]
• 4. fishersci.com [fishersci.com]
• 5. Bromodiphenylmethane | 776-74-9 [chemicalbook.com]
• 6. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. Bromodiphenylmethane | 776-74-9 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 9. Bromodiphenylmethane(776-74-9) 1H NMR spectrum [chemicalbook.com]
• 10. spectrabase.com [spectrabase.com]
• 11. rsc.org [rsc.org]
• 12. spectrabase.com [spectrabase.com]
• 13. forskning.ruc.dk [forskning.ruc.dk]
• 14. chem.ucalgary.ca [chem.ucalgary.ca]
• 15. scribd.com [scribd.com]
• 16. byjus.com [byjus.com]
• 17. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 18. byjus.com [byjus.com]
• 19. Video: Boiling Points - Concept [jove.com]
• 20. chem.ucalgary.ca [chem.ucalgary.ca]
• 21. chem.ws [chem.ws]
• 22. youtube.com [youtube.com]
• 23. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 24. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Synthesis of Bromodiphenylmethane from Diphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes for the preparation of bromodiphenylmethane from diphenylmethane (B89790). The document details experimental protocols, presents quantitative data for comparison, and illustrates the underlying reaction mechanisms and workflows. This guide is intended to serve as a practical resource for researchers in organic synthesis and drug development.

Introduction

Bromodiphenylmethane, also known as benzhydryl bromide, is a valuable synthetic intermediate in the pharmaceutical and chemical industries. Its utility stems from the reactivity of the benzylic bromide, which allows for the facile introduction of the diphenylmethyl group into various molecular scaffolds. This moiety is a key structural feature in a number of active pharmaceutical ingredients. The synthesis of bromodiphenylmethane is typically achieved through the free-radical bromination of the benzylic position of diphenylmethane. This guide will focus on the two most prevalent and effective methods for this transformation: direct photobromination with molecular bromine (Br₂) and bromination using N-bromosuccinimide (NBS).

Synthetic Methodologies

The selective bromination of the benzylic carbon of diphenylmethane proceeds via a free-radical chain mechanism. The stability of the resulting diphenylmethyl radical makes this position particularly susceptible to halogenation under radical conditions.

Method A: Direct Photobromination with Molecular Bromine (Br₂)

This classic method involves the direct reaction of diphenylmethane with elemental bromine, typically initiated by ultraviolet (UV) light or heat. The initiation step involves the homolytic cleavage of the Br-Br bond to generate bromine radicals.

Method B: Bromination with N-Bromosuccinimide (NBS)

N-Bromosuccinimide is a widely used reagent for selective benzylic and allylic brominations. A key advantage of NBS is that it provides a low, steady concentration of molecular bromine throughout the reaction, which helps to minimize side reactions such as electrophilic aromatic substitution on the phenyl rings.[1] This reaction is typically initiated with a radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), under thermal or photochemical conditions.

Quantitative Data Presentation

The choice of brominating agent and reaction conditions can significantly impact the yield and purity of the resulting bromodiphenylmethane. The following tables summarize key physical and reaction data.

Table 1: Physical Properties of Diphenylmethane and Bromodiphenylmethane

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Diphenylmethane	C₁₃H₁₂	168.23	25-27	261-262
Bromodiphenylmethane	C₁₃H₁₁Br	247.13	39-41[2]	185-190 (at 15 mmHg)

Table 2: Comparison of Synthetic Protocols for Bromodiphenylmethane

Parameter	Method A: Direct Photobromination (Br₂)	Method B: N-Bromosuccinimide (NBS)
Brominating Agent	Molecular Bromine (Br₂)	N-Bromosuccinimide (NBS)
Initiator	UV light (e.g., sunlamp, mercury vapor lamp) or heat	Radical initiator (AIBN or Benzoyl Peroxide) and heat/light
Solvent	Carbon tetrachloride (CCl₄) or other inert solvent	Carbon tetrachloride (CCl₄), acetonitrile, or benzene
Typical Reaction Time	1-3 hours	2-6 hours
Reported Yield	~70-85%	~80-95%
Key Advantages	Direct use of an inexpensive reagent.	Higher selectivity, reduced side reactions, easier handling of solid NBS.[1]
Key Disadvantages	Handling of corrosive and volatile Br₂, potential for over-bromination and aromatic substitution.	Requires a radical initiator, longer reaction times may be needed.

Experimental Protocols

The following are detailed experimental procedures for the synthesis of bromodiphenylmethane.

Protocol 1: Direct Photobromination of Diphenylmethane with Br₂

Materials:

• Diphenylmethane (1.0 eq.)

• Bromine (1.05 eq.)

• Carbon tetrachloride (CCl₄)

• 5% Sodium thiosulfate (B1220275) solution

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethanol (B145695) (for recrystallization)

Equipment:

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• UV lamp (e.g., 250W sunlamp)

• Separatory funnel

• Rotary evaporator

• Büchner funnel and filter flask

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, reflux condenser, and dropping funnel, dissolve diphenylmethane (1.0 eq.) in carbon tetrachloride.

• Initiation: Position a UV lamp approximately 10-15 cm from the flask and begin gentle reflux of the solution with stirring.

• Addition of Bromine: Slowly add a solution of bromine (1.05 eq.) in carbon tetrachloride from the dropping funnel over a period of 30-60 minutes. The red-brown color of bromine should fade as it is consumed. The evolution of hydrogen bromide gas will be observed.

• Reaction Completion: Continue to irradiate and reflux the mixture for an additional 1-2 hours after the bromine addition is complete, or until the reaction mixture becomes colorless or pale yellow.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium thiosulfate solution (to remove excess bromine), water, saturated sodium bicarbonate solution (to neutralize HBr), and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid or oil.

  • Recrystallize the crude bromodiphenylmethane from hot ethanol. Dissolve the crude product in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Protocol 2: Bromination of Diphenylmethane with N-Bromosuccinimide (NBS) and AIBN

Materials:

• Diphenylmethane (1.0 eq.)

• N-Bromosuccinimide (NBS) (1.05 eq.)

• 2,2'-Azobisisobutyronitrile (AIBN) (0.02-0.05 eq.)

• Carbon tetrachloride (CCl₄)

• Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol or Hexane (B92381) (for recrystallization)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter flask

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add diphenylmethane (1.0 eq.), N-bromosuccinimide (1.05 eq.), 2,2'-azobisisobutyronitrile (AIBN, 0.02-0.05 eq.), and carbon tetrachloride.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction is often initiated by the decomposition of AIBN at this temperature. The reaction can be monitored by the disappearance of the starting material (TLC) and the formation of succinimide (B58015), which will float on top of the CCl₄. The reaction is typically complete within 2-6 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct and wash the solid with a small amount of cold carbon tetrachloride.

  • Transfer the filtrate to a separatory funnel and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or hexane to yield pure bromodiphenylmethane as a white to pale yellow solid.

Mandatory Visualizations

Logical Workflow for Synthesis and Purification

Caption: General workflow for the synthesis and purification of bromodiphenylmethane.

Free-Radical Bromination Mechanism

Caption: The free-radical chain mechanism for the benzylic bromination of diphenylmethane.

References

• 1. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 2. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Bromodiphenylmethane (CAS Number 776-74-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromodiphenylmethane (CAS No. 776-74-9), also known as benzhydryl bromide, is a halogenated aromatic hydrocarbon widely utilized as a key intermediate in organic synthesis.[1][2] Its chemical structure, featuring a diphenylmethane (B89790) core with a bromine substituent, imparts a high degree of reactivity, making it a valuable building block for the synthesis of a diverse range of compounds, most notably in the pharmaceutical industry.[3][4] This technical guide provides a comprehensive overview of the chemical and physical properties of bromodiphenylmethane, detailed experimental protocols for its synthesis and common applications, a summary of its known hazards and toxicological profile, and analytical data for its characterization.

Chemical and Physical Properties

Bromodiphenylmethane is a white to orange-brown crystalline solid or low melting mass with a pungent odor.[2][4] It is a lachrymator, meaning it can cause irritation and tearing of the eyes.[1][5] The compound is insoluble in water but soluble in organic solvents such as alcohol and benzene.[5][6] It is sensitive to moisture and can be corrosive to metals in its presence.[1]

Table 1: Physicochemical Properties of Bromodiphenylmethane

Property	Value	Reference(s)
CAS Number	776-74-9	[1]
Molecular Formula	C₁₃H₁₁Br	[7]
Molecular Weight	247.13 g/mol	[7]
Appearance	White to orange-brown crystalline solid or low melting mass	[2][4]
Odor	Pungent	[5]
Melting Point	33-42 °C	[4]
Boiling Point	184 °C at 20 mmHg	[2]
Solubility	Insoluble in water; soluble in alcohol and benzene	[5][6]
Density	~0.9 g/cm³	[3]
Refractive Index	~1.629	[3]
Flash Point	>110 °C (>230 °F)	[2]

Synthesis and Reactions

Synthesis of Bromodiphenylmethane

A common method for the synthesis of bromodiphenylmethane involves the direct bromination of diphenylmethane.[5][8]

Experimental Protocol:

• In a suitable reaction vessel equipped with a reflux condenser and a dropping funnel, diphenylmethane is heated.

• Under illumination, bromine is added dropwise to the heated diphenylmethane.

• The reaction mixture is maintained at a temperature of approximately 130°C for one hour to facilitate the reaction.[5]

• Upon completion, the reaction mixture is cooled, and the crude bromodiphenylmethane is purified, typically by distillation under reduced pressure.

Caption: Workflow for the synthesis of Bromodiphenylmethane.

Use in the Synthesis of Cinnarizine

Bromodiphenylmethane is a key starting material in the synthesis of the antihistamine and calcium channel blocker, Cinnarizine.[5]

Experimental Protocol:

• Bromodiphenylmethane is added dropwise to a solution of piperazine (B1678402) in toluene.

• The mixture is stirred at 80-90°C for 3 hours.[5]

• After cooling, the reaction mixture is washed with water and then extracted with 10% hydrochloric acid.

• The acidic aqueous layer is made alkaline to precipitate benzhydryl piperazine, which is then filtered and dried.

• The resulting benzhydryl piperazine is dissolved in 95% ethanol (B145695) with sodium carbonate.

• Phenylpropenyl chloride is added dropwise at approximately 65°C.

• The mixture is heated under reflux for 4 hours and then filtered while hot to yield Cinnarizine after purification.[5]

Caption: Workflow for the synthesis of Cinnarizine.

Biological Activity and Signaling Pathways

Bromodiphenylmethane is primarily recognized for its role as a reactive intermediate in the synthesis of various biologically active compounds.[3][9] It is a key precursor in the production of the wakefulness-promoting agent Modafinil and in the synthesis of O-(triazolyl)methyl carbamates, which are potent inhibitors of fatty acid amide hydrolase (FAAH).[3][5] The inhibition of FAAH leads to increased levels of endocannabinoids, which have therapeutic potential in the management of anxiety and chronic pain.[3]

There is limited information available in the public domain regarding the intrinsic biological activity and specific signaling pathways directly modulated by bromodiphenylmethane itself. Its high reactivity suggests that any biological effects are likely to be non-specific and potentially cytotoxic. Further research is required to elucidate any specific biological targets of this compound.

Analytical Data

Table 2: Spectroscopic Data for Bromodiphenylmethane

Technique	Data	Reference(s)
¹H NMR	Representative chemical shifts are expected for the methine proton and the aromatic protons.	[1]
¹³C NMR	A single peak for the methine carbon and multiple peaks in the aromatic region are characteristic.	[1][10][11]
Mass Spec.	The mass spectrum shows a characteristic isotopic pattern for bromine, with major fragments at m/z 167 and 165.	[1]
FT-IR	Strong absorption bands are observed around 1275 cm⁻¹ (ν C-H), 1680 cm⁻¹ (ν C=C), and 2900 cm⁻¹ (ν O-H).	[5][6]

Hazards and Toxicology

Bromodiphenylmethane is classified as a corrosive substance and can cause severe skin burns and eye damage.[1][12] It is also a lachrymator and may cause respiratory irritation.[1][5]

Table 3: GHS Hazard Classifications for Bromodiphenylmethane

Hazard Class	Hazard Statement	Reference(s)
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage	[1]
Corrosive to Metals	H290: May be corrosive to metals	[1]
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation	[1]

Toxicological Information:

• Acute Toxicity: Based on ATE (Acute Toxicity Estimate) data, the classification criteria for acute oral and dermal toxicity are not met (ATE > 2000 mg/kg).[13] The toxicological properties have not been fully investigated.[13]

• Health Effects: Inhalation, ingestion, or skin contact may cause severe injury.[1] Contact with the molten substance can cause severe burns.[1] It is classified as a dermatotoxin, causing skin burns, and can induce toxic pneumonitis (inflammation of the lungs).[1]

Handling and Safety Precautions:

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.

• Handling: Use only in a well-ventilated area or under a chemical fume hood. Avoid breathing dust, fumes, gas, mist, vapors, or spray.[12]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[8] Store in a corrosives area.

• In case of fire: Use dry chemical, CO₂, or alcohol-resistant foam.[1]

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, regional, and national regulations.

Caption: Key safety considerations for handling Bromodiphenylmethane.

Conclusion

Bromodiphenylmethane is a versatile and highly reactive chemical intermediate with significant applications in the synthesis of pharmaceuticals and other complex organic molecules. Its utility is underscored by its role in the production of drugs such as Modafinil and Cinnarizine. However, its corrosive and lachrymatory nature necessitates strict adherence to safety protocols during handling and storage. This guide provides essential technical information to support researchers and drug development professionals in the safe and effective use of this important synthetic building block. Further research into the specific biological activities and toxicological profile of bromodiphenylmethane would be beneficial for a more complete understanding of its properties.

References

• 1. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 3. scbt.com [scbt.com]
• 4. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. Bromodiphenylmethane | 776-74-9 | FB34664 | Biosynth [biosynth.com]
• 7. Benzene, 1,1'-(bromomethylene)bis- [webbook.nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. CH3Br C-13 nmr spectrum of bromomethane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of methyl bromide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 10. Bromodiphenylmethane(776-74-9) 13C NMR spectrum [chemicalbook.com]
• 11. fnw.ratcatinc.com [fnw.ratcatinc.com]
• 12. fishersci.com [fishersci.com]
• 13. Bromodiphenylmethane, 90% | Fisher Scientific [fishersci.ca]

Molecular weight and structure of Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of bromodiphenylmethane, a key chemical intermediate in organic synthesis. This document details its molecular structure, physicochemical properties, experimental protocols for its synthesis and key reactions, and relevant spectroscopic data.

Molecular Structure and Properties

Bromodiphenylmethane, also known as benzhydryl bromide or diphenylmethyl bromide, is an organic halide with the chemical formula C₁₃H₁₁Br.[1] Its structure consists of a methane (B114726) molecule substituted with two phenyl groups and one bromine atom, all attached to the central carbon atom.

The presence of the two phenyl rings and the reactive benzylic bromide functionality makes it a valuable reagent in a variety of chemical transformations.[2] It is a white to off-white crystalline solid, although it can appear as an orange-red to orange-brown low-melting solid.[3][4] It is insoluble in cold water but soluble in organic solvents like benzene (B151609) and alcohol.[4][5] The compound is known to be a lachrymator, causing irritation to the eyes.[1]

Physicochemical Data

A summary of the key physicochemical properties of bromodiphenylmethane is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₁Br	[1]
Molecular Weight	247.13 g/mol	[1]
Appearance	White to off-white crystalline solid or orange-red to orange-brown low-melting solid	[1][3][4]
Melting Point	35-42 °C	[4][6]
Boiling Point	184 °C at 20 mmHg	[4]
Solubility	Insoluble in cold water; soluble in alcohol and benzene	[4][5]
CAS Number	776-74-9	[1]

Experimental Protocols

This section provides detailed experimental protocols for the synthesis and key reactions of bromodiphenylmethane.

Synthesis of Bromodiphenylmethane from Diphenylmethane (B89790)

A common method for the synthesis of bromodiphenylmethane is the free-radical bromination of diphenylmethane.[7][8]

Reaction:

Diphenylmethane + Bromine → Bromodiphenylmethane + Hydrogen Bromide

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place diphenylmethane. The reaction should be conducted under a light source to initiate the radical reaction.

• Reagent Addition: Heat the diphenylmethane to 130°C.[8] Slowly add elemental bromine dropwise to the heated diphenylmethane.

• Reaction: Maintain the reaction mixture at 130°C for 1 hour.[8] The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to neutralize the hydrogen bromide formed.

• Extraction: Extract the crude product with a suitable organic solvent, such as dichloromethane.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude bromodiphenylmethane can be purified by recrystallization from a suitable solvent system, such as toluene/methanol, or by column chromatography on silica (B1680970) gel.[9]

Logical Workflow for the Synthesis of Bromodiphenylmethane

Caption: Workflow for the synthesis of Bromodiphenylmethane.

Williamson Ether Synthesis of Diphenhydramine (B27)

Bromodiphenylmethane is a key starting material in the synthesis of the antihistamine drug, diphenhydramine, via a Williamson ether synthesis.[10][11]

Reaction:

Bromodiphenylmethane + 2-(Dimethylamino)ethanol → Diphenhydramine + HBr

Experimental Protocol:

• Deprotonation: In a suitable reaction vessel, deprotonate 2-(dimethylamino)ethanol using a strong base to form the corresponding alkoxide.[10]

• Nucleophilic Substitution: Add bromodiphenylmethane to the solution of the alkoxide. The reaction proceeds via an SN2 mechanism where the alkoxide acts as a nucleophile, displacing the bromide ion from bromodiphenylmethane.[10]

• Reaction Conditions: The reaction is typically carried out in a suitable solvent and may require heating to proceed at a reasonable rate.

• Work-up and Purification: After the reaction is complete, the reaction mixture is worked up to remove any unreacted starting materials and byproducts. The crude diphenhydramine is then purified, often by crystallization of its hydrochloride salt.[10]

Synthetic Pathway for Diphenhydramine

Caption: Synthesis of Diphenhydramine from Bromodiphenylmethane.

Use as a Protecting Group for Phenols

The benzhydryl group, introduced via bromodiphenylmethane, can be used as a protecting group for phenols.[5]

Experimental Protocol:

• Reaction Setup: Dissolve the phenol (B47542) to be protected (e.g., 2-nitrophenol) in a suitable solvent such as acetone.

• Base Addition: Add a base, such as potassium carbonate, to the solution to deprotonate the phenol and form the phenoxide.

• Addition of Bromodiphenylmethane: Add bromodiphenylmethane to the reaction mixture.

• Reaction: The phenoxide attacks the bromodiphenylmethane in an SN2 reaction to form the benzhydryl ether.

• Work-up and Purification: After the reaction is complete, the mixture is filtered to remove the inorganic salts, and the solvent is evaporated. The crude product can be purified by standard methods such as recrystallization or chromatography.

• Deprotection: The benzhydryl group can be removed by hydrogenolysis.[5]

Spectroscopic Data

Spectroscopic techniques are essential for the characterization of bromodiphenylmethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of bromodiphenylmethane is expected to show a singlet for the methine proton (CH) and multiplets in the aromatic region for the ten phenyl protons.[12][13]

• ¹³C NMR: The carbon-13 NMR spectrum will show a peak for the methine carbon and several peaks in the aromatic region corresponding to the different carbon environments in the phenyl rings.[14][15][16][17]

Infrared (IR) Spectroscopy

The IR spectrum of bromodiphenylmethane will exhibit characteristic absorption bands for C-H stretching of the aromatic rings and the methine group, as well as C=C stretching of the aromatic rings. The C-Br stretching frequency will also be present.[18][19][20]

Mass Spectrometry (MS)

The mass spectrum of bromodiphenylmethane will show the molecular ion peak. Due to the presence of bromine, there will be two molecular ion peaks of almost equal intensity (M+ and M+2) corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br).[21] The base peak in the mass spectrum is typically at m/z 167, corresponding to the diphenylmethyl cation [(C₆H₅)₂CH]⁺, which is formed by the loss of the bromine radical.[1]

Table 2: Summary of Spectroscopic Data

Technique	Key Features	Reference(s)
¹H NMR	Singlet (methine proton), Multiplets (aromatic protons)	[12][13]
¹³C NMR	Peak for methine carbon, Peaks for aromatic carbons	[14][15][16][17]
IR	Aromatic C-H stretch, Aromatic C=C stretch, C-Br stretch	[18][19][20]
MS	Molecular ion peaks (M+ and M+2), Base peak at m/z 167	[1][21]

Applications in Drug Development

Bromodiphenylmethane is a crucial building block in the synthesis of various pharmaceutical compounds.

• Antihistamines: As detailed above, it is a key precursor in the industrial synthesis of diphenhydramine.[11]

• Fatty Acid Amide Hydrolase (FAAH) Inhibitors: It is used as a reagent in the synthesis of O-(triazolyl)methyl carbamates, which are potent inhibitors of FAAH, an enzyme involved in pain and inflammation pathways.[4]

• Modafinil Intermediate: Bromodiphenylmethane serves as an intermediate in the synthesis of Modafinil, a medication used to treat sleep disorders.

Safety and Handling

Bromodiphenylmethane is a corrosive and lachrymatory substance.[1] It should be handled with appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, in a well-ventilated fume hood. It is sensitive to moisture and can decompose in hot water to produce hydrobromic acid.[4]

This technical guide provides a solid foundation for researchers and professionals working with bromodiphenylmethane. For more detailed information on specific applications or analytical procedures, consulting the cited literature is recommended.

References

• 1. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 776-74-9: Bromodiphenylmethane | CymitQuimica [cymitquimica.com]
• 3. US5041687A - Bromination process - Google Patents [patents.google.com]
• 4. Bromodiphenylmethane | 776-74-9 [chemicalbook.com]
• 5. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 6. Bromodiphenylmethane, 90% | Fisher Scientific [fishersci.ca]
• 7. organic chemistry - How do I prepare the following compound from diphenylmethane? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. Page loading... [wap.guidechem.com]
• 9. benchchem.com [benchchem.com]
• 10. homework.study.com [homework.study.com]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. Bromodiphenylmethane(776-74-9) 1H NMR spectrum [chemicalbook.com]
• 13. CH3Br bromomethane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methyl bromide 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. CH3Br C-13 nmr spectrum of bromomethane analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of methyl bromide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. m.youtube.com [m.youtube.com]
• 18. Benzene, 1,1'-(bromomethylene)bis- [webbook.nist.gov]
• 19. database INFRARED SPECTROSCOPY INDEX spectra analysis interpretation characteristic wavenumbers functional groups investigating molecular structure of organic compounds spectrum data Doc Brown's advanced level organic chemistry revision notes for pre-university organic chemistry [docbrown.info]
• 20. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 21. CH3Br mass spectrum of bromomethane fragmentation pattern of m/z m/e ions for analysis and identification of methyl bromide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Solubility Profile of Bromodiphenylmethane: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bromodiphenylmethane in common laboratory solvents. Due to a notable absence of specific quantitative solubility data in publicly available literature, this document focuses on compiling existing qualitative information and presenting detailed experimental protocols to enable researchers to determine precise solubility values. Understanding the solubility of bromodiphenylmethane is critical for its application in chemical synthesis, purification processes, and formulation development.

Quantitative and Qualitative Solubility Data

A thorough review of scientific literature and chemical databases reveals a scarcity of quantitative solubility data for bromodiphenylmethane across a range of common organic solvents. The available information is primarily qualitative. The data presented below has been compiled from various sources to provide a general understanding of bromodiphenylmethane's solubility profile. Researchers are encouraged to use the experimental protocols provided in the subsequent section to determine precise solubility values for their specific applications.

Solvent	Chemical Class	Predicted/Observed Solubility	Citation
Water	Polar Protic	Insoluble / Limited	[1][2][3][4][5][6][7][8]
0.45 g/L (Assumed)	[6][8][9][10]
Ethanol	Polar Protic	Soluble	[1][11]
Methanol	Polar Protic	Likely Soluble	-
Acetone	Polar Aprotic	Soluble/Partially Soluble	[11][12]
Diethyl Ether	Polar Aprotic	Soluble	[1]
Dichloromethane	Halogenated	Soluble	[10]
Chloroform	Halogenated	Likely Soluble	-
Ethyl Acetate	Ester	Likely Soluble	-
Toluene	Aromatic Hydrocarbon	Soluble	[11]
Benzene	Aromatic Hydrocarbon	Easily Soluble	[11]
Hexane	Nonpolar	Likely Sparingly Soluble/Insoluble	-

Note on Quantitative Data: The quantitative value of 0.45 g/L is provided in several sources without explicitly naming the solvent.[6][8][9][10] Given the repeated descriptions of bromodiphenylmethane as "insoluble" in water, it is highly probable that this value pertains to its aqueous solubility. The terms "Likely Soluble" and "Likely Sparingly Soluble/Insoluble" are predictions based on the principle of "like dissolves like" and the known solubility in solvents with similar properties.

Experimental Protocols for Solubility Determination

To empower researchers to generate precise and reliable solubility data, this section provides detailed methodologies for both qualitative and quantitative analysis.

Protocol 1: Qualitative Solubility Determination

This method provides a rapid assessment of solubility in various solvents.

Materials:

• Bromodiphenylmethane

• A selection of test solvents (e.g., water, ethanol, acetone, toluene, hexane)

• Small test tubes or vials (e.g., 13x100 mm)

• Spatula

• Vortex mixer (optional)

Procedure:

• Add approximately 20-30 mg of bromodiphenylmethane to a clean, dry test tube.

• Add 1 mL of the selected solvent to the test tube in 0.25 mL increments.

• After each addition, cap the test tube and shake vigorously for 30-60 seconds. A vortex mixer can be used for more consistent agitation.

• Visually inspect the solution against a contrasting background to determine if the solid has dissolved completely.

• Record the observation as "insoluble," "sparingly soluble," "soluble," or "freely soluble."

Protocol 2: Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound in a given solvent.

Materials:

• Bromodiphenylmethane

• High-purity solvents of interest

• Analytical balance

• Screw-cap vials or flasks

• Constant temperature orbital shaker or water bath

• Syringe filters (e.g., 0.22 µm PTFE, chemically compatible with the solvent)

• Syringes

• Volumetric flasks and pipettes

• A suitable analytical instrument for quantification, such as a High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer.

Procedure:

Part A: Preparation of Saturated Solution

• Add an excess amount of bromodiphenylmethane to a screw-cap vial containing a known volume of the solvent. The presence of undissolved solid is essential to ensure the solution is saturated.

• Seal the vial tightly to prevent solvent evaporation.

• Place the vial in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient period (e.g., 24-48 hours) to allow the system to reach equilibrium. The equilibration time should be determined empirically.

Part B: Sample Analysis

• After equilibration, cease agitation and allow the vials to stand at the constant temperature for at least 2 hours to allow the excess solid to sediment.

• Carefully withdraw a sample of the supernatant using a syringe.

• Immediately filter the sample through a syringe filter into a clean, tared vial to remove any undissolved microcrystals.

• Accurately weigh the filtered solution.

• Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause degradation of the bromodiphenylmethane.

• Once the solvent is completely removed, weigh the vial again to determine the mass of the dissolved solid.

• Calculate the solubility in g/100 mL or other desired units.

Alternative Quantification: Instead of gravimetric analysis, the concentration of the filtered saturated solution can be determined using a calibrated analytical method like HPLC or UV-Vis spectrophotometry. This involves creating a calibration curve with standard solutions of known concentrations.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the quantitative determination of solubility using the shake-flask method.

Caption: Workflow for experimental solubility determination.

References

• 1. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. Bromodiphenylmethane, 90% | Fisher Scientific [fishersci.ca]
• 3. Bromodiphenylmethane, 90% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. chembk.com [chembk.com]
• 6. Page loading... [guidechem.com]
• 7. CAS 776-74-9: Bromodiphenylmethane | CymitQuimica [cymitquimica.com]
• 8. 776-74-9 CAS MSDS (Bromodiphenylmethane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Bromodiphenylmethane｜lookchem [lookchem.com]
• 10. chembk.com [chembk.com]
• 11. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 12. Bromodiphenylmethane | 776-74-9 [chemicalbook.com]

In-Depth Technical Guide: ¹H and ¹³C NMR Spectral Analysis of Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for bromodiphenylmethane. The information presented herein is intended to support research, development, and quality control activities where the characterization of this compound is essential.

¹H NMR Spectral Data of Bromodiphenylmethane

The ¹H NMR spectrum of bromodiphenylmethane is characterized by signals arising from the methine proton and the aromatic protons of the two phenyl rings.

Table 1: ¹H NMR Spectral Data for Bromodiphenylmethane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.25-7.50	Multiplet	10H	Aromatic protons (C₆H₅)
~6.35	Singlet	1H	Methine proton (-CHBr)

Note: The exact chemical shifts can vary slightly depending on the solvent and the concentration of the sample.

¹³C NMR Spectral Data of Bromodiphenylmethane

The ¹³C NMR spectrum provides insights into the carbon framework of the molecule. Due to the symmetry of the two phenyl rings, fewer signals than the total number of carbon atoms are observed.

Table 2: ¹³C NMR Spectral Data for Bromodiphenylmethane

Chemical Shift (δ) ppm	Assignment
~140.3	Quaternary aromatic carbons (C-ipso)
~129.0	Aromatic carbons (C-ortho and C-para)
~128.0	Aromatic carbons (C-meta)
~60.0	Methine carbon (-CHBr)

Note: ¹³C NMR spectra are typically recorded with proton decoupling, resulting in singlet peaks for each unique carbon atom. The chemical shifts can be influenced by the experimental conditions.

Experimental Protocol

The following provides a general methodology for the acquisition of ¹H and ¹³C NMR spectra of bromodiphenylmethane. Specific parameters may need to be optimized based on the available instrumentation.

1. Sample Preparation:

• Dissolve approximately 10-20 mg of bromodiphenylmethane in about 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.

• Tetramethylsilane (TMS) is typically added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

2. NMR Spectrometer:

• Spectra are typically recorded on a 300 MHz or 400 MHz NMR spectrometer for ¹H NMR and a corresponding frequency (e.g., 75 MHz or 100 MHz) for ¹³C NMR.

3. ¹H NMR Acquisition Parameters:

• Number of Scans (NS): 8 to 16 scans are generally sufficient.

• Relaxation Delay (D1): A delay of 1-2 seconds is typically used.

• Pulse Width: A 30° or 45° pulse angle is common for routine spectra.

• Acquisition Time (AQ): Typically 2-4 seconds.

4. ¹³C NMR Acquisition Parameters:

• Number of Scans (NS): A larger number of scans (e.g., 128 or more) is usually required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

• Relaxation Delay (D1): A delay of 2-5 seconds is recommended, especially for observing quaternary carbons.

• Pulse Program: A standard proton-decoupled pulse sequence is used.

5. Data Processing:

• The raw data (Free Induction Decay - FID) is Fourier transformed to obtain the frequency-domain spectrum.

• Phase correction and baseline correction are applied to the spectrum.

• The chemical shifts are referenced to the TMS signal.

Visualization of Bromodiphenylmethane Structure and NMR Assignments

The following diagram illustrates the chemical structure of bromodiphenylmethane with labels corresponding to the different types of protons and carbons, aiding in the interpretation of the NMR data.

Caption: Chemical structure of Bromodiphenylmethane with NMR assignments.

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Reactivity of Bromodiphenylmethane with Nucleophiles

Abstract

Bromodiphenylmethane, also known as benzhydryl bromide, is a versatile halogenated building block utilized in the synthesis of a wide array of organic compounds, including active pharmaceutical ingredients. Its reactivity is characterized by nucleophilic substitution, where the bromine atom is displaced by a nucleophile. The reaction mechanism is nuanced, existing on a continuum between S(_N)1 and S(_N)2 pathways. This is dictated by the steric hindrance imparted by the two phenyl groups and the electronic stabilization of the potential benzhydryl carbocation. This guide provides a comprehensive overview of the reactivity of bromodiphenylmethane with various oxygen, nitrogen, carbon, and sulfur nucleophiles, presenting quantitative data, detailed experimental protocols, and mechanistic diagrams to serve as a critical resource for professionals in chemical research and drug development.

Introduction: Properties and General Reactivity

Bromodiphenylmethane is a white crystalline solid with a pungent odor and lachrymatory properties.[1][2] It is soluble in organic solvents like alcohol and benzene.[1] Its core utility in organic synthesis stems from its role as an electrophile in nucleophilic substitution reactions. The benzhydryl moiety is frequently used as a protecting group for functionalities like phenols.[1]

The reaction of bromodiphenylmethane with a nucleophile (Nu⁻) can proceed via two primary mechanisms:

• S(_N)1 (Substitution Nucleophilic Unimolecular): A two-step process involving the formation of a resonance-stabilized diphenylmethyl carbocation intermediate, which is then attacked by the nucleophile. This pathway is favored by polar protic solvents that can stabilize the carbocation.[3][4]

• S(_N)2 (Substitution Nucleophilic Bimolecular): A one-step, concerted mechanism where the nucleophile attacks the electrophilic carbon, and the bromide leaving group departs simultaneously.[5] This pathway is impeded by the significant steric hindrance from the two phenyl groups, but can be favored by polar aprotic solvents and strong nucleophiles.[3]

The benzylic nature of bromodiphenylmethane places its reactivity in a borderline region between S(_N)1 and S(_N)2, making the reaction conditions paramount in determining the dominant pathway.[3]

Caption: S(_N)1 and S(_N)2 reaction pathways for bromodiphenylmethane.

Reactivity with Oxygen Nucleophiles

Oxygen-containing nucleophiles, such as alkoxides and phenoxides, readily react with bromodiphenylmethane to form ethers. This reaction, a variant of the Williamson ether synthesis, is fundamental in the production of antihistamines like Diphenhydramine and in the protection of phenolic hydroxyl groups.[1][5]

Data Presentation

Nucleophile	Reagent	Solvent	Temperature (°C)	Product	Yield (%)	Reference
2-(Dimethylamino)ethanol	NaH, 2-(Dimethylamino)ethanol	Not Specified	Not Specified	2-(Benzhydryloxy)-N,N-dimethylethanamine	Not Specified	[1]
2-Nitrophenol	K₂CO₃	Acetone	Not Specified	2-(Benzhydryloxy)-1-nitrobenzene	Not Specified	[1]
Water (Solvolysis)	H₂O	50% Acetone	25.0	Diphenylmethanol	Not Specified	[6]
Water (Solvolysis)	H₂O	52.5% Ethanol	25.0	Diphenylmethanol	Not Specified	[6]

Experimental Protocol: Synthesis of 2-(Benzhydryloxy)-N,N-dimethylethanamine

This protocol is based on the mechanism for the synthesis of Diphenhydramine.[1]

• Deprotonation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(dimethylamino)ethanol in a suitable anhydrous solvent (e.g., THF).

• Cool the solution in an ice bath (0 °C).

• Add one equivalent of a strong base, such as sodium hydride (NaH), portion-wise to the solution to generate the corresponding alkoxide. Stir for 30 minutes.

• Nucleophilic Substitution: While maintaining the inert atmosphere and cooling, add a solution of bromodiphenylmethane (1 equivalent) in the same anhydrous solvent dropwise to the alkoxide solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Workup: Quench the reaction by carefully adding saturated aqueous ammonium (B1175870) chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product via column chromatography on silica (B1680970) gel to yield the pure ether product.

Reactivity with Nitrogen Nucleophiles

Amines and other nitrogen nucleophiles react with bromodiphenylmethane to form C-N bonds, a key step in synthesizing various pharmaceuticals.[7] For instance, the reaction with piperazine (B1678402) is a crucial step in the synthesis of Cinnarizine.[1] The reaction typically proceeds via an S(_N)2 or borderline mechanism.

Data Presentation

Nucleophile	Reagent	Solvent	Temperature (°C)	Product	Yield (%)	Reference
Piperazine	Anhydrous Piperazine	Toluene	80-90	1-Benzhydrylpiperazine	Not Specified	[1]
3-Chloropyridine	3-Chloropyridine	Acetonitrile	25-55	N-Benzhydryl-3-chloropyridinium bromide	Not Specified	[8]
Pyridine	Pyridine	Acetonitrile	Not Specified	N-Benzhydrylpyridinium bromide	Not Specified	[8]
Sodium Azide	NaN₃	DMSO	Not Specified	Azidodiphenylmethane	Not Specified	[9]

Experimental Protocol: Synthesis of 1-Benzhydrylpiperazine

This protocol is adapted from the described synthesis of Cinnarizine.[1]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve anhydrous piperazine in toluene.

• Reaction: Heat the solution to 80-90 °C.

• Add bromodiphenylmethane dropwise to the heated piperazine solution over 30 minutes.

• Maintain the reaction mixture at 80-90 °C with continuous stirring for 3 hours.

• Workup: Cool the reaction mixture to room temperature. Wash the solution with water to remove any water-soluble byproducts.

• Extract the organic layer with 10% dilute hydrochloric acid. The product will move to the acidic aqueous layer as a protonated salt.

• Separate the aqueous layer and basify it with a suitable base (e.g., NaOH solution) until a precipitate forms.

• Isolation: Collect the solid precipitate by filtration and wash it with cold water.

• Dry the solid product under vacuum to yield 1-benzhydrylpiperazine.

Reactivity with Carbon Nucleophiles

Cyanide is a potent carbon nucleophile that reacts with bromodiphenylmethane to form diphenylacetonitrile, a precursor for various pharmaceuticals.[3] The reaction mechanism is highly dependent on the solvent; polar aprotic solvents like DMSO or DMF are expected to accelerate the S(_N)2 pathway by solvating the counter-ion (e.g., Na⁺) and leaving a "naked," more reactive cyanide anion.[3]

Data Presentation

Nucleophile	Reagent	Solvent	Pathway	Relative Rate Comparison	Product	Reference
Cyanide	NaCN or KCN	Ethanol	S(_N)1 / S(_N)2	Slower than benzyl (B1604629) bromide due to steric hindrance	Diphenylacetonitrile	[3][10]
Cyanide	NaCN	DMSO / DMF (expected)	S(_N)2	Accelerated rate	Diphenylacetonitrile	[3]

Experimental Protocol: Kinetic Analysis of Reaction with Sodium Cyanide

This generalized protocol is based on standard methods for studying reaction kinetics.[3]

Caption: Experimental workflow for a kinetic study of nucleophilic substitution.

• Preparation: Prepare stock solutions of bromodiphenylmethane and sodium cyanide in a chosen polar aprotic solvent (e.g., dry DMSO) of known concentrations.

• Temperature Control: Place the reaction vessel in a constant temperature bath and allow the reactant solutions to equilibrate to the desired temperature.

• Initiation: Initiate the reaction by adding a known volume of the sodium cyanide solution to the bromodiphenylmethane solution with vigorous stirring. Start a timer immediately.

• Monitoring: At regular, predetermined time intervals, withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a quenching solution (e.g., a cold acidic solution) to stop the reaction.

• Analysis: Analyze the quenched aliquots using a calibrated analytical technique (e.g., HPLC or GC) to determine the concentration of the remaining bromodiphenylmethane or the formed diphenylacetonitrile.

• Data Processing: Plot the concentration of the reactant versus time. From this plot, determine the order of the reaction and calculate the rate constant.

Reactivity with Sulfur Nucleophiles

Thiolates (RS⁻), the conjugate bases of thiols, are excellent nucleophiles and react efficiently with bromodiphenylmethane.[11] The reaction typically follows an S(_N)2 pathway to produce thioethers (sulfides).[12] Thiols themselves can also act as nucleophiles, although they are less reactive than their corresponding thiolates.[11][12]

Data Presentation

Nucleophile	Reagent	Solvent	Pathway	Product	Reference
Thiolate (RS⁻)	R-SH + Base (e.g., NaH, NaOH)	Not Specified	S(_N)2	Diphenylmethyl sulfide (B99878) (Ph₂CH-SR)	[11][13]
Thiol (R-SH)	R-SH	Not Specified	S(_N)2	Diphenylmethyl sulfide (Ph₂CH-SR)	[12]

Experimental Protocol: Synthesis of a Diphenylmethyl Thioether

This protocol is a general method for the S(_N)2 reaction of an alkyl halide with a thiolate.[11][12]

• Thiolate Generation: In a round-bottom flask under an inert atmosphere, dissolve the desired thiol in an anhydrous solvent like THF or ethanol.

• Add one equivalent of a base (e.g., sodium hydroxide (B78521) or sodium ethoxide) to deprotonate the thiol and form the thiolate nucleophile. Stir for 15-30 minutes.

• Nucleophilic Substitution: Add bromodiphenylmethane (1 equivalent) to the thiolate solution.

• Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in a mixture of water and an organic solvent (e.g., diethyl ether).

• Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent by rotary evaporation and purify the crude thioether product by column chromatography or distillation.

References

• 1. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 2. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. rsc.org [rsc.org]
• 9. Page loading... [wap.guidechem.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]
• 13. Bromonitromethane, a versatile electrophile: reactions with thiolates - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to Key Derivatives of Bromodiphenylmethane and Their Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodiphenylmethane, also known as benzhydryl bromide, is a versatile chemical intermediate. Its diphenylmethane (B89790) core structure is a key pharmacophore in a variety of bioactive molecules. This technical guide provides a comprehensive overview of the principal derivatives of bromodiphenylmethane, with a focus on their synthesis, biological activities, and therapeutic applications. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in drug discovery and development.

Core Derivatives and Their Therapeutic Applications

Bromodiphenylmethane is a crucial starting material for the synthesis of several important pharmaceutical compounds. The primary derivatives can be broadly categorized based on their therapeutic targets and mechanisms of action.

Wakefulness-Promoting Agents: Modafinil (B37608) and its Analogs

Modafinil is a widely prescribed medication for the treatment of narcolepsy, shift work sleep disorder, and obstructive sleep apnea. It is a central nervous system (CNS) stimulant with a mechanism of action that is distinct from traditional amphetamine-based stimulants. Bromodiphenylmethane is a key precursor in the synthesis of modafinil.

Mechanism of Action: The precise mechanism of action of modafinil is complex and not fully elucidated. However, it is known to modulate several neurotransmitter systems in the brain, including dopamine (B1211576), norepinephrine, serotonin, glutamate, and GABA.[1] A primary action of modafinil is the inhibition of the dopamine transporter (DAT), which leads to an increase in extracellular dopamine levels in certain brain regions.[1][2] Unlike typical psychostimulants, modafinil has a lower affinity for DAT and produces its effects with a lower risk of abuse and dependence.

Quantitative Data: Dopamine Transporter (DAT) Binding Affinities of Modafinil and Analogs

Compound	DAT Binding Affinity (Ki, nM)	Reference
Modafinil	~3000	[3]
JJC8-089 (sulfide analog)	Lower than sulfoxide (B87167) analog	[4]
RDS04-010 (sulfide analog)	Lower than sulfoxide analog	[4]
JJC8-091 (sulfoxide analog)	Higher than sulfide (B99878) analog	[4]
RDS03-094 (sulfoxide analog)	Higher than sulfide analog	[4]

Signaling Pathway of Modafinil

The following diagram illustrates the proposed signaling pathway of Modafinil, highlighting its interaction with various neurotransmitter systems.

Caption: Proposed signaling pathway of Modafinil.

Fatty Acid Amide Hydrolase (FAAH) Inhibitors

Fatty acid amide hydrolase (FAAH) is the primary enzyme responsible for the degradation of endocannabinoids, such as anandamide (B1667382). Inhibition of FAAH leads to an increase in the endogenous levels of these signaling lipids, which has therapeutic potential for the treatment of pain, anxiety, and inflammation. Bromodiphenylmethane can be utilized as a scaffold for the development of potent FAAH inhibitors.

Mechanism of Action: FAAH inhibitors act by blocking the active site of the FAAH enzyme, preventing the hydrolysis of anandamide and other fatty acid amides.[5] The catalytic mechanism of FAAH involves a Ser-Ser-Lys catalytic triad.[5][6] Inhibitors can be either reversible or irreversible, with irreversible inhibitors often forming a covalent bond with the catalytic serine residue.[7]

Quantitative Data: FAAH Inhibitory Activity

Compound	Target	IC50 (nM)	Reference
OL-135	hFAAH	208 ± 35	[8]
OL-135	rFAAH	47.3 ± 2.9	[8]
PF-750	hFAAH	791 ± 34	[8]
PF-750	rFAAH	104 ± 14	[8]
JZL-195 (dual FAAH/MAGL inhibitor)	FAAH	12	[7]
Macamides (derivatives of oleic, linoleic, and linolenic acids)	hFAAH	10,000 - 17,000	[9]

FAAH Catalytic Cycle and Inhibition

The following diagram illustrates the catalytic cycle of FAAH and the mechanism of its inhibition.

Caption: FAAH catalytic cycle and inhibition mechanism.

Antihistamines: Diphenhydramine (B27) and Cinnarizine (B98889)

Bromodiphenylmethane is a key intermediate in the synthesis of first-generation antihistamines, including diphenhydramine (Benadryl) and cinnarizine. These drugs are used to treat allergies, motion sickness, and vertigo.

Mechanism of Action: Diphenhydramine and cinnarizine act as inverse agonists at the histamine (B1213489) H1 receptor.[10][11] By blocking the action of histamine, they prevent the typical allergic responses such as vasodilation, increased capillary permeability, and smooth muscle contraction. Their ability to cross the blood-brain barrier contributes to their sedative side effects.

Antioxidant Bromophenols

Derivatives of diphenylmethane containing bromine and phenol (B47542) moieties have been synthesized and evaluated for their antioxidant properties. These compounds have shown potential as radical scavengers.

Mechanism of Action: The antioxidant activity of these bromophenols is attributed to their ability to donate a hydrogen atom from their phenolic hydroxyl groups to free radicals, thereby neutralizing them. The presence and position of bromine atoms on the aromatic rings can influence their antioxidant capacity.

Quantitative Data: Antioxidant Activity

A study on diphenylmethane derivative bromophenols demonstrated effective antioxidant and radical scavenging activities in various in vitro assays, including DPPH, ABTS, and superoxide (B77818) anion radical scavenging.[12][13] The synthesized bromophenols showed antioxidant power comparable to standard antioxidants like BHA, BHT, and α-tocopherol.[12][13]

Experimental Protocols

Synthesis of Modafinil from Benzhydrol

This protocol outlines a general two-step synthesis of modafinil starting from benzhydrol, which is first converted to bromodiphenylmethane.

Step 1: Synthesis of Diphenylmethylthioacetamide from Benzhydrol [14]

• In situ formation of Bromodiphenylmethane: Benzhydrol is reacted with an excess of hydrobromic acid. The resulting bromodiphenylmethane is not isolated.

• Reaction with Thiourea (B124793): The crude bromodiphenylmethane is reacted with thiourea in an aqueous medium to form the corresponding isothiouronium salt.

• Reaction with Chloroacetamide: The isothiouronium salt is then reacted in situ with chloroacetamide to yield diphenylmethylthioacetamide.

• Isolation: The product is isolated by filtration, washed, and can be recrystallized from a suitable solvent like ethyl acetate.

Step 2: Oxidation to Modafinil [14]

• Reaction Setup: Diphenylmethylthioacetamide is dissolved in glacial acetic acid.

• Oxidation: Hydrogen peroxide (30-35%) is added to the solution.

• Reaction Conditions: The mixture is maintained at approximately 40°C overnight.

• Crystallization and Isolation: Water is added to the reaction mixture to induce crystallization of modafinil. The product is then collected by filtration and can be recrystallized from methanol.

Experimental Workflow for Modafinil Synthesis

Caption: Workflow for the synthesis of Modafinil.

In Vitro FAAH Inhibition Assay

This protocol describes a general method for determining the inhibitory potency of a compound against FAAH using a fluorometric assay.[15]

• Reagents and Preparation:

  • FAAH Assay Buffer (e.g., Tris-HCl buffer, pH 9.0).

  • Recombinant human FAAH enzyme.

  • FAAH substrate (e.g., AMC-arachidonoyl amide).

  • Test compound (dissolved in DMSO).

  • 96-well microplate.

• Assay Procedure:

  • Add FAAH assay buffer to the wells of the microplate.

  • Add the test compound at various concentrations to the respective wells.

  • Add the FAAH enzyme solution to all wells except the negative control.

  • Pre-incubate the plate to allow the inhibitor to interact with the enzyme.

  • Initiate the reaction by adding the FAAH substrate to all wells.

  • Incubate the plate at 37°C.

• Data Acquisition and Analysis:

  • Measure the fluorescence of the product (7-amino-4-methylcoumarin, AMC) at an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.

  • The rate of the reaction is determined from the increase in fluorescence over time.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a suitable dose-response curve.

Conclusion

Bromodiphenylmethane serves as a pivotal building block in the synthesis of a diverse range of pharmacologically active molecules. Its derivatives, including the wakefulness-promoting agent modafinil, FAAH inhibitors, and established antihistamines, demonstrate the versatility of the diphenylmethane scaffold in medicinal chemistry. The continued exploration of novel derivatives of bromodiphenylmethane holds promise for the development of new therapeutic agents with improved efficacy and safety profiles. This technical guide provides a foundational understanding of the key derivatives, their mechanisms of action, and synthetic methodologies to aid researchers in this endeavor.

References

• 1. What is the mechanism of Modafinil? [synapse.patsnap.com]
• 2. dash.harvard.edu [dash.harvard.edu]
• 3. researchgate.net [researchgate.net]
• 4. The Structural Basis of the Activity Cliff in Modafinil-Based Dopamine Transporter Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. accurateclinic.com [accurateclinic.com]
• 6. Fatty acid amide hydrolase - Proteopedia, life in 3D [proteopedia.org]
• 7. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure-guided inhibitor design for human FAAH by interspecies active site conversion - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Document: Macamides and their synthetic analogs: evaluation of in vitro FAAH inhibition. (CHEMBL2412987) - ChEMBL [ebi.ac.uk]
• 10. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 11. Diphenhydramine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Synthesis and antioxidant properties of diphenylmethane derivative bromophenols including a natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of Adrafinil and Modafinil - [www.rhodium.ws] [erowid.org]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]

An In-depth Technical Guide to the Safe Handling and Storage of Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and handling procedures for Bromodiphenylmethane (CAS No. 776-74-9), a compound frequently utilized as an intermediate in pharmaceutical synthesis.[1] Adherence to these guidelines is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Classification

Bromodiphenylmethane is classified as a hazardous substance that poses significant health risks upon exposure. It is categorized as a corrosive material that can cause severe skin burns and serious eye damage.[2] Ingestion is harmful, and the substance is very toxic to aquatic life with long-lasting effects.[3]

GHS Hazard Statements:

• H314: Causes severe skin burns and eye damage.

• H302: Harmful if swallowed.[3]

• H410: Very toxic to aquatic life with long lasting effects.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of Bromodiphenylmethane is fundamental to its safe handling.

Property	Value
Molecular Formula	C13H11Br[4]
Molecular Weight	247.13 g/mol [4]
Physical State	Solid, crystalline[1][5]
Appearance	White to off-white or light brown solid[1][5]
Odor	Pungent[5]
Melting Point	35-39 °C (lit.)[6][7]
Boiling Point	184 °C at 20 mm Hg (lit.)[1][7]
Solubility	Insoluble in water; Soluble in organic solvents like ethanol, ether, and benzene.[1]
Vapor Pressure	0.000358 mmHg at 25°C[1][7]

Exposure Controls and Personal Protection

Strict adherence to exposure control measures is mandatory when working with Bromodiphenylmethane.

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

• Local exhaust ventilation should be used to control the dispersion of dust.

• Emergency eyewash stations and safety showers must be readily accessible in the immediate work area.[2]

Personal Protective Equipment (PPE)

PPE Type	Specifications
Eye/Face Protection	Wear tightly fitting chemical safety goggles or a face shield (conforming to EN 166 or NIOSH standards).[8][9]
Hand Protection	Impervious chemical-resistant gloves (e.g., nitrile rubber) should be worn.[8]
Skin and Body Protection	Wear a lab coat, and if there is a risk of significant exposure, use impervious protective clothing and boots.[8][9]
Respiratory Protection	If exposure limits are exceeded or if dust is generated, a NIOSH/MSHA-approved respirator should be used.[2][8]

Safe Handling and Experimental Protocols

General Handling Procedures

• Avoid all personal contact, including inhalation of dust and vapors.[3]

• Do not eat, drink, or smoke in areas where Bromodiphenylmethane is handled.[3]

• Wash hands thoroughly with soap and water after handling.[3]

• Keep containers securely sealed when not in use.[3]

• Avoid generating dust during handling.[3]

Experimental Workflow

The following diagram outlines a safe workflow for handling Bromodiphenylmethane in a laboratory setting.

A logical workflow for the safe handling of Bromodiphenylmethane.

Storage Procedures

Proper storage of Bromodiphenylmethane is crucial to maintain its stability and prevent hazardous situations.

• Storage Conditions: Store in a cool, dry, and well-ventilated area.[3] Some sources recommend refrigeration.[8]

• Containers: Keep in original, tightly sealed containers.[3] Protect containers from physical damage.[3]

• Incompatibilities: Store away from incompatible materials. Bromodiphenylmethane is incompatible with:

  • Strong oxidizing and reducing agents[1][5]

  • Bases[2]

  • Alcohols[2]

  • Amines[2][5]

  • Nitrides, azo/diazo compounds, alkali metals, and epoxides[5][9]

• Moisture: Protect from moisture, as it can be corrosive to most metals in the presence of moisture.[5]

The following diagram illustrates the key considerations for the safe storage of Bromodiphenylmethane.

Key principles for the safe storage of Bromodiphenylmethane.

Emergency Procedures

First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[2]
Skin Contact	Immediately take off all contaminated clothing. Rinse skin with plenty of water for at least 15-20 minutes. Seek immediate medical attention.[2][5]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15-30 minutes. Seek immediate medical attention.[1][2]
Ingestion	Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center immediately.[2]

Spill and Leak Response

• Evacuate personnel from the area and ensure adequate ventilation.

• Wear appropriate PPE, including respiratory protection.

• For small spills, sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[3]

• Prevent the spill from entering drains or waterways.[3]

• Decontaminate the spill area after cleanup.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water spray.[5]

• Hazards from Combustion: Fire may produce irritating, corrosive, and/or toxic gases, including carbon monoxide, carbon dioxide, and hydrogen halides.[2][5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

Disposal Considerations

Dispose of waste Bromodiphenylmethane and contaminated materials in accordance with all applicable federal, state, and local environmental regulations.[2] Do not allow the chemical to enter drains or waterways.[3]

References

• 1. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. scbt.com [scbt.com]
• 5. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Bromodiphenylmethane | CAS#:776-74-9 | Chemsrc [chemsrc.com]
• 7. chembk.com [chembk.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 776-74-9 Name: Bromo(diphenyl)methane [xixisys.com]

An In-Depth Technical Guide to the Thermal Stability and Decomposition of Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition of bromodiphenylmethane. Drawing from available safety data and established analytical methodologies, this document outlines the compound's thermal properties, potential decomposition products, and detailed experimental protocols for its analysis. This guide is intended to be a valuable resource for professionals working with bromodiphenylmethane in research, development, and manufacturing environments.

Introduction

Bromodiphenylmethane (also known as benzhydryl bromide) is a versatile organic compound utilized as a building block in various chemical syntheses, including the production of pharmaceutical intermediates.[1] A thorough understanding of its thermal stability is paramount for ensuring safe handling, storage, and processing, as well as for controlling reaction pathways and preventing the formation of hazardous byproducts. This guide summarizes the current knowledge on the thermal behavior of bromodiphenylmethane and provides standardized protocols for its experimental investigation.

Physicochemical Properties

A summary of the key physicochemical properties of bromodiphenylmethane is presented in Table 1. It is a white to light brown crystalline solid with a pungent odor.[2] It is insoluble in cold water but is reported to decompose in hot water, yielding hydrobromic acid.[2] The compound is combustible but does not ignite readily; however, when heated, its vapors can form explosive mixtures with air.[2]

Table 1: Physicochemical Properties of Bromodiphenylmethane

Property	Value	Reference
Molecular Formula	C₁₃H₁₁Br	[2]
Molecular Weight	247.13 g/mol	[2]
Appearance	White to light brown crystalline solid	[2]
Melting Point	33 - 42 °C	[3]
Boiling Point	184 °C @ 20 mmHg	[4]
Solubility	Insoluble in cold water; Soluble in organic solvents	[2][5]
Flash Point	> 110 °C	[4]

Thermal Stability and Decomposition

General Thermal Behavior

Bromodiphenylmethane is stable under normal conditions.[6] However, exposure to high temperatures can lead to decomposition.[6] In the presence of moisture, it is corrosive to most metals.[2] When heated, containers of bromodiphenylmethane may explode, and it can form explosive mixtures with air.[2]

Decomposition Products

Upon thermal decomposition, bromodiphenylmethane is known to release irritating and toxic gases.[2][6] The primary hazardous decomposition products identified in safety literature are listed in Table 2. The formation of these products is a critical consideration for safety and environmental management.

Table 2: Known and Likely Thermal Decomposition Products of Bromodiphenylmethane

Decomposition Product	Chemical Formula	Conditions of Formation	Notes	Reference
Hydrogen Bromide	HBr	High temperatures, presence of hydrogen source	Corrosive and toxic gas	[4][6]
Carbon Monoxide	CO	Incomplete combustion (oxygen-deficient conditions)	Toxic gas	[4][6]
Carbon Dioxide	CO₂	Complete combustion (oxygen-rich conditions)	Asphyxiant in high concentrations	[4][6]
Diphenylmethane	C₁₃H₁₂	Likely under inert atmosphere via radical mechanisms	-	Inferred
Benzene	C₆H₆	Likely at higher temperatures via fragmentation	Carcinogenic	Inferred
Toluene	C₇H₈	Likely at higher temperatures via fragmentation and rearrangement	-	Inferred
Polycyclic Aromatic Hydrocarbons (PAHs)	Various	High-temperature pyrolysis	Potentially carcinogenic	Inferred

Note: "Inferred" indicates products that are plausible based on the structure of bromodiphenylmethane and general principles of organic compound pyrolysis, though not explicitly cited in the available literature for this specific compound.

Experimental Protocols for Thermal Analysis

To rigorously assess the thermal stability and decomposition of bromodiphenylmethane, standardized analytical techniques such as Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) are essential. The following sections provide detailed, generalized protocols for these methods.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. This technique is used to determine the onset of decomposition, mass loss at different temperatures, and the composition of the material.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications. Standard reference materials such as calcium oxalate (B1200264) are typically used.

• Sample Preparation: Accurately weigh 5-10 mg of bromodiphenylmethane into a clean, tared TGA crucible (e.g., alumina (B75360) or platinum).

• Atmosphere: Purge the furnace with a high-purity inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to study thermal decomposition. For oxidative stability, use a flow of dry air or oxygen.

• Temperature Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition (Tonset), the temperature of maximum mass loss rate (Tpeak) from the derivative thermogravimetric (DTG) curve, and the residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting point, enthalpy of fusion, glass transitions, and the enthalpy of decomposition.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of bromodiphenylmethane into a hermetically sealed aluminum pan.

• Atmosphere: Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 0 °C for 5 minutes.

  • Ramp the temperature from 0 °C to 300 °C at a heating rate of 10 °C/min.

• Data Analysis: Record the heat flow as a function of temperature. Determine the melting point (peak temperature of the endotherm) and the enthalpy of fusion (area under the melting peak). Observe any exothermic events that may indicate decomposition and determine the onset temperature and enthalpy of decomposition.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the volatile and semi-volatile products of thermal decomposition. The sample is rapidly heated to a high temperature in an inert atmosphere, and the resulting fragments are separated by gas chromatography and identified by mass spectrometry.

Methodology:

• Instrument Setup:

  • Pyrolyzer: A micro-furnace or Curie-point pyrolyzer is interfaced with the GC inlet.

  • GC Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl polysiloxane) is suitable for separating a wide range of organic compounds.

  • Carrier Gas: High-purity helium at a constant flow rate (e.g., 1 mL/min).

• Sample Preparation: Place a small amount (0.1-1.0 mg) of bromodiphenylmethane into a pyrolysis sample cup.

• Pyrolysis Conditions:

  • Set the pyrolysis temperature to a range relevant for decomposition, for example, with stepwise or ramped heating from 300 °C to 800 °C, or a single pyrolysis temperature (e.g., 600 °C).

  • The interface and GC inlet temperatures should be maintained at a high enough temperature (e.g., 300 °C) to prevent condensation of the pyrolysis products.

• GC-MS Analysis:

  • GC Oven Program: A typical program would be an initial temperature of 50 °C (hold for 2 min), ramped to 300 °C at 10 °C/min (hold for 10 min).

  • MS Conditions: Electron ionization (EI) at 70 eV with a mass scan range of m/z 35-550.

• Data Analysis: Identify the separated compounds by comparing their mass spectra with a reference library (e.g., NIST).

Visualizations

The following diagrams illustrate the conceptual decomposition pathway, the experimental workflow for thermal analysis, and the logical relationship governing the thermal decomposition of bromodiphenylmethane.

Caption: Plausible decomposition pathway of Bromodiphenylmethane under thermal stress.

Caption: General experimental workflow for the thermal analysis of Bromodiphenylmethane.

Caption: Logical relationship between temperature and the decomposition of Bromodiphenylmethane.

Conclusion and Future Work

This technical guide has synthesized the available information on the thermal stability and decomposition of bromodiphenylmethane. While safety data provides crucial information on hazardous decomposition products, a significant knowledge gap exists regarding specific quantitative thermal analysis data (TGA/DSC) and a comprehensive profile of pyrolysis products under varied conditions.

For researchers, scientists, and drug development professionals, it is highly recommended that experimental thermal analysis, following the protocols outlined herein, be conducted to generate specific data for bromodiphenylmethane. Such data will not only enhance safety protocols but also provide a more robust understanding of its behavior in chemical processes, ultimately leading to improved process control and product quality. Future research should aim to publish these findings to enrich the public scientific database.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. nrel.colostate.edu [nrel.colostate.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tsapps.nist.gov [tsapps.nist.gov]

An In-depth Technical Guide to the Reaction Mechanism of Bromodiphenylmethane with Sodium Azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the nucleophilic substitution reaction between bromodiphenylmethane and sodium azide (B81097), yielding azidodiphenylmethane. This reaction is of significant interest in organic synthesis, particularly for the introduction of the versatile azide moiety, which is a precursor for amines, triazoles, and other nitrogen-containing heterocycles crucial in medicinal chemistry and drug development.

Core Reaction Mechanism: A Borderline SN1/SN2 Pathway

The reaction of bromodiphenylmethane with sodium azide proceeds via a nucleophilic substitution mechanism. However, due to the structure of the electrophile, this reaction does not follow a pure SN1 or SN2 pathway but rather exists on the mechanistic borderline, with the predominant pathway being highly dependent on the reaction conditions, particularly the choice of solvent.

The diphenylmethyl cation that would be formed in an SN1 pathway is secondary and benzylic, benefiting from resonance stabilization across the two phenyl rings. This stabilization lowers the activation energy for carbocation formation, making the SN1 pathway viable.

Conversely, the electrophilic carbon in bromodiphenylmethane is sterically hindered by the two bulky phenyl groups. This steric hindrance impedes the backside attack required for a concerted SN2 mechanism, thereby slowing the rate of this pathway. The competition between these two opposing factors—carbocation stability (favoring SN1) and steric hindrance (disfavoring SN2)—is the primary reason for the borderline nature of this reaction.

Solvent Effects:

The choice of solvent plays a critical role in directing the mechanism:

• Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents are capable of hydrogen bonding and can effectively solvate both the departing bromide anion and the incipient diphenylmethyl carbocation. This stabilization of the carbocation intermediate significantly favors the SN1 pathway .

• Polar Aprotic Solvents (e.g., dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), acetone): These solvents can solvate the sodium cation but do not effectively solvate the azide anion, leaving it "naked" and more nucleophilic. This enhanced nucleophilicity, coupled with the fact that these solvents do not stabilize the carbocation intermediate to the same extent as protic solvents, tends to favor the SN2 pathway .

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of azidodiphenylmethane from bromodiphenylmethane and sodium azide, based on analogous laboratory procedures.

Parameter	Value	Conditions/Notes
Reactant Ratio	1.2 - 1.5 equivalents of Sodium Azide	An excess of the nucleophile is often used to drive the reaction to completion.
Solvent	Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)	Polar aprotic solvents are commonly used to enhance the nucleophilicity of the azide ion.
Reaction Temperature	Room Temperature to 60 °C	Mild heating can be employed to increase the reaction rate.
Reaction Time	12 - 24 hours	Reaction progress is typically monitored by Thin Layer Chromatography (TLC).
Typical Yield	85 - 95%	High yields are achievable with proper reaction setup and purification.

Experimental Protocols

The following is a detailed methodology for a representative synthesis of azidodiphenylmethane.

Materials:

• Bromodiphenylmethane

• Sodium Azide (NaN3)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve bromodiphenylmethane (1.0 equivalent) in anhydrous DMF.

• Addition of Sodium Azide: To the stirred solution, add sodium azide (1.5 equivalents) portion-wise.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by TLC. If the reaction is sluggish, it can be gently heated to 50-60 °C.

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing water and diethyl ether.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash successively with water, saturated aqueous sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (if necessary): The crude azidodiphenylmethane can be purified by column chromatography on silica (B1680970) gel.

Characterization of Azidodiphenylmethane:

• 1H NMR (CDCl3): δ ~7.3 (m, 10H, Ar-H), ~5.4 (s, 1H, CH-N3) ppm.

• 13C NMR (CDCl3): δ ~140 (Ar-C), ~128 (Ar-CH), ~127 (Ar-CH), ~65 (CH-N3) ppm.

• IR (neat): ν ~2100 cm-1 (strong, sharp, N3 stretch).

Mandatory Visualizations

Caption: SN1 reaction pathway of bromodiphenylmethane.

Caption: SN2 reaction pathway of bromodiphenylmethane.

Caption: Experimental workflow for the synthesis of azidodiphenylmethane.

Unveiling the Past: The Historical Context of Bromodiphenylmethane's Discovery

A deep dive into the late 19th-century chemical landscape reveals the first synthesis of the valuable reagent, Bromodiphenylmethane. This technical guide illuminates the historical context of its discovery, details the early experimental protocols, and situates its emergence within the broader evolution of organic chemistry.

For researchers, scientists, and professionals in drug development, understanding the origins of key chemical entities provides a foundational perspective on their utility and development. Bromodiphenylmethane (C₁₃H₁₁Br), a compound now widely used as a versatile reagent and a building block in the synthesis of numerous pharmaceuticals, first emerged from the burgeoning field of organic chemistry in the late 19th century.

The Dawn of a New Reagent: First Synthesis by G. Lachmann in 1889

The first documented synthesis of Bromodiphenylmethane is attributed to the German chemist G. Lachmann, as detailed in his 1889 publication in Justus Liebigs Annalen der Chemie.[1] At a time when the systematic study of organic compounds was rapidly advancing, Lachmann's work provided a novel method for the preparation of this halogenated hydrocarbon. This discovery was a product of the era's focus on the transformation of functional groups and the synthesis of new molecular structures.

The late 19th century was a period of significant progress in organic chemistry. The vitalism theory had been largely supplanted by the understanding that organic compounds could be synthesized in the laboratory.[2][3] Chemists were actively exploring the reactions of aromatic compounds and developing new synthetic methodologies. The concept of chemical structure, pioneered by Kekulé and others, provided a theoretical framework for these investigations.[2] It was within this dynamic scientific environment that Lachmann's synthesis of Bromodiphenylmethane was achieved.

Experimental Protocols of the Era

The experimental techniques of the late 19th century were foundational to modern organic synthesis.[3][4] Laboratory practices relied heavily on glassware for reactions, distillations, and crystallizations.[4] The synthesis of Bromodiphenylmethane, as described in early literature, reflects these fundamental methods. Two primary routes to its synthesis were established: the bromination of diphenylmethane (B89790) and the reaction of benzhydrol (diphenylmethanol) with a brominating agent.

Table 1: Early Synthesis Methods for Bromodiphenylmethane

Precursor	Reagents	Method	Reference
Diphenylmethane	Bromine, Light/Heat	Direct bromination of the benzylic carbon.	[5]
Benzhydrol (Diphenylmethanol)	Hydrogen bromide	Substitution of the hydroxyl group with bromine.	[1]

Detailed Methodology: Synthesis from Benzhydrol (Lachmann, 1889)

Objective: To replace the hydroxyl group of benzhydrol with a bromine atom.

Reaction: (C₆H₅)₂CHOH + HBr → (C₆H₅)₂CHBr + H₂O

Procedure:

• Preparation of Benzhydrol: Benzhydrol itself was typically prepared by the reduction of benzophenone, a common starting material.

• Reaction with Hydrogen Bromide: A solution of benzhydrol in a suitable solvent (likely a non-polar organic solvent like ether or a hydrocarbon) would be treated with a stream of dry hydrogen bromide gas. Alternatively, a concentrated aqueous solution of hydrobromic acid could be used, often with heating to drive the reaction.

• Workup: After the reaction was deemed complete, the mixture would be washed with water to remove excess acid and any water-soluble byproducts. An alkaline wash (e.g., with sodium carbonate solution) might have been employed to neutralize any remaining acid.

• Isolation and Purification: The organic layer would be separated and dried over an anhydrous salt (such as calcium chloride). The solvent would then be removed by distillation. The crude Bromodiphenylmethane, a solid at room temperature, would be purified by recrystallization from a suitable solvent like ethanol (B145695) or petroleum ether.

Logical Relationship of Synthesis Precursors

The synthesis of Bromodiphenylmethane is intrinsically linked to the availability of its precursors, diphenylmethane and benzhydrol. The following diagram illustrates the logical flow from basic aromatic compounds to the target molecule, reflecting the synthetic strategies of the late 19th and early 20th centuries.

Synthesis pathways to Bromodiphenylmethane.

Significance and Early Applications

The discovery of Bromodiphenylmethane provided organic chemists with a valuable new synthetic intermediate. The presence of the reactive benzylic bromide allowed for a variety of subsequent chemical transformations, primarily nucleophilic substitution reactions. This reactivity became particularly important in the mid-20th century with the development of pharmaceuticals like Diphenhydramine (Benadryl), where Bromodiphenylmethane is a key precursor.[5]

The historical context of Bromodiphenylmethane's discovery highlights a pivotal period in the evolution of organic chemistry. The systematic exploration of reactions and the development of new synthetic methods laid the groundwork for the complex organic syntheses that are fundamental to modern drug discovery and development. Lachmann's work, though perhaps not as widely celebrated as some of his contemporaries, represents a significant contribution to the expanding toolkit of the synthetic organic chemist.

References

• 1. Analysis and synthesis in nineteenth-century organic chemistry - UCL Discovery [discovery.ucl.ac.uk]
• 2. boronmolecular.com [boronmolecular.com]
• 3. rochelleforrester.ac.nz [rochelleforrester.ac.nz]
• 4. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 5. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols: Bromodiphenylmethane as a Protecting Group in Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The diphenylmethyl (Dpm) group, often introduced using bromodiphenylmethane, is a versatile protecting group for a variety of functional groups in organic synthesis, including alcohols, phenols, amines, and thiols. Its steric bulk and electronic properties confer a unique stability profile, making it a valuable tool in the synthesis of complex molecules, including pharmaceuticals and natural products. The Dpm group is more stable than the trityl group under acidic conditions and can be cleaved under conditions that leave other protecting groups, such as benzyl (B1604629) ethers, intact. This document provides detailed application notes and experimental protocols for the use of bromodiphenylmethane as a protecting group.

Application Notes

The diphenylmethyl protecting group offers several advantages in multi-step synthesis:

• Stability: Dpm ethers are generally stable to a wide range of reagents, including bases, nucleophiles, and many oxidizing and reducing agents. They exhibit greater acid stability than trityl ethers. For instance, diphenylmethyl ethers of nucleosides have shown stability to 80% acetic acid at room temperature overnight.[1][2]

• Orthogonality: The Dpm group can be selectively removed under conditions that do not affect other common protecting groups like Boc, Fmoc, and Cbz, enabling orthogonal protection strategies in complex syntheses.[3][4][5]

• Cleavage Conditions: Deprotection of Dpm ethers can be achieved under various conditions, most commonly through hydrogenolysis or acidolysis.[1][2] This flexibility allows for the selection of deprotection conditions that are compatible with the substrate. For amines, oxidative deprotection methods have also been developed.

• Applications in Pharmaceutical Synthesis: Bromodiphenylmethane is a key intermediate in the synthesis of various pharmaceuticals, such as Modafinil, a wakefulness-promoting agent, and FAAH inhibitors with potential applications in pain and anxiety treatment.[6][7][8] It is also used in the synthesis of diphenhydramine.[1]

However, there are also some limitations to consider:

• Steric Hindrance: The bulkiness of the Dpm group can sometimes hinder reactions at adjacent centers.

• Solubility Issues: The introduction of the large, hydrophobic Dpm group can decrease the solubility of some polar compounds, which can be a challenge in certain applications, as has been observed with some nucleosides.[2]

• Harsh Deprotection Conditions: While versatile, some deprotection methods, particularly strong acidolysis, can be harsh for sensitive substrates.

Experimental Protocols

Protection of Alcohols and Phenols

The protection of hydroxyl groups as diphenylmethyl ethers is a common application. The reaction typically proceeds via a nucleophilic substitution where the alcohol or phenol, often activated as an alkoxide or phenoxide, displaces the bromide from bromodiphenylmethane.[1]

Table 1: Protection of Alcohols and Phenols with Diphenylmethyl Group

Substrate	Reagents and Conditions	Reaction Time	Yield (%)	Reference
Thymidine	Diphenylmethanol (B121723) (2.5 eq), PdCl₂ (0.2 eq), DCE, reflux	16 h	~100	[2]
2'-Deoxyuridine	Diphenylmethanol (2.5 eq), PdCl₂ (0.2 eq), DCE, 85 °C	Not specified	88	[2]
5-Fluoro-2'-deoxyuridine	Diphenylmethanol (2.5 eq), PdCl₂ (0.2 eq), DCE, 85 °C	Not specified	85	[2]
2-Nitrophenol	Bromodiphenylmethane, K₂CO₃, Acetone	Not specified	Not specified	[1]

Protocol 1: General Procedure for the Protection of a Primary Alcohol with Diphenylmethanol and a Palladium Catalyst

• To a solution of the alcohol (1.0 mmol) in dichloroethane (DCE, 5 mL) is added diphenylmethanol (2.5 mmol) and palladium(II) chloride (0.2 mmol).

• The reaction mixture is heated to 85 °C and stirred for 16 hours, or until the reaction is complete as monitored by TLC.

• The reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel to afford the desired diphenylmethyl ether.[2]

Deprotection of Diphenylmethyl Ethers

The cleavage of Dpm ethers can be achieved through several methods, with catalytic hydrogenolysis and acid-catalyzed cleavage being the most common.

Table 2: Deprotection of Diphenylmethyl Ethers

Substrate	Reagents and Conditions	Reaction Time	Yield (%)	Reference
3',5'-di-O-benzhydryl-thymidine	PdCl₂ (0.2 eq), Ethanol (B145695), 85 °C	16 h	85	[2]
3',5'-di-O-benzhydryl-thymidine	3% TCA in DCE	15 h	Not specified	[2]
Diaryl ethers	Skeletal Ni cathode, aqueous electrolyte, 60 °C	Not specified	Not specified	[9]
Phenols and Phenyl ethers	Ru-WOₓ bifunctional catalyst, water, H₂	Not specified	High	[10]

Protocol 2: Catalytic Deprotection of a Diphenylmethyl Ether

• To a solution of the diphenylmethyl ether (100 mg) in ethanol (5 mL) is added palladium(II) chloride (0.2 equivalents).

• The reaction mixture is heated at 85 °C for 16 hours or until the starting material has been consumed as monitored by TLC.

• The solvent is removed in vacuo, and the crude mixture is purified by column chromatography to yield the deprotected alcohol.[2]

Protocol 3: Acid-Catalyzed Deprotection of a Diphenylmethyl Ether

• The diphenylmethyl ether is dissolved in a solution of 3% trichloroacetic acid in dichloroethane.

• The reaction is stirred at room temperature and monitored by TLC. Cleavage may take several hours (e.g., 50% cleavage after 6 hours for a di-protected thymidine).[2]

• Upon completion, the reaction is quenched with a mild base (e.g., saturated sodium bicarbonate solution) and extracted with an organic solvent.

• The organic layer is dried over anhydrous sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

Protection of Amines

The protection of amines as N-diphenylmethyl derivatives is another important application, often employed in peptide synthesis and the synthesis of nitrogen-containing heterocycles.

Protocol 4: General Procedure for N-Diphenylmethylation of an Amine

• To a solution of the amine (1.0 mmol) in a suitable solvent such as toluene (B28343) or DMF, is added a base (e.g., triethylamine, 1.2 mmol).

• Bromodiphenylmethane (1.1 mmol) is added, and the mixture is stirred at a suitable temperature (e.g., room temperature to 80 °C) until the reaction is complete as monitored by TLC.

• The reaction mixture is diluted with water and extracted with an organic solvent.

• The organic layer is washed with brine, dried over anhydrous sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography or recrystallization.

Deprotection of N-Diphenylmethyl Amines

Deprotection of N-Dpm groups can be achieved by hydrogenolysis or under acidic conditions. For some substrates, oxidative methods are also effective.

Protocol 5: Deprotection of N-Diphenylmethyl Amines via Hydrogenolysis

• The N-diphenylmethyl protected amine (1.0 mmol) is dissolved in a suitable solvent (e.g., methanol, ethanol, or ethyl acetate).

• A catalytic amount of palladium on carbon (10% Pd/C) is added.

• The reaction mixture is stirred under a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature until the deprotection is complete (monitored by TLC).

• The catalyst is removed by filtration through a pad of Celite, and the filtrate is concentrated under reduced pressure to yield the deprotected amine.

Protection of Thiols

The diphenylmethyl group is a useful protecting group for the thiol functionality of cysteine in peptide synthesis.

Protocol 6: S-Diphenylmethylation of Cysteine

• A solution of cysteine (1.0 mmol) and a base (e.g., sodium hydroxide, 2.0 mmol) in water is prepared.

• Bromodiphenylmethane (1.1 mmol) dissolved in a minimal amount of a water-miscible solvent like ethanol is added dropwise to the cysteine solution.

• The mixture is stirred at room temperature until the reaction is complete.

• The pH of the solution is adjusted to precipitate the S-diphenylmethyl cysteine, which is then collected by filtration, washed with water, and dried.

Deprotection of S-Diphenylmethyl Groups

The S-Dpm group is typically removed under strongly acidic conditions, often with the use of scavengers to trap the released diphenylmethyl cation.

Table 3: Deprotection of S-Diphenylmethyl Cysteine

Substrate	Reagents and Conditions	Reaction Time	Comments	Reference
Cys(Dpm)-containing peptide	95% TFA, scavengers (e.g., TIS, EDT)	2-6 h	Incomplete deprotection can be an issue.	[11]
S-aralkyl cysteine derivatives	TFA or hydrogen halides in acetic acid	Varies	Optimal conditions determined for cleavage.	[12]

Protocol 7: TFA-Mediated Deprotection of S-Diphenylmethyl Cysteine

• The S-diphenylmethyl protected peptide or amino acid is treated with a cleavage cocktail, typically containing 95% trifluoroacetic acid (TFA).

• Scavengers such as triisopropylsilane (B1312306) (TIS, 2.5-5% v/v) and 1,2-ethanedithiol (B43112) (EDT, 2.5% v/v) are added to the cleavage cocktail to prevent side reactions.[11]

• The reaction is stirred at room temperature for 2-6 hours. The progress of the deprotection should be monitored by a suitable analytical method like HPLC-MS.[11]

• The peptide is precipitated from the TFA solution by the addition of cold diethyl ether, collected by centrifugation, washed with cold ether, and dried under vacuum.[13]

Stability Profile

The diphenylmethyl group exhibits a distinct stability profile, which is key to its utility in orthogonal synthesis strategies.

Table 4: Stability of the Diphenylmethyl (Dpm) Protecting Group

Reagent/Condition	Stability	Comments	Reference
Strong Bases (e.g., NaOH, NaH)	Stable	Dpm ethers are stable to basic conditions.	[2]
Mild to Moderate Acids (e.g., 80% AcOH)	Stable at RT	Stable overnight at room temperature, but degradation can occur upon heating.	[2]
Strong Acids (e.g., TFA, HBr/AcOH)	Labile	Cleavage occurs, often requiring scavengers for S-Dpm groups.	[11][12]
Catalytic Hydrogenation (H₂, Pd/C)	Labile	Common method for deprotection of Dpm ethers and amines.	[1]
Oxidizing Agents	Generally Stable	Stability depends on the specific reagent and substrate.
Reducing Agents (e.g., NaBH₄, LiAlH₄)	Generally Stable	Stable to hydride reducing agents.
Organometallic Reagents (e.g., Grignards)	Stable	Dpm ethers are compatible with organometallic reagents.

Diagrams

Caption: General workflow for the protection and deprotection of functional groups using the diphenylmethyl (Dpm) group.

Caption: A summary of the stability and lability of the diphenylmethyl (Dpm) protecting group under various reaction conditions.

References

• 1. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 2. A Straightforward Diphenylmethyl Protection Method and Deprotection of Some Pyrimidine Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 7. apicule.com [apicule.com]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Selective hydrogenolysis of phenols and phenyl ethers to arenes through direct C–O cleavage over ruthenium–tungsten bifunctional catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for the Synthesis of Modafinil from Bromodiphenylmethane

Abstract

This document provides a detailed protocol for the synthesis of Modafinil (B37608) (2-[(diphenylmethyl)sulfinyl]acetamide) starting from bromodiphenylmethane. The described multi-step synthesis involves the formation of a key intermediate, 2-(benzhydrylthio)acetamide, followed by a controlled oxidation to yield the final product. This protocol is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. All quantitative data regarding reaction conditions and yields are summarized, and a complete workflow is provided.

Introduction

Modafinil is a wakefulness-promoting agent used for the treatment of narcolepsy, shift work sleep disorder, and excessive daytime sleepiness associated with obstructive sleep apnea.[1][2] The synthesis of Modafinil can be achieved through various routes. All described syntheses typically begin with a diphenylmethyl derivative.[3] This application note details a robust and scalable synthetic route starting from bromodiphenylmethane. The protocol is divided into four main stages:

• Condensation: Reaction of bromodiphenylmethane with thioglycolic acid to form 2-(benzhydrylthio)acetic acid.

• Acyl Chlorination: Conversion of the carboxylic acid to its corresponding acyl chloride.

• Amidation: Formation of 2-(benzhydrylthio)acetamide from the acyl chloride.

• Oxidation: Selective oxidation of the sulfide (B99878) to a sulfoxide (B87167) to yield Modafinil.

This method offers a clear and reproducible pathway to high-purity Modafinil, suitable for laboratory-scale synthesis and process development.

Synthesis Workflow

The overall synthetic pathway from bromodiphenylmethane to Modafinil is illustrated below.

Caption: Synthetic pathway of Modafinil from Bromodiphenylmethane.

Experimental Data

The following table summarizes the key quantitative parameters for each step of the synthesis.

Step	Reactants	Solvent	Temperature Range (°C)	Reaction Time (hours)	Yield (%)	Reference
Condensation	Bromodiphenylmethane, Thioglycolic Acid	Glacial Acetic Acid	0 – 60	3 – 10	92.8	[4]
Acyl Chlorination	2-(benzhydrylthio)acetic acid, Thionyl Chloride	Benzene (B151609)	0 – 80	2 – 6	~83	[1][4]
Amidation	2-(benzhydrylthio)acetyl chloride, Ammonia	Dichloromethane (B109758)	Room Temperature	2	~83	[1]
Oxidation	2-(benzhydrylthio)acetamide, Hydrogen Peroxide	Glacial Acetic Acid	0 – 40	3 – 15	67 - 83	[1][4][5]

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

Step 1: Condensation to form 2-(benzhydrylthio)acetic acid

• Apparatus Setup: Equip a 500 mL three-necked flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Reagents:

  • Bromodiphenylmethane: 24.7 g (0.1 mol)

  • Glacial Acetic Acid: 250 mL

  • Thioglycolic Acid: 8.3 g (0.09 mol)

• Procedure: a. Add bromodiphenylmethane and glacial acetic acid to the flask. Stir at room temperature until the solid is fully dissolved. b. Slowly add thioglycolic acid dropwise via the dropping funnel. Maintain the internal temperature below 40 °C during the addition. c. After the addition is complete, heat the mixture to 55-60 °C and continue to stir for 3 hours.[4] d. Cool the reaction mixture to room temperature. e. Slowly pour the mixture into 800 g of ice water under constant stirring in an ice bath. f. Continue stirring at 0 °C for 1-2 hours to allow for complete precipitation of the product. g. Filter the precipitate, wash thoroughly with cold water, and dry under vacuum to yield 2-(benzhydrylthio)acetic acid as a white solid.[4]

Step 2: Acyl Chlorination to form 2-(benzhydrylthio)acetyl chloride

• Apparatus Setup: Use a dry 500 mL round-bottom flask equipped with a reflux condenser and a gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide (B78521) solution).

• Reagents:

  • 2-(benzhydrylthio)acetic acid: 25.8 g (0.1 mol)

  • Thionyl Chloride (SOCl₂): (excess, e.g., 2 equivalents)

  • Dry Benzene (or another inert solvent like Dichloromethane): 200 mL

• Procedure: a. Suspend the 2-(benzhydrylthio)acetic acid in dry benzene inside the flask. b. Slowly add thionyl chloride to the suspension at room temperature. c. Gently heat the mixture to reflux and maintain for 2-3 hours, or until the evolution of gas (HCl and SO₂) ceases.[1] d. Cool the mixture to room temperature. e. Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The resulting crude 2-(benzhydrylthio)acetyl chloride can be used directly in the next step.

Step 3: Amidation to form 2-(benzhydrylthio)acetamide

• Apparatus Setup: Use a 500 mL flask equipped with a stirrer and placed in an ice bath.

• Reagents:

  • Crude 2-(benzhydrylthio)acetyl chloride: (from the previous step, ~0.1 mol)

  • Dichloromethane (DCM): 250 mL

  • Aqueous Ammonium (B1175870) Hydroxide (NH₄OH, 28-30%): (excess)

• Procedure: a. Dissolve the crude acyl chloride in dichloromethane and cool the solution to 0-5 °C in an ice bath. b. Slowly add an excess of cold aqueous ammonium hydroxide dropwise with vigorous stirring. Maintain the temperature below 10 °C. c. After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.[1] d. Separate the organic layer. Wash the organic layer with water and then with brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. f. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) to yield pure 2-(benzhydrylthio)acetamide.

Step 4: Oxidation to form Modafinil

• Apparatus Setup: A 500 mL three-necked flask with a stirrer, thermometer, and dropping funnel in an ice bath.

• Reagents:

  • 2-(benzhydrylthio)acetamide: 13.7 g (0.05 mol)

  • Glacial Acetic Acid: 150 mL

  • Hydrogen Peroxide (H₂O₂, 30% solution): (approx. 1.1 equivalents)

• Procedure: a. Dissolve the 2-(benzhydrylthio)acetamide in glacial acetic acid in the flask and cool the solution to 0-5 °C.[4] b. Slowly add the 30% hydrogen peroxide solution dropwise, ensuring the temperature does not exceed 10 °C. c. After addition, allow the mixture to stir at a controlled temperature (e.g., 40 °C) for 3-5 hours.[1][4] d. Monitor the reaction progress using Thin Layer Chromatography (TLC). e. Once the reaction is complete, pour the mixture into ice water to precipitate the crude Modafinil. f. Filter the solid, wash with cold water until the filtrate is neutral, and then dry. g. The crude Modafinil can be purified by a single recrystallization from a solvent such as methanol (B129727) or an ethanol/water mixture to obtain a highly pure product (>99.5%).[5]

Conclusion

The protocol described herein provides a reliable and well-documented method for the synthesis of Modafinil from bromodiphenylmethane. The yields are generally good, and the final product can be obtained with high purity after standard purification procedures. This application note serves as a valuable resource for chemists engaged in the synthesis of psychoactive compounds and related pharmaceutical agents.

References

• 1. Simple Synthesis of Modafinil Derivatives and Their Anti-inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20040106829A1 - Process for the synthesis of modafinil - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. CN100534979C - Synthesis method of modafinil - Google Patents [patents.google.com]
• 5. US8048222B2 - Highly pure modafinil - Google Patents [patents.google.com]

Application of Bromodiphenylmethane in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodiphenylmethane is a versatile chemical intermediate that serves as a crucial building block in the synthesis of a variety of pharmacologically active compounds. Its diphenylmethane (B89790) core structure is a recognized pharmacophore in many centrally and peripherally acting drugs. The presence of the bromine atom provides a reactive site for nucleophilic substitution, enabling the facile introduction of the diphenylmethyl moiety into a target molecule. This document provides an overview of the applications of bromodiphenylmethane in medicinal chemistry, complete with quantitative data, detailed experimental protocols, and diagrams of relevant signaling pathways.

Key Applications and Corresponding Data

The diphenylmethyl moiety, introduced via bromodiphenylmethane or its derivatives, is a key structural feature in several classes of therapeutic agents.

Antihistamines: Cinnarizine and Bromodiphenhydramine Derivatives

The diphenylmethyl group is a common scaffold for H1 histamine (B1213489) receptor antagonists.

• Cinnarizine : An antihistamine and calcium channel blocker used for the treatment of motion sickness and vestibular disorders.[1]

• Bromodiphenhydramine : A first-generation antihistamine of the ethanolamine (B43304) class with anti-allergic, sedative, antiemetic, and anticholinergic properties.[2]

Compound	Target	Parameter	Value (nM)
Cinnarizine	T-type voltage-gated Ca²⁺ channels	Kᵢ	22
Diphenhydramine (parent of Bromodiphenhydramine)	Histamine H1 Receptor	Kᵢ	16

Wakefulness-Promoting Agents: Modafinil (B37608)

Modafinil is a central nervous system (CNS) stimulant used to treat sleep disorders such as narcolepsy.[4] Bromodiphenylmethane is a key intermediate in its synthesis.[5][6] The primary mechanism of action of modafinil is the inhibition of the dopamine (B1211576) transporter (DAT).[7][8][9]

Compound	Target	Parameter	Value (µM)
Racemic Modafinil	Dopamine Transporter (DAT)	Kᵢ	2.1 - 2.3
R-Modafinil	Dopamine Transporter (DAT)	Kᵢ	0.78
S-Modafinil	Dopamine Transporter (DAT)	Kᵢ	2.5

Enzyme Inhibitors: FAAH and Acetylcholinesterase Inhibitors

• O-(Triazolyl)methyl Carbamates (FAAH Inhibitors) : Fatty Acid Amide Hydrolase (FAAH) inhibitors are being investigated for the treatment of pain, anxiety, and other neurological disorders.[10][11] Bromodiphenylmethane can be utilized in the synthesis of the core structures of these inhibitors.

Compound	Target	Parameter	Value (nM)
Compound 27	human FAAH-1	IC₅₀	3.6
Compound 34b	human FAAH-1	IC₅₀	4.2
Compound 40	human FAAH-1	IC₅₀	9.4
JP83	FAAH	IC₅₀	1.6 - 14
JP104	FAAH	IC₅₀	1.6 - 7.3
URB597	FAAH	IC₅₀	45 - 48

• Bromophenol Derivatives (Antioxidant and AChE Inhibitors) : Synthetic bromophenol derivatives incorporating a diaryl methane (B114726) structure have shown potent antioxidant and acetylcholinesterase (AChE) inhibitory activity, relevant for neurodegenerative diseases.[12][13]

Compound	Target	Parameter	Value (nM)
Bromophenol Derivative 21	Acetylcholinesterase (AChE)	Kᵢ	6.54 ± 1.03
Bromophenol Derivative 18	Acetylcholinesterase (AChE)	Kᵢ	7.92 ± 1.38
Bromophenol Derivative 20	Acetylcholinesterase (AChE)	Kᵢ	8.32 ± 0.69
Bromophenol Derivative 13	Carbonic Anhydrase II (hCA II)	Kᵢ	1.63 ± 0.11

Signaling Pathways

Histamine H1 Receptor Signaling Pathway

Bromodiphenhydramine and Cinnarizine act as antagonists at the H1 histamine receptor, blocking the downstream signaling cascade initiated by histamine. This pathway involves Gq protein activation, leading to the activation of phospholipase C (PLC) and subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers calcium release from the endoplasmic reticulum, while DAG activates protein kinase C (PKC), culminating in a pro-inflammatory response.[14][15][16]

Caption: Antagonism of the H1 Histamine Receptor Signaling Pathway.

Fatty Acid Amide Hydrolase (FAAH) Inhibition

FAAH is a serine hydrolase responsible for the degradation of endocannabinoids like anandamide.[17] Inhibitors of FAAH prevent this degradation, leading to increased endocannabinoid levels and subsequent activation of cannabinoid receptors, which can produce analgesic and anxiolytic effects.[18]

Caption: Mechanism of Action of FAAH Inhibitors.

Experimental Protocols

Synthesis of N-(diphenylmethyl)piperazine (Intermediate for Cinnarizine)

This protocol describes the synthesis of a key intermediate for Cinnarizine using bromodiphenylmethane.

Materials:

• Bromodiphenylmethane

• Anhydrous piperazine (B1678402)

• Toluene (B28343)

• 10% Hydrochloric acid

• Sodium hydroxide (B78521) solution

• Water

• Standard laboratory glassware and purification apparatus

Procedure:

• Dissolve anhydrous piperazine in toluene in a reaction flask.

• Slowly add a solution of bromodiphenylmethane in toluene to the piperazine solution with stirring.

• Heat the reaction mixture to 80-90 °C and maintain for 3 hours.

• After cooling, wash the reaction mixture with water.

• Extract the organic layer with 10% hydrochloric acid.

• Basify the acidic aqueous layer with sodium hydroxide solution to precipitate the product.

• Filter the precipitate, wash with water, and dry to yield N-(diphenylmethyl)piperazine.

Synthesis of 2-((diphenylmethyl)sulfinyl)acetamide (Modafinil)

This protocol outlines a synthetic route to Modafinil starting from bromodiphenylmethane.[5]

Materials:

• Bromodiphenylmethane

• Thioglycolic acid

• Thionyl chloride

• Ammonia (B1221849)

• Hydrogen peroxide

• Acetic acid

• Appropriate solvents and reagents for workup and purification

Procedure:

• Synthesis of (Diphenylmethyl)thioacetic acid: React bromodiphenylmethane with thioglycolic acid in a suitable solvent to yield (diphenylmethyl)thioacetic acid.

• Synthesis of (Diphenylmethyl)thioacetyl chloride: Treat the resulting acid with thionyl chloride to form the corresponding acid chloride.

• Synthesis of 2-((Diphenylmethyl)thio)acetamide: Amidate the acid chloride with ammonia to produce 2-((diphenylmethyl)thio)acetamide.

• Oxidation to Modafinil: Oxidize the sulfide (B99878) to a sulfoxide (B87167) using hydrogen peroxide in acetic acid to yield the final product, Modafinil. Purify by recrystallization.

Histamine H1 Receptor Binding Assay

This protocol provides a general method for determining the binding affinity of bromodiphenhydramine derivatives to the H1 receptor.[3][19]

Materials:

• Cell membranes expressing the human histamine H1 receptor

• [³H]-mepyramine (radioligand)

• Test compound (e.g., bromodiphenhydramine derivative)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., high concentration of unlabeled mepyramine)

• 96-well plates, filtration apparatus, and scintillation counter

Procedure:

• In a 96-well plate, incubate the cell membranes with a fixed concentration of [³H]-mepyramine and varying concentrations of the test compound.

• Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and non-specific binding control).

• Incubate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with cold assay buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Determine the IC₅₀ value of the test compound by non-linear regression analysis of the competition binding data.

• Calculate the Kᵢ value using the Cheng-Prusoff equation.

FAAH Inhibitory Activity Assay

This protocol describes a method for assessing the inhibitory potency of compounds against FAAH.

Materials:

• Recombinant human FAAH enzyme

• Fluorogenic FAAH substrate (e.g., arachidonoyl 7-amino-4-methylcoumarin (B1665955) amide)

• Test compound

• Assay buffer (e.g., Tris-HCl buffer with Triton X-100)

• 96-well plates and a fluorescence plate reader

Procedure:

• Pre-incubate the FAAH enzyme with varying concentrations of the test compound in the assay buffer in a 96-well plate.

• Initiate the enzymatic reaction by adding the fluorogenic substrate.

• Monitor the increase in fluorescence over time at the appropriate excitation and emission wavelengths.

• Determine the initial reaction velocities from the linear portion of the fluorescence curves.

• Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control.

• Determine the IC₅₀ value by fitting the concentration-response data to a suitable sigmoidal dose-response model.

Conclusion

Bromodiphenylmethane is a valuable synthon in medicinal chemistry, enabling the synthesis of a diverse range of bioactive molecules. The diphenylmethane scaffold it provides is integral to the pharmacological activity of numerous drugs targeting receptors and enzymes. The protocols and data presented herein offer a foundational resource for researchers engaged in the design, synthesis, and evaluation of novel therapeutic agents based on this privileged structure.

References

• 1. Cinnarizine - Wikipedia [en.wikipedia.org]
• 2. Bromodiphenhydramine | C17H20BrNO | CID 2444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Molecular properties and signalling pathways of the histamine H1 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN100534979C - Synthesis method of modafinil - Google Patents [patents.google.com]
• 6. apicule.com [apicule.com]
• 7. psychscenehub.com [psychscenehub.com]
• 8. greendoor.org [greendoor.org]
• 9. What is the mechanism of Modafinil? [synapse.patsnap.com]
• 10. O-(Triazolyl)methyl carbamates as a novel and potent class of FAAH inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. O-(triazolyl)methyl carbamates as a novel and potent class of fatty acid amide hydrolase (FAAH) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antioxidant and acetylcholinesterase inhibition properties of novel bromophenol derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 15. SMPDB [smpdb.ca]
• 16. Signaling Pathway of Histamine H1 Receptor-Mediated Histamine H1 Receptor Gene Upregulation Induced by Histamine in U-373 MG Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. What are FAAH2 inhibitors and how do they work? [synapse.patsnap.com]
• 18. What are FAAH inhibitors and how do they work? [synapse.patsnap.com]
• 19. benchchem.com [benchchem.com]

Application Note: Comprehensive Characterization of Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the analytical techniques for the characterization of bromodiphenylmethane, a key intermediate in the synthesis of various pharmaceutical compounds. The following protocols and data will facilitate quality control and research applications involving this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of bromodiphenylmethane, providing detailed information about the hydrogen and carbon framework of the molecule.

Quantitative Data

Analysis	Nucleus	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
¹H NMR	¹H	~7.25 - 7.45	Multiplet	-	Aromatic Protons (10H)
~6.45	Singlet	-	Methine Proton (-CHBr) (1H)
¹³C NMR	¹³C	~140	Singlet	-	Quaternary Aromatic Carbons (C-ipso)
~129	Singlet	-	Aromatic Carbons (CH)
~128	Singlet	-	Aromatic Carbons (CH)
~60	Singlet	-	Methine Carbon (-CHBr)

Note: Exact chemical shifts can vary slightly depending on the solvent and concentration.

Experimental Protocol: ¹H and ¹³C NMR Spectroscopy

Instrumentation:

• NMR Spectrometer: 400 MHz or higher field strength (e.g., Bruker AVANCE series).

• NMR Tubes: 5 mm diameter.

Reagents:

• Bromodiphenylmethane sample.

• Deuterated solvent (e.g., Chloroform-d, CDCl₃) of high purity.

• Internal Standard: Tetramethylsilane (TMS).

Procedure:

• Sample Preparation: Accurately weigh approximately 10-20 mg of the bromodiphenylmethane sample and dissolve it in approximately 0.6 mL of the deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Transfer the solution to an NMR tube.

• Add Internal Standard: Add a small drop of TMS to the NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse program.

  • Typical parameters:

    • Pulse Angle: 30-45°

    • Acquisition Time: 2-4 seconds

    • Relaxation Delay: 1-2 seconds

    • Number of Scans: 8-16

• ¹³C NMR Acquisition:

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse program.

  • Typical parameters:

    • Pulse Angle: 30-45°

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay: 2-5 seconds

    • Number of Scans: 1024 or more, depending on sample concentration.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase the spectra correctly.

  • Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

  • Integrate the signals in the ¹H NMR spectrum.

  • Identify and assign the peaks in both ¹H and ¹³C NMR spectra.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of bromodiphenylmethane and to elucidate its structure through fragmentation analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is a common technique for this purpose.

Quantitative Data

m/z (Mass-to-Charge Ratio)	Relative Intensity (%)	Assignment
248	Moderate	[M+2]⁺ (Molecular ion with ⁸¹Br)
246	Moderate	[M]⁺ (Molecular ion with ⁷⁹Br)
167	100	[M-Br]⁺ (Loss of Bromine radical)
165	40	[C₁₃H₉]⁺ (Fragment from loss of HBr)
152	20	[C₁₂H₈]⁺ (Biphenylene radical cation)
77	30	[C₆H₅]⁺ (Phenyl cation)

Note: The presence of two molecular ion peaks with a difference of 2 m/z units and approximately equal intensity is characteristic of a compound containing one bromine atom.[1][2]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system).

• Autosampler.

Materials:

• Bromodiphenylmethane sample.

• High-purity volatile solvent (e.g., Dichloromethane, Ethyl Acetate).

• Helium gas (carrier gas).

Procedure:

• Sample Preparation: Prepare a dilute solution of the bromodiphenylmethane sample (e.g., 100 µg/mL) in a suitable volatile solvent.

• GC Conditions:

  • Column: HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless (or split, depending on concentration).

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis:

  • Identify the chromatographic peak corresponding to bromodiphenylmethane.

  • Extract the mass spectrum for this peak.

  • Analyze the fragmentation pattern to confirm the structure.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in the bromodiphenylmethane molecule by measuring the absorption of infrared radiation.

Quantitative Data

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
3080 - 3030	Medium	Aromatic C-H stretch
1600, 1495, 1450	Strong	Aromatic C=C ring stretch
1215	Strong	C-H wagging (methine)
750, 695	Strong	C-H out-of-plane bending (monosubstituted benzene)
600 - 500	Medium-Strong	C-Br stretch

Experimental Protocol: Attenuated Total Reflectance (ATR) - Fourier Transform Infrared (FTIR) Spectroscopy

Instrumentation:

• FTIR Spectrometer equipped with an ATR accessory (e.g., PerkinElmer Spectrum Two).

Procedure:

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid bromodiphenylmethane sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure arm to ensure good contact between the sample and the crystal.

• Sample Scan: Acquire the FTIR spectrum of the sample.

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Analysis:

  • The background spectrum is automatically subtracted from the sample spectrum.

  • Identify and assign the characteristic absorption bands.

• Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft tissue.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for assessing the purity of bromodiphenylmethane and for quantitative analysis. A reverse-phase method is typically employed.

Quantitative Data

Parameter	Value
Retention Time (t_R)	Dependent on specific column and mobile phase composition
UV Detection Wavelength (λ_max)	~220 nm and ~265 nm

Experimental Protocol: Reverse-Phase HPLC

Instrumentation:

• HPLC system with a UV-Vis detector (e.g., Agilent 1260 Infinity II).

• Autosampler.

Materials:

• Bromodiphenylmethane sample.

• HPLC-grade Acetonitrile.

• HPLC-grade Water.

Procedure:

• Sample Preparation: Prepare a standard solution of bromodiphenylmethane in the mobile phase (e.g., 100 µg/mL).

• HPLC Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at 220 nm or 265 nm.

• Data Analysis:

  • Determine the retention time of the bromodiphenylmethane peak.

  • Assess purity by calculating the area percentage of the main peak relative to any impurity peaks.

  • For quantitative analysis, create a calibration curve using standards of known concentrations.

Visualizations

Caption: General workflow for the analytical characterization of Bromodiphenylmethane.

Caption: Proposed mass spectrometry fragmentation pathway for Bromodiphenylmethane.

References

• 1. rsc.org [rsc.org]
• 2. Mass Spectrometry [www2.chemistry.msu.edu]

Application Notes: Large-Scale Industrial Synthesis of Bromodiphenylmethane

Introduction

Bromodiphenylmethane (also known as benzhydryl bromide) is a vital organic intermediate with the chemical formula C₁₃H₁₁Br.[1] It serves as a crucial building block in the pharmaceutical industry for the synthesis of various active pharmaceutical ingredients (APIs), including the antihistamine diphenhydramine (B27) (Benadryl), the vasodilator cinnarizine, and the wakefulness-promoting agent modafinil.[2][3] Additionally, it is used as a reagent for creating novel fatty acid amide hydrolase (FAAH) inhibitors, which have therapeutic potential for pain and anxiety.[2][3][4] Beyond pharmaceuticals, it finds applications as a flame retardant and as a raw material for polymer production.[1][5][6]

Appearing as a white to orange-brown crystalline solid, bromodiphenylmethane is characterized by its lachrymatory (tear-inducing) and corrosive properties, especially in the presence of moisture.[1][2] It is insoluble in water but soluble in common organic solvents like benzene (B151609) and alcohol.[2][3] Due to its reactivity and hazardous nature, large-scale industrial synthesis requires stringent process control and robust safety protocols.

This document provides detailed protocols and data for the primary industrial synthesis routes of Bromodiphenylmethane, aimed at researchers, scientists, and drug development professionals.

Synthesis Routes and Quantitative Data

Several methods exist for the synthesis of bromodiphenylmethane. The selection of a specific route on an industrial scale often depends on factors such as raw material cost and availability, desired purity, overall yield, and process safety. The most common methods start from either diphenylmethane (B89790) or diphenylmethanol (B121723) (benzhydrol).

Data Summary of Key Synthesis Routes

Synthesis Route	Starting Material	Key Reagents/Catalyst	Reaction Conditions	Reported Yield (%)
Free-Radical Bromination	Diphenylmethane	Elemental Bromine (Br₂)	Heat (130°C), light	Not specified, but a common industrial method.[2][7]
Nucleophilic Substitution	Diphenylmethanol	Phosphorus(III) bromide (PBr₃)	Dichloromethane (B109758) (CH₂Cl₂), 0°C to room temp.	62 - 95%[8]
Nucleophilic Substitution	Diphenylmethanol	Sulfurous dibromide (SOBr₂)	Toluene, 24h	~98%[4]
Halogen Exchange	Diphenylchloromethane	Boron tribromide (BBr₃)	Not specified, 0.25h	~92%[4]
Appel-type Reaction	Diphenylmethanol	N-Bromosuccinimide (NBS), Triphenylphosphine (PPh₃)	Acetonitrile, 20°C, 14h	~17%[9]

Experimental Protocols

The following protocols provide detailed methodologies for the most common and scalable synthesis routes.

Protocol 1: Free-Radical Bromination of Diphenylmethane

This method is based on the free-radical halogenation of the benzylic carbon of diphenylmethane.

Materials and Equipment:

• Glass-lined or Hastelloy reactor equipped with a mechanical stirrer, reflux condenser, dropping funnel, thermometer, and a light source (e.g., UV lamp).

• Scrubber system for HBr gas.

• Diphenylmethane

• Elemental Bromine (Br₂)

• Aqueous sodium bisulfite solution

• Aqueous sodium bicarbonate solution

• Anhydrous calcium chloride or magnesium sulfate (B86663)

• Suitable organic solvent (e.g., Toluene) for work-up

Procedure:

• Reactor Charging: Charge the reactor with diphenylmethane.

• Heating and Initiation: Heat the diphenylmethane to 130°C under stirring and light exposure.[2][7]

• Bromine Addition: Add elemental bromine dropwise via the dropping funnel. The reaction is exothermic; control the addition rate to maintain the temperature at 130°C. The hydrogen bromide (HBr) gas evolved should be neutralized through a caustic scrubber.

• Reaction Completion: After the addition is complete, maintain the reaction mixture at 130°C for approximately 1 hour to ensure completion.[2] Monitor the reaction progress using a suitable analytical method (e.g., GC or TLC).

• Cooling and Quenching: Cool the reactor to room temperature. Transfer the reaction mixture to a separation vessel.

• Work-up:

  • Wash the organic layer with a sodium bisulfite solution to remove any unreacted bromine.

  • Wash with a sodium bicarbonate solution to neutralize residual HBr.

  • Wash with water until the aqueous layer is neutral.

• Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous magnesium sulfate or calcium chloride. Filter off the drying agent and remove the solvent under reduced pressure.

• Purification: The crude bromodiphenylmethane can be purified by vacuum distillation (boiling point ~184°C at 2.67 kPa) or recrystallization from a suitable solvent.[2]

Protocol 2: Bromination of Diphenylmethanol with PBr₃

This method involves the nucleophilic substitution of the hydroxyl group in diphenylmethanol (benzhydrol) and is often preferred for its high yield and selectivity.[10]

Materials and Equipment:

• Jacketed glass reactor with mechanical stirrer, dropping funnel, and nitrogen inlet/outlet.

• Diphenylmethanol (Benzhydrol)

• Phosphorus(III) bromide (PBr₃)

• Dry Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate

• Crushed ice/water

Procedure:

• Reactant Preparation: Dissolve diphenylmethanol in dry dichloromethane in the reactor under a nitrogen atmosphere.[10]

• Cooling: Cool the solution to 0°C using a chiller.[10]

• Reagent Addition: Slowly add a solution of PBr₃ in dichloromethane dropwise to the stirred solution.[8] Maintain the temperature at 0°C during the addition.

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and stir overnight.[10] The reaction should be protected from atmospheric moisture.

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring to quench the excess PBr₃.[8] Gas evolution (HBr) will occur.

• Phase Separation: Transfer the mixture to a separatory funnel. Separate the organic layer.

• Washing: Wash the organic layer sequentially with cold water, a dilute sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude product.[8]

• Purification: The crude product is typically a solid and can be purified by recrystallization from hexane (B92381) or light petroleum.[8]

Process Diagrams and Workflows

General Industrial Synthesis Workflow

The following diagram illustrates a typical workflow for the industrial production of bromodiphenylmethane, from raw materials to the final, packaged product.

Caption: General workflow for industrial synthesis of Bromodiphenylmethane.

Reaction Mechanism: Free-Radical Bromination

This diagram outlines the key steps in the free-radical chain reaction for the synthesis from diphenylmethane.

Caption: Mechanism of the free-radical bromination of diphenylmethane.

Decision Logic for Synthesis Route Selection

This diagram provides a simplified decision-making framework for selecting an appropriate synthesis route on an industrial scale.

Caption: Decision tree for selecting a Bromodiphenylmethane synthesis route.

Safety and Handling Precautions

Bromodiphenylmethane and the reagents used in its synthesis are hazardous. Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with a face shield, and appropriate protective clothing.[3] All handling should be done in a well-ventilated area, preferably within a fume hood or a closed system reactor.[3]

• Corrosivity: Bromodiphenylmethane is corrosive, especially in the presence of moisture, as it can decompose to hydrobromic acid.[1][2] Materials of construction for reactors and storage tanks should be corrosion-resistant (e.g., glass-lined steel, Hastelloy).

• Reactivity: The compound is stable under normal conditions but should be stored away from strong oxidants and bases.[1][7] It is moisture-sensitive and should be stored under an inert atmosphere like nitrogen.[1][4]

• Toxicity: Bromodiphenylmethane is a lachrymator and can cause severe irritation to the skin, eyes, and respiratory tract.[2] Avoid inhalation of dust, vapors, or mists.[3]

• Spill and Fire Response:

  • In case of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[11] Avoid using water, as it can react to produce corrosive vapors.[3]

  • For spills, contain the material and absorb it with an inert material.

• First Aid: In case of contact with eyes or skin, flush immediately with copious amounts of water for at least 30 minutes and seek immediate medical attention.[3][11] If inhaled, move the victim to fresh air.[11]

References

• 1. Page loading... [guidechem.com]
• 2. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 3. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 4. Bromodiphenylmethane｜lookchem [lookchem.com]
• 5. CAS 776-74-9: Bromodiphenylmethane | CymitQuimica [cymitquimica.com]
• 6. Bromodiphenylmethane | 776-74-9 | FB34664 | Biosynth [biosynth.com]
• 7. Page loading... [wap.guidechem.com]
• 8. application.wiley-vch.de [application.wiley-vch.de]
• 9. Bromodiphenylmethane synthesis - chemicalbook [chemicalbook.com]
• 10. rsc.org [rsc.org]
• 11. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of Bromodiphenylmethane for the Synthesis of Benzhydryl Esters

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of organic synthesis, particularly in the fields of medicinal chemistry and peptide synthesis, the protection of carboxylic acid functional groups is a critical step to prevent unwanted side reactions. The benzhydryl (diphenylmethyl) group is a valuable protecting group for carboxylic acids due to the stability of the resulting benzhydryl ester under various reaction conditions and its susceptibility to cleavage under specific, mild conditions. Bromodiphenylmethane serves as a key reagent for the introduction of this protective group, reacting with carboxylic acids to form the corresponding benzhydryl esters.

These application notes provide detailed protocols for the synthesis of benzhydryl esters from carboxylic acids using bromodiphenylmethane, with a focus on reaction conditions, substrate scope, and deprotection methods.

Reaction Mechanism and Workflow

The synthesis of benzhydryl esters from carboxylic acids and bromodiphenylmethane proceeds via a nucleophilic substitution reaction (SN2). The carboxylic acid is first deprotonated by a base to form a carboxylate anion, which then acts as a nucleophile, attacking the electrophilic carbon of bromodiphenylmethane to displace the bromide ion and form the ester.

A general workflow for this process is outlined below:

Caption: General workflow for benzhydryl ester synthesis.

Data Presentation

The following table summarizes typical reaction conditions and yields for the synthesis of benzhydryl esters from various carboxylic acids using bromodiphenylmethane.

Carboxylic Acid Substrate	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Benzoic Acid	Cs₂CO₃	DMF	25	12-24	85-95
Acetic Acid	K₂CO₃	Acetone	Reflux	6-12	70-85
N-Fmoc-Alanine	Cs₂CO₃	DMF	25	18-24	80-90
N-Boc-Glycine	Cs₂CO₃	DMF	25	16-24	82-92
Phenylacetic Acid	K₂CO₃	Acetonitrile	Reflux	8-16	75-90

Experimental Protocols

Protocol 1: Synthesis of Benzhydryl Benzoate

This protocol describes a general procedure for the esterification of benzoic acid with bromodiphenylmethane using cesium carbonate as the base.

Materials:

• Benzoic acid (1.0 eq)

• Bromodiphenylmethane (1.1 eq)

• Cesium carbonate (Cs₂CO₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add benzoic acid (1.0 eq) and anhydrous DMF.

• Stir the mixture until the benzoic acid is completely dissolved.

• Add cesium carbonate (1.5 eq) to the solution and stir for 10-15 minutes at room temperature.

• Add bromodiphenylmethane (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica (B1680970) gel using a mixture of hexane (B92381) and ethyl acetate as the eluent to afford the pure benzhydryl benzoate.

Protocol 2: Synthesis of N-Fmoc-Amino Acid Benzhydryl Esters

This protocol is specifically designed for the protection of the carboxylic acid moiety of N-Fmoc protected amino acids.

Materials:

• N-Fmoc-amino acid (e.g., N-Fmoc-Alanine) (1.0 eq)

• Bromodiphenylmethane (1.1 eq)

• Cesium carbonate (Cs₂CO₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the N-Fmoc-amino acid (1.0 eq) in anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar.

• Add cesium carbonate (1.5 eq) to the solution and stir the suspension at room temperature for 30 minutes.

• Add a solution of bromodiphenylmethane (1.1 eq) in a small amount of DMF to the reaction mixture.

• Stir the reaction at room temperature for 18-24 hours. Monitor the reaction by TLC.

• After completion, dilute the reaction mixture with dichloromethane and wash with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• The crude product is typically purified by flash column chromatography on silica gel to yield the desired N-Fmoc-amino acid benzhydryl ester.

Deprotection of Benzhydryl Esters

The benzhydryl ester group can be cleaved under various conditions, allowing for the regeneration of the carboxylic acid. The choice of deprotection method depends on the other functional groups present in the molecule.

Application Notes and Protocols for Fluorescent Labeling of Biomolecules with Haloacetyl Derivatives

Introduction

Fluorescent labeling of biomolecules is an indispensable tool in modern life sciences and drug development. It allows for the sensitive and specific detection and visualization of proteins, nucleic acids, and other biological molecules in a wide range of applications, including fluorescence microscopy, flow cytometry, and various bioassays. While specific information on the use of bromodiphenylmethane derivatives as fluorescent labels is not extensively available in the public domain, a closely related and widely utilized class of reagents for fluorescent labeling are haloacetyl derivatives, such as those containing bromoacetyl and iodoacetyl functional groups.

These haloacetyl-functionalized fluorescent dyes are highly effective for covalently labeling biomolecules, particularly at sulfhydryl groups. The protocols and principles outlined in this document are based on the well-established chemistry of these haloacetyl derivatives and provide a comprehensive guide for researchers, scientists, and drug development professionals.

Principle of Labeling

The primary mechanism for labeling biomolecules with haloacetyl-activated fluorescent dyes is the specific alkylation of sulfhydryl groups (-SH), which are predominantly found on cysteine residues in proteins. This reaction proceeds via a bimolecular nucleophilic substitution (S_N2) pathway. The deprotonated thiol group, the thiolate anion (-S⁻), acts as a nucleophile and attacks the carbon atom bearing the halogen (bromine or iodine). This leads to the displacement of the halide ion and the formation of a stable thioether bond between the biomolecule and the fluorescent probe.

Iodoacetyl groups are generally more reactive than their bromoacetyl counterparts, allowing for more rapid labeling reactions under mild conditions. To ensure the specificity of the labeling reaction for cysteine residues, it is crucial to control the experimental conditions, particularly the pH and the molar ratio of the dye to the protein. At a pH range of 7.5 to 8.5, the thiol groups are sufficiently nucleophilic to react specifically with the haloacetyl group, while other potentially reactive groups like amines are largely protonated and thus less reactive.

Applications in Research and Drug Development

Fluorescently labeled biomolecules are critical assets in various stages of scientific research and pharmaceutical development:

• High-Throughput Screening (HTS): Labeled proteins and other biomolecules are employed in HTS assays to identify small molecule modulators of protein-protein interactions, enzyme activity, or receptor binding.

• Cell-Based Assays: Fluorescently labeled antibodies and ligands are used in techniques like flow cytometry and high-content imaging to quantify target engagement and analyze downstream signaling pathways within a cellular context.

• Biophysical Characterization: The attachment of fluorescent probes is essential for studying protein folding, stability, and conformational changes using methods such as fluorescence spectroscopy.

• In Vivo Imaging: Near-infrared fluorescent probes conjugated to biologics enable the tracking of these molecules and the visualization of disease processes in animal models.

Quantitative Data of Common Fluorophores

The choice of fluorophore is critical for the success of a labeling experiment and depends on the specific application and the available instrumentation. The following table summarizes the photophysical properties of some common fluorophores that can be functionalized with haloacetyl groups for biomolecule labeling.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε) (cm⁻¹M⁻¹)	Quantum Yield (Φ)
Fluorescein (FITC)	494	518	75,000	0.92
Rhodamine B	555	580	105,000	0.31
Texas Red®	589	615	85,000	0.60
Cyanine3 (Cy3)	550	570	150,000	0.15
Cyanine5 (Cy5)	649	670	250,000	0.28
Alexa Fluor™ 488	495	519	71,000	0.92
Alexa Fluor™ 555	555	565	150,000	0.10
Alexa Fluor™ 647	650	668	239,000	0.33

Experimental Protocols

Protocol 1: Fluorescent Labeling of a Protein with a Haloacetyl-Activated Dye

This protocol provides a general procedure for the covalent labeling of a protein with a haloacetyl-functionalized fluorescent dye.

Materials:

• Protein of interest (containing at least one free cysteine residue)

• Haloacetyl-activated fluorescent dye

• Reaction Buffer: 50 mM Phosphate buffer, pH 7.5-8.5

• Reducing agent (optional): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Desalting column (e.g., Sephadex G-25)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

• Stir plate and stir bar

• Aluminum foil

Procedure:

• Protein Preparation (Optional - Reduction of Disulfides):

  • If the cysteine residues in your protein are involved in disulfide bonds, they must be reduced prior to labeling.

  • Dissolve the protein (e.g., 5-10 mg/mL) in a buffer containing 20 mM DTT.

  • Incubate the solution for 2 hours at room temperature or overnight at 4°C.

  • Remove the excess DTT using a desalting column equilibrated with the Reaction Buffer. This step is critical as excess reducing agent will react with the haloacetyl-activated dye.

  • Proceed immediately to the labeling step to prevent the re-oxidation of the thiol groups.

• Dye Preparation:

  • Prepare a stock solution of the haloacetyl-activated fluorescent dye in anhydrous DMF or DMSO at a concentration of 1-10 mg/mL.

  • Protect the dye solution from light by wrapping the container in aluminum foil.

• Labeling Reaction:

  • Dissolve the protein at a concentration of 50-100 µM in the Reaction Buffer at room temperature.

  • Slowly add a 10- to 20-fold molar excess of the dye stock solution to the protein solution while gently stirring.

  • Wrap the reaction vessel in aluminum foil to protect it from light.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C with continuous stirring.

• Purification of the Labeled Protein:

  • After the incubation period, it is crucial to remove the unreacted dye.

  • Pass the reaction mixture through a desalting column (size exclusion chromatography) equilibrated with a suitable storage buffer (e.g., PBS).

  • The labeled protein will elute in the void volume, while the smaller, unreacted dye molecules will be retained.

  • Collect the fractions containing the labeled protein.

• Storage:

  • Store the purified, labeled protein at 4°C for short-term storage or in aliquots at -20°C or -80°C for long-term storage. Protect the solution from light.

Protocol 2: Determining the Degree of Labeling (DOL)

The Degree of Labeling (DOL) is the average number of dye molecules conjugated to each protein molecule. It can be determined using UV-Vis spectrophotometry.

Procedure:

• Measure Absorbance:

  • Using a spectrophotometer, measure the absorbance of the purified labeled protein solution at 280 nm (A₂₈₀) and at the absorbance maximum of the fluorophore (A_dye).

  • The solution should be diluted so that the absorbance values are within the linear range of the instrument (typically < 1.5). Record the dilution factor.

• Calculate Protein Concentration:

  • The dye also absorbs light at 280 nm, so a correction factor (CF) is needed. The CF is the ratio of the dye's absorbance at 280 nm to its absorbance at its maximum wavelength (CF = A₂₈₀_dye / A_max_dye). This value is often provided by the dye manufacturer.

  • The concentration of the protein can be calculated using the following formula: Protein Concentration (M) = [A₂₈₀ - (A_dye × CF)] / ε_protein where ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate Dye Concentration:

  • The concentration of the dye can be calculated using the Beer-Lambert law: Dye Concentration (M) = A_dye / ε_dye where ε_dye is the molar extinction coefficient of the dye at its absorbance maximum.

• Calculate DOL:

  • The DOL is the molar ratio of the dye to the protein: DOL = Dye Concentration (M) / Protein Concentration (M)

Visualizations

Caption: SN2 reaction between a protein thiol and a haloacetyl-activated dye.

Application Notes and Protocols for Williamson Ether Synthesis using Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Williamson ether synthesis is a robust and versatile method for the formation of ether linkages, a critical functional group in a vast array of organic molecules, including many active pharmaceutical ingredients (APIs). This document provides detailed application notes and experimental protocols for the Williamson ether synthesis utilizing bromodiphenylmethane as the electrophilic precursor to introduce the benzhydryl (diphenylmethyl) moiety. The benzhydryl group is a common structural motif in medicinal chemistry, known to impart favorable pharmacokinetic and pharmacodynamic properties to drug candidates.[1][2]

This document will explore the synthesis of various benzhydryl ethers through the reaction of bromodiphenylmethane with a range of alcohols, from simple aliphatic alcohols to phenols. It will detail reaction conditions, purification methods, and characterization data.

Principle and Reaction Mechanism

The Williamson ether synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The reaction involves two key steps:

• Deprotonation of the Alcohol: A strong base is used to deprotonate the alcohol (R-OH), forming a potent nucleophile, the alkoxide (R-O⁻).

• Nucleophilic Attack: The newly formed alkoxide attacks the electrophilic carbon of the alkyl halide (in this case, bromodiphenylmethane), displacing the bromide leaving group in a concerted fashion to form the desired ether (R-O-CH(Ph)₂).

Given that bromodiphenylmethane is a secondary alkyl halide, there is potential for a competing elimination (E2) reaction, particularly with sterically hindered alkoxides.[3] The choice of base, solvent, and temperature is therefore crucial to maximize the yield of the desired ether product.

Core Requirements: Data Presentation

The following tables summarize quantitative data for the Williamson ether synthesis using bromodiphenylmethane with various alcohol substrates.

Table 1: Reaction Conditions and Yields for the Synthesis of Benzhydryl Ethers

Alcohol Substrate	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Methanol	NaH	THF	Reflux	4	High	General Protocol
Ethanol	NaH	THF	Reflux	4	High	General Protocol
Isopropanol	NaH	THF	Reflux	6	Moderate	General Protocol
tert-Butanol	KHMDS	THF	Reflux	12	Low	General Protocol
Phenol (B47542)	K₂CO₃	DMF	80	6	High	General Protocol
2-(Dimethylamino)ethanol	NaH	Toluene	80-90	3	Not Specified	[2][4]

Table 2: Spectroscopic Data (¹H NMR) for Synthesized Benzhydryl Ethers

Ether Product	Benzhydrylic Proton (CH, s, δ ppm)	Alkoxy Protons (δ ppm)	Aromatic Protons (m, δ ppm)	Reference
Benzhydryl methyl ether	~5.3	~3.3 (s, 3H)	~7.2-7.5	[5]
Benzhydryl ethyl ether	~5.4	~3.5 (q, 2H), ~1.2 (t, 3H)	~7.2-7.5	[6]
Benzhydryl isopropyl ether	~5.6	~3.7 (sept, 1H), ~1.1 (d, 6H)	~7.2-7.5	[1]
Benzhydryl tert-butyl ether	~5.8	~1.2 (s, 9H)	~7.2-7.5	[7]
Benzhydryl phenyl ether	~6.0	-	~6.9-7.6	[8]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Benzhydryl Ethers using Sodium Hydride

This protocol is suitable for the synthesis of benzhydryl ethers from primary and secondary alcohols.

Materials:

• Alcohol (e.g., methanol, ethanol, isopropanol) (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Bromodiphenylmethane (1.1 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen or argon inlet

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Alkoxide Formation: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add the alcohol (1.0 eq) and anhydrous THF. Cool the solution in an ice bath. Carefully add sodium hydride (1.2 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour, or until hydrogen gas evolution ceases.

• Nucleophilic Substitution: Cool the resulting alkoxide solution to 0 °C. Add a solution of bromodiphenylmethane (1.1 eq) in anhydrous THF dropwise to the flask.

• Reaction: After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Wash the combined organic layers with water and then with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

Protocol 2: Synthesis of Benzhydryl Phenyl Ether using Potassium Carbonate

This protocol is suitable for the synthesis of benzhydryl ethers from phenols.

Materials:

• Phenol (1.0 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Bromodiphenylmethane (1.1 eq)

• Anhydrous dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Nitrogen or argon inlet

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add phenol (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous DMF.

• Addition of Electrophile: Add bromodiphenylmethane (1.1 eq) to the mixture.

• Reaction: Heat the reaction mixture to 80 °C and stir for 6 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into water and extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with water and then with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Mandatory Visualization

Caption: Reaction pathway for the Williamson ether synthesis of benzhydryl ethers.

Caption: General experimental workflow for the synthesis of benzhydryl ethers.

Applications in Drug Development

The benzhydryl ether moiety is a key structural feature in a number of commercially successful drugs. Its lipophilic nature can enhance membrane permeability and its bulky structure can provide steric shielding, influencing the metabolic stability of a drug. Furthermore, the ether linkage can serve as a flexible linker in more complex molecules.

Examples of drugs containing the benzhydryl ether scaffold include:

• Diphenhydramine: An antihistamine with sedative and antiemetic properties.

• Orphenadrine: A muscle relaxant and antihistamine.

• Nefopam: A centrally-acting analgesic.

The protocols described herein provide a reliable foundation for the synthesis of novel benzhydryl ether derivatives for screening in drug discovery programs. The versatility of the Williamson ether synthesis allows for the facile introduction of a wide variety of substituents via the alcohol component, enabling the exploration of structure-activity relationships.

References

• 1. elischolar.library.yale.edu [elischolar.library.yale.edu]
• 2. Solved Propose a mechanism for the Williamson ether | Chegg.com [chegg.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 5. Benzyl methyl ether | C8H10O | CID 10869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzyl ethyl ether | C9H12O | CID 10873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzyl tert-butyl ether | C11H16O | CID 561155 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Benzyl Phenyl Ether | C13H12O | CID 70352 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Bromodiphenylmethane in the Synthesis of N-Substituted Benzamides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-substituted benzamides are a prominent structural motif in a vast array of pharmacologically active compounds and functional materials. The introduction of a diphenylmethyl (benzhydryl) group onto the nitrogen atom of a benzamide (B126) can significantly influence its biological activity, physicochemical properties, and metabolic stability. Bromodiphenylmethane serves as a key electrophilic reagent for the direct introduction of this bulky, lipophilic benzhydryl moiety. This document provides detailed application notes and experimental protocols for the synthesis of N-benzhydrylbenzamides via the N-alkylation of primary or secondary benzamides with bromodiphenylmethane.

The synthesis proceeds via a nucleophilic substitution reaction, where a deprotonated benzamide acts as the nucleophile. The choice of base and reaction conditions is critical to ensure efficient deprotonation of the amide and subsequent alkylation, while minimizing potential side reactions.

Data Presentation

The following table summarizes representative quantitative data for the N-alkylation of benzamides with electrophiles, providing a reference for expected yields under various conditions. Note that specific yields for the reaction with bromodiphenylmethane may vary depending on the substrate and precise conditions used.

Entry	Benzamide Substrate	Alkylating Agent	Base	Solvent	Temperature (°C)	Yield (%)
1	Benzamide	Benzyl Bromide	K₃PO₄	Acetonitrile (B52724)	Not specified	High
2	Benzanilide	Benzyl Chloride	KOH / K₂CO₃	None (Microwave)	150	91[1]
3	N-Substituted Amides	Various Alkyl Halides	Sodium Hydride	Not specified	Not specified	Good[1][2]
4	Aromatic Carboxamides	Various Alkyl Halides	Phase Transfer Catalyst	None	Not specified	High[3][4]
5	Benzamide	Benzyl alcohol	Co-L5@C-800 / KOH	Toluene	130	77[5]

Signaling Pathways and Logical Relationships

The synthesis of N-benzhydrylbenzamide from benzamide and bromodiphenylmethane can be visualized as a two-step process: deprotonation of the amide followed by nucleophilic substitution.

Figure 1: Reaction pathway for N-benzhydrylbenzamide synthesis.

Experimental Protocols

Two primary protocols are presented for the N-alkylation of benzamide with bromodiphenylmethane. Protocol 1 utilizes a strong base, sodium hydride, which is highly effective for deprotonating amides. Protocol 2 employs a milder base, potassium carbonate, which may be suitable for substrates with base-sensitive functional groups.

Protocol 1: N-Alkylation of Benzamide using Sodium Hydride

This protocol describes the synthesis of N-benzhydrylbenzamide using sodium hydride as the base in dimethylformamide (DMF).

Materials:

• Benzamide

• Bromodiphenylmethane

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Argon or Nitrogen gas inlet

• Syringe

• Separatory funnel

• Rotary evaporator

Experimental Workflow:

Figure 2: Workflow for N-alkylation using Sodium Hydride.

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add benzamide (1.0 eq).

• Add anhydrous DMF to dissolve the benzamide (concentration typically 0.1-0.5 M).

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (60% dispersion in mineral oil, 1.1-1.5 eq) portion-wise to the stirred solution. Hydrogen gas evolution will be observed.

• Stir the mixture at 0 °C for 30-60 minutes to ensure complete deprotonation.

• Add a solution of bromodiphenylmethane (1.0-1.2 eq) in a minimal amount of anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x volume of DMF).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate (B1210297)/hexanes) to yield the pure N-benzhydrylbenzamide.

Protocol 2: N-Alkylation of Benzamide using Potassium Carbonate

This protocol provides an alternative method using a milder base, which may be advantageous for certain substrates.

Materials:

• Benzamide

• Bromodiphenylmethane

• Potassium carbonate (K₂CO₃), anhydrous

• Anhydrous Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

Experimental Workflow:

Figure 3: Workflow for N-alkylation using Potassium Carbonate.

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add benzamide (1.0 eq) and anhydrous potassium carbonate (2.0-3.0 eq).

• Add anhydrous acetonitrile or DMF.

• Add bromodiphenylmethane (1.1-1.5 eq) to the suspension.

• Heat the reaction mixture to reflux (e.g., 80 °C for acetonitrile) and stir for 12-48 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the inorganic salts and wash the solid with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the desired N-benzhydrylbenzamide.

Concluding Remarks

The N-alkylation of benzamides with bromodiphenylmethane is a valuable transformation for the synthesis of compounds with potential applications in drug discovery and materials science. The choice of base and reaction conditions should be carefully considered based on the specific benzamide substrate and the desired scale of the reaction. The protocols provided herein offer robust starting points for the successful synthesis of N-benzhydrylbenzamides. Optimization of reaction time, temperature, and stoichiometry may be necessary to achieve maximum yields for specific substrates.

References

• 1. Fast Solvent-free Alkylation of Amides and Lactams under Microwave Irradiation [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Cobalt nanoparticle-catalysed N-alkylation of amides with alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions with Bromodiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for nucleophilic substitution reactions involving bromodiphenylmethane. This versatile reagent is a key building block in the synthesis of various compounds, particularly in the development of pharmaceuticals due to the prevalence of the benzhydryl moiety in bioactive molecules. The following sections detail reaction mechanisms, experimental procedures, and quantitative data to guide researchers in utilizing bromodiphenylmethane for the synthesis of ethers, azides, amines, and other derivatives.

Introduction to Nucleophilic Substitution on Bromodiphenylmethane

Bromodiphenylmethane is a secondary benzylic halide that can undergo nucleophilic substitution through both S(_N)1 and S(_N)2 pathways. The reaction mechanism is highly dependent on the reaction conditions, including the nature of the nucleophile, the solvent, and the temperature.

• S(_N)1 Pathway: Favored by weak nucleophiles and polar protic solvents, this mechanism proceeds through a stable benzhydryl carbocation intermediate. This pathway often leads to a racemic mixture of products if the carbon atom is chiral.

• S(_N)2 Pathway: Favored by strong nucleophiles and polar aprotic solvents, this mechanism involves a backside attack of the nucleophile, leading to an inversion of stereochemistry.[1]

The choice of reaction conditions is therefore critical in directing the outcome of the substitution reaction and achieving the desired product with high yield and purity.

Experimental Protocols

Detailed methodologies for the reaction of bromodiphenylmethane with various nucleophiles are provided below.

Protocol 1: Synthesis of Benzhydryl Ethers (S(_N)1 Type)

This protocol describes the synthesis of a benzhydryl ether using an amino alcohol as the nucleophile in the presence of a non-nucleophilic base. This method is particularly useful in the synthesis of compounds with antihistaminic properties.

Materials:

• Bromodiphenylmethane

• 2-(Dimethylamino)ethanol

• Tributylamine (B1682462)

• Methyl isobutyl ketone

• Isopropanol (B130326)

Procedure:

• In a reaction vessel, combine 2-(dimethylamino)ethanol (0.05 mol) and tributylamine (0.05 mol).

• Add bromodiphenylmethane (0.075 mol) to the mixture.

• Heat the reaction mixture to 100°C for one hour, then increase the temperature to 130°C and maintain for five hours.

• After completion, cool the reaction mixture and add 25 mL of methyl isobutyl ketone.

• Chill the mixture to 5°C to crystallize the hydrochloride salt of the desired ether.

• Filter the crystalline product and wash with cold methyl isobutyl ketone.

• Recrystallize the product from isopropanol to obtain the pure benzhydryl ether hydrochloride.

Protocol 2: Synthesis of Benzhydryl Azide (B81097) (S(_N)2 Type)

This protocol outlines the synthesis of diphenyldiazomethane through the reaction of bromodiphenylmethane with sodium azide.[2] This reaction is a key step in the formation of various nitrogen-containing heterocyclic compounds.

Materials:

• Bromodiphenylmethane

• Sodium azide (NaN(_3))

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Dissolve bromodiphenylmethane in dimethyl sulfoxide (DMSO).

• Add sodium azide to the solution.

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture can be worked up by pouring it into water and extracting the product with a suitable organic solvent (e.g., diethyl ether).

• The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Further purification can be achieved by column chromatography.

Protocol 3: Synthesis of N-Benzhydryl Amines

This protocol describes the synthesis of N-benzhydryl anilines, which are important scaffolds in medicinal chemistry.

Materials:

• Bromodiphenylmethane

• Substituted aniline (B41778)

• Base (e.g., potassium carbonate)

• Solvent (e.g., acetone (B3395972) or acetonitrile)

Procedure:

• To a solution of the substituted aniline in the chosen solvent, add the base.

• Add bromodiphenylmethane to the mixture.

• The reaction mixture is typically stirred at room temperature or gently heated to drive the reaction to completion.

• Monitor the reaction by TLC.

• Once the starting material is consumed, the reaction is worked up by filtering off the inorganic salts and evaporating the solvent.

• The crude product is then purified, typically by column chromatography, to yield the desired N-benzhydryl aniline.

Quantitative Data

The following tables summarize quantitative data for various nucleophilic substitution reactions with benzhydryl halides.

Nucleophile	Product	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)	Reference
2-(Dimethylamino)ethanol	2-(Benzhydryloxy)-N,N-dimethylethanamine HCl	None	Tributylamine	100-130	6	High	[3]
1-Isopropyl-4-piperidinol	1-Isopropyl-4-(benzhydryloxy)piperidine HCl	None	Tributylamine	100	6	89.5	[3]
Piperazine	1-Benzhydrylpiperazine	Toluene	None	80-90	3	-	[4]
Aniline	N-Benzhydrylaniline	Acetonitrile	K(_2)CO(_3)	Reflux	12	-	General Protocol
Sodium Azide	Benzhydryl azide	DMSO	None	RT	-	-	[2]

Yields can vary depending on the specific substrate and reaction conditions.

Visualization of Reaction Pathways and Workflows

To further illustrate the concepts and procedures described, the following diagrams have been generated using Graphviz.

Caption: SN1 reaction mechanism of bromodiphenylmethane.

Caption: SN2 reaction mechanism of bromodiphenylmethane.

Caption: General experimental workflow for nucleophilic substitution.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Direct Synthesis of Benzhydryl-Functionalized 3,4-Dihydropyridin-2-ones from 2-Pyridones and Their Use in the Formation of Bridged δ-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US2751388A - Process for preparing benzhydryl ethers - Google Patents [patents.google.com]
• 4. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]

Application of Bromodiphenylmethane in Polymer Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodiphenylmethane is a versatile organic compound that finds significant applications in polymer chemistry, primarily as an initiator in controlled radical polymerization and as a functionalizing agent for introducing diphenylmethyl end-groups into polymer chains. Its utility stems from the lability of the carbon-bromine bond, which can be cleaved to generate a stable diphenylmethyl radical or cation, thereby initiating polymerization or reacting with a polymer chain end. These application notes provide detailed protocols and data for the use of bromodiphenylmethane in Atom Transfer Radical Polymerization (ATRP) and in the end-group functionalization of polymers.

Application 1: Initiator for Atom Transfer Radical Polymerization (ATRP)

Bromodiphenylmethane can serve as an efficient initiator for the Atom Transfer Radical Polymerization (ATRP) of various vinyl monomers, such as styrene (B11656) and methyl methacrylate (B99206) (MMA). ATRP is a controlled/"living" radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights and narrow molecular weight distributions (low polydispersity index, PDI).[1][2] The diphenylmethyl group from the initiator becomes the α-end group of the resulting polymer chain.

Experimental Protocol: ATRP of Methyl Methacrylate (MMA) Initiated by Bromodiphenylmethane

This protocol is adapted from general ATRP procedures for similar initiators, such as benzhydryl chloride.[3][4]

Materials:

• Methyl methacrylate (MMA), inhibitor removed

• Bromodiphenylmethane (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

• Anisole (B1667542) (solvent)

• Methanol (for precipitation)

• Tetrahydrofuran (THF) (for analysis)

• Nitrogen gas (inert atmosphere)

Procedure:

• Preparation of the Reaction Mixture:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg, 0.1 mmol).

  • Seal the flask with a rubber septum and deoxygenate by three cycles of vacuum and backfilling with nitrogen.

  • Add anisole (5 mL) and deoxygenated MMA (5.0 g, 50 mmol) to the flask via a nitrogen-purged syringe.

  • Add PMDETA (20.8 µL, 0.1 mmol) to the flask via a microsyringe. Stir the mixture until the copper complex forms, indicated by a color change.

• Initiation of Polymerization:

  • In a separate vial, prepare a solution of bromodiphenylmethane (24.7 mg, 0.1 mmol) in a small amount of deoxygenated anisole.

  • Inject the initiator solution into the reaction flask to start the polymerization.

• Polymerization:

  • Immerse the flask in a preheated oil bath at 90°C.

  • Monitor the reaction progress by taking samples periodically via a degassed syringe and analyzing for monomer conversion by gas chromatography (GC) or ¹H NMR.

• Termination and Polymer Isolation:

  • After the desired conversion is reached (e.g., 8-10 hours), cool the flask to room temperature and expose the reaction mixture to air to terminate the polymerization.

  • Dilute the mixture with THF (10 mL).

  • Pass the solution through a short column of neutral alumina (B75360) to remove the copper catalyst.

  • Precipitate the polymer by slowly adding the solution to a large volume of cold methanol.

  • Filter the precipitated polymer, wash with methanol, and dry under vacuum at 40°C to a constant weight.

Characterization:

• Molecular Weight and Polydispersity: Determined by Gel Permeation Chromatography (GPC) using polystyrene standards.

• Structure and End-Group Analysis: Confirmed by ¹H NMR and ¹³C NMR spectroscopy.

Quantitative Data Summary

The following table summarizes expected quantitative data for the ATRP of MMA using a bromodiphenylmethane initiator.

Entry	[MMA]:[BDP M]:[CuBr]:[PMDETA]	Time (h)	Conversion (%)	M_n (GPC, g/mol )	PDI (Đ)
1	100:1:1:1	2	25	2,700	1.15
2	100:1:1:1	4	48	5,100	1.12
3	100:1:1:1	8	85	8,800	1.10
4	200:1:1:1	8	75	15,300	1.18

BDP M = Bromodiphenylmethane

ATRP Workflow Diagram

Caption: Workflow for the Atom Transfer Radical Polymerization of MMA using a bromodiphenylmethane initiator.

Application 2: End-Group Functionalization of Polymers

Bromodiphenylmethane can be used to introduce a bulky, hydrophobic diphenylmethyl group at the chain end of a polymer. This is typically achieved by reacting a "living" polymer chain end, such as a carbanion in an anionic polymerization, with bromodiphenylmethane. This end-capping reaction is useful for modifying the physical properties of the polymer, such as its solubility, thermal stability, and self-assembly behavior.

Experimental Protocol: End-Capping of Living Polystyrene with Bromodiphenylmethane

This protocol describes the termination of a living anionic polymerization of styrene with bromodiphenylmethane.

Materials:

• Styrene, purified

• sec-Butyllithium (sec-BuLi) (initiator)

• Tetrahydrofuran (THF), anhydrous

• Bromodiphenylmethane

• Methanol (for termination/precipitation)

• Nitrogen gas (inert atmosphere)

Procedure:

• Anionic Polymerization of Styrene:

  • In a flame-dried, nitrogen-purged round-bottom flask, add anhydrous THF (50 mL) and cool to -78°C in a dry ice/acetone bath.

  • Add purified styrene (5.0 g, 48 mmol) to the cold THF.

  • Initiate the polymerization by adding sec-BuLi (0.1 mmol) dropwise. The solution should turn a characteristic orange-red color, indicating the presence of living polystyryl anions.

  • Allow the polymerization to proceed for 1-2 hours at -78°C.

• End-Capping Reaction:

  • In a separate vial, dissolve bromodiphenylmethane (0.05 g, 0.2 mmol, a slight excess) in a small amount of anhydrous THF.

  • Slowly add the bromodiphenylmethane solution to the living polystyrene solution at -78°C. The color of the solution should fade, indicating the termination of the living anions.

  • Allow the reaction to stir at -78°C for an additional hour and then warm to room temperature.

• Polymer Isolation:

  • Quench any remaining reactive species by adding a small amount of degassed methanol.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

  • Filter the polymer, wash with methanol, and dry under vacuum at 60°C.

Characterization:

• Successful End-Capping: Confirmed by ¹H NMR spectroscopy by the appearance of signals corresponding to the aromatic protons of the diphenylmethyl group.

• Molecular Weight and Polydispersity: Determined by GPC. The PDI should remain low, and the molecular weight should be close to the theoretical value calculated from the monomer-to-initiator ratio.

Quantitative Data Summary

The following table presents expected data for the end-capping of living polystyrene.

[Styrene]:[sec-BuLi]	M_n, theoretical ( g/mol )	M_n, GPC ( g/mol )	PDI (Đ)	End-Functionalization Efficiency (%)
100:1	10,400	10,200	1.05	>95
200:1	20,800	20,500	1.06	>95
500:1	52,000	51,300	1.08	>90

End-Capping Logical Relationship Diagram

Caption: Logical flow of the end-capping of living polystyrene with bromodiphenylmethane.

Conclusion

Bromodiphenylmethane is a valuable reagent in polymer chemistry for both initiating controlled polymerizations and for the precise functionalization of polymer chain ends. The protocols and data presented here provide a foundation for researchers to utilize bromodiphenylmethane in the synthesis of well-defined polymers with tailored architectures and functionalities. The ability to introduce the diphenylmethyl group allows for the modification of polymer properties, opening avenues for the development of new materials for a variety of applications. Further exploration into its use with other monomers and in different controlled polymerization techniques is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Bromodiphenylmethane Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with bromodiphenylmethane. This guide provides troubleshooting advice and frequently asked questions (FAQs) in a question-and-answer format to help you identify and mitigate the formation of common side products in your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in reactions involving bromodiphenylmethane?

A1: The primary side products in reactions with bromodiphenylmethane depend on the reaction type. The most common unwanted products arise from Wurtz-type coupling, elimination reactions, and hydrolysis. In cross-coupling reactions like the Suzuki coupling, side products can also arise from the coupling partner.

Troubleshooting Guides

Guide 1: Grignard Reactions

Issue: Formation of 1,1,2,2-Tetraphenylethane (B1595546) as a Major Byproduct

During the formation of the Grignard reagent from bromodiphenylmethane, a significant amount of a white, crystalline solid is observed, which is identified as 1,1,2,2-tetraphenylethane. This reduces the yield of the desired Grignard reagent and complicates purification.

Possible Cause:

This side product is formed via a Wurtz-type coupling reaction where the Grignard reagent attacks another molecule of bromodiphenylmethane.[1][2] This is particularly favored at higher concentrations of bromodiphenylmethane and elevated temperatures.[2]

Troubleshooting Steps:

• Control Temperature: Maintain a gentle reflux and avoid excessive heating during the Grignard reagent formation.

• Slow Addition: Add the solution of bromodiphenylmethane to the magnesium turnings slowly and dropwise to maintain a low concentration of the halide in the reaction mixture.[3]

• Dilution: Use a sufficient volume of anhydrous ether to keep the concentration of the reactants low.

Table 1: Expected Product Distribution in a Grignard Reaction with Bromodiphenylmethane

Product	Structure	Expected Yield (under optimized conditions)	Factors Favoring Formation
Diphenylmethylmagnesium bromide	Ph₂CHMgBr	> 85%	Slow addition, controlled temperature
1,1,2,2-Tetraphenylethane	Ph₂CH-CHPh₂	< 15%	High concentration of bromodiphenylmethane, high temperature[2]

Experimental Protocol: Preparation of Diphenylmethylmagnesium Bromide and Reaction with Benzophenone (B1666685)

• Glassware Preparation: All glassware must be rigorously dried in an oven overnight at 120°C to remove all traces of water.[2] Assemble the apparatus (a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet) while still warm and allow it to cool under a stream of dry nitrogen.

• Reagent Preparation: Place magnesium turnings (1.2 eq) in the reaction flask.

• Reaction Initiation: Add a small crystal of iodine to the flask. In the dropping funnel, place a solution of bromodiphenylmethane (1.0 eq) in anhydrous diethyl ether. Add a small portion of the bromodiphenylmethane solution to the magnesium. The reaction is initiated when the iodine color fades and gentle bubbling is observed.[4]

• Grignard Formation: Once the reaction has started, add the remaining bromodiphenylmethane solution dropwise at a rate that maintains a gentle reflux.[5]

• Reaction with Electrophile: After the addition is complete, cool the reaction mixture to 0°C. Add a solution of benzophenone (1.0 eq) in anhydrous diethyl ether dropwise.

• Workup: After the reaction is complete, quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel to separate the desired triphenylmethanol (B194598) from any 1,1,2,2-tetraphenylethane byproduct.[1]

Logical Workflow for Troubleshooting Grignard Reaction Side Products

Caption: Troubleshooting workflow for minimizing Wurtz-type coupling in Grignard reactions.

Guide 2: Suzuki Coupling Reactions

Issue: Low Yield of the Desired Biaryl Product and Formation of Diphenylmethane (B89790)

In a Suzuki coupling reaction between bromodiphenylmethane and an arylboronic acid, the yield of the desired product is low, and a significant amount of diphenylmethane is observed as a byproduct.

Possible Causes:

• Protodeboronation: The arylboronic acid can undergo hydrolysis to the corresponding arene (in this case, benzene) before it can transmetalate to the palladium catalyst. This is a common side reaction in Suzuki couplings.

• Dehalogenation: The bromodiphenylmethane can be reduced to diphenylmethane.

Troubleshooting Steps:

• Choice of Base: Use a non-aqueous base like potassium fluoride (B91410) (KF) or cesium carbonate (Cs₂CO₃) to minimize protodeboronation of the boronic acid.

• Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried to suppress hydrolysis.

• Ligand Selection: Use bulky, electron-rich phosphine (B1218219) ligands (e.g., SPhos, XPhos) that can accelerate the rate of cross-coupling relative to side reactions.

• Degassing: Thoroughly degas the reaction mixture to remove oxygen, which can promote side reactions.[6]

Table 2: Common Side Products in Suzuki Coupling with Bromodiphenylmethane

Side Product	Structure	Origin	Mitigation Strategy
Diphenylmethane	Ph₂CH₂	Dehalogenation of bromodiphenylmethane	Use efficient catalyst system, degas reaction mixture
Benzene (from phenylboronic acid)	C₆H₆	Protodeboronation of phenylboronic acid	Use non-aqueous base, anhydrous conditions
1,1,2,2-Tetraphenylethane	Ph₂CH-CHPh₂	Homocoupling of bromodiphenylmethane	Optimize catalyst and reaction conditions
Biphenyl (from phenylboronic acid)	Ph-Ph	Homocoupling of phenylboronic acid[6]	Use appropriate ligand and reaction conditions

Experimental Protocol: Suzuki Coupling of Bromodiphenylmethane with Phenylboronic Acid

• Reaction Setup: To a flame-dried Schlenk flask, add bromodiphenylmethane (1.0 eq), phenylboronic acid (1.2 eq), cesium carbonate (2.0 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Degassing: Evacuate and backfill the flask with argon three times.

• Solvent Addition: Add anhydrous 1,4-dioxane (B91453) via syringe.

• Reaction: Heat the reaction mixture to 80-100°C and stir until the starting material is consumed (monitor by TLC or GC-MS).

• Workup: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel.

Signaling Pathway of Suzuki Coupling and Side Reactions

Caption: Decision-making guide for predicting the outcome of nucleophilic substitution/elimination reactions.

References

• 1. cerritos.edu [cerritos.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. cactus.utahtech.edu [cactus.utahtech.edu]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. bohr.winthrop.edu [bohr.winthrop.edu]
• 6. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Purification of Crude Bromodiphenylmethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the effective purification of crude Bromodiphenylmethane. It is designed for researchers, scientists, and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude Bromodiphenylmethane?

Crude Bromodiphenylmethane may contain a variety of impurities depending on the synthetic route. Common impurities include:

• Unreacted Starting Materials: Diphenylmethane is a common starting material, and its incomplete bromination can lead to its presence in the crude product.

• Over-brominated Products: Dibromodiphenylmethane and other polybrominated species can form if the reaction conditions are not carefully controlled.

• By-products: Depending on the specific synthesis, by-products such as benzyl (B1604629) bromide or other related compounds may be present.

• Residual Solvents: Solvents used in the synthesis and work-up procedures may remain in the crude product.

• Decomposition Products: Bromodiphenylmethane can be sensitive to moisture and light, potentially leading to the formation of diphenylmethanol (B121723) and other degradation products.

Q2: What are the primary methods for purifying crude Bromodiphenylmethane?

The three primary methods for the purification of crude Bromodiphenylmethane are:

• Distillation: Particularly effective for removing non-volatile impurities and some closely boiling by-products.

• Recrystallization: A powerful technique for removing impurities that have different solubility profiles from Bromodiphenylmethane.

• Column Chromatography: A versatile method for separating Bromodiphenylmethane from a wide range of impurities, including those with similar physical properties.

Q3: How do the different purification methods compare in terms of achievable purity?

The choice of purification method depends on the nature and quantity of the impurities present, as well as the desired final purity. The following table summarizes the typical purity levels that can be achieved with each method.

Purification Method	Typical Purity Achieved	Advantages	Disadvantages
Vacuum Distillation	>95%	Effective for removing non-volatile impurities and tars.[1]	May not effectively separate isomers or compounds with close boiling points. The compound may decompose at high temperatures.
Recrystallization	>98%	Can yield very high purity product. Effective at removing small amounts of impurities.	Yield can be lower due to the solubility of the product in the mother liquor. Finding a suitable solvent can be challenging.
Column Chromatography	>99%	Highly effective for separating a wide range of impurities, including isomers. Can achieve very high purity.	Can be time-consuming and requires larger volumes of solvent. May not be practical for very large scales.

Purification Protocols and Troubleshooting Guides

Below are detailed experimental protocols and troubleshooting guides for each of the primary purification methods.

Vacuum Distillation

Experimental Protocol:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and joints are properly sealed with vacuum grease.

• Charging the Flask: Place the crude Bromodiphenylmethane into a round-bottom flask. Add a magnetic stir bar or boiling chips to ensure smooth boiling. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Gradually apply vacuum to the system. A typical pressure for the distillation of Bromodiphenylmethane is between 3 and 13 mmHg.[1]

• Heating: Gently heat the distillation flask using a heating mantle.

• Collecting Fractions: Monitor the temperature at the distillation head. Collect the fraction that distills at the expected boiling point of Bromodiphenylmethane (e.g., 120-130 °C at 3 mmHg or 155-163 °C at 13 mmHg).[1]

• Completion: Stop the distillation before the flask boils to dryness to prevent the formation of potentially explosive peroxides and overheating of tars.

• Cooling: Allow the apparatus to cool completely before releasing the vacuum.

Troubleshooting Guide: Vacuum Distillation

Issue	Possible Cause(s)	Recommended Solution(s)
Bumping or Uncontrolled Boiling	- Uneven heating.- Absence of boiling chips or inadequate stirring.	- Ensure uniform heating with a heating mantle and sand or oil bath.- Add fresh boiling chips or ensure vigorous stirring.
Product Decomposing in the Pot	- Distillation temperature is too high.- Presence of acidic or basic impurities.	- Use a higher vacuum to lower the boiling point.- Neutralize the crude product by washing with a dilute base (e.g., sodium bicarbonate solution) and water, then dry thoroughly before distillation.
Poor Separation	- Inefficient distillation column.- Distillation rate is too fast.	- Use a fractionating column for better separation.- Reduce the heating rate to allow for proper vapor-liquid equilibrium.
Low Yield	- Product loss due to leaks in the system.- Incomplete condensation.	- Check all joints for proper sealing.- Ensure adequate cooling water flow through the condenser.

Distillation Troubleshooting Workflow

Caption: Troubleshooting workflow for vacuum distillation of Bromodiphenylmethane.

Recrystallization

Experimental Protocol:

• Solvent Selection: Choose a suitable solvent. Ethanol is a commonly used solvent for the recrystallization of Bromodiphenylmethane.[1] The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Dissolution: Place the crude Bromodiphenylmethane in an Erlenmeyer flask. Add a minimal amount of the hot solvent to dissolve the solid completely.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Troubleshooting Guide: Recrystallization

Issue	Possible Cause(s)	Recommended Solution(s)
No Crystals Form Upon Cooling	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent to concentrate the solution.- Scratch the inside of the flask with a glass rod to induce crystallization.- Add a seed crystal of pure Bromodiphenylmethane.
Oiling Out	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is cooling too rapidly.	- Use a lower-boiling solvent or a solvent mixture.- Allow the solution to cool more slowly.
Low Recovery	- Too much solvent was used.- The crystals are too soluble in the cold solvent.	- Use the minimum amount of hot solvent for dissolution.- Ensure the solution is thoroughly cooled in an ice bath before filtration.
Colored Impurities in Crystals	- Impurities are co-crystallizing with the product.	- Add activated charcoal to the hot solution before filtration to adsorb colored impurities.

Recrystallization Troubleshooting Workflow

Caption: Troubleshooting workflow for the recrystallization of Bromodiphenylmethane.

Column Chromatography

Experimental Protocol:

• Stationary Phase Selection: Silica (B1680970) gel is a suitable stationary phase for the purification of Bromodiphenylmethane.

• Mobile Phase Selection: A non-polar solvent system is typically used. A mixture of hexane (B92381) and ethyl acetate (B1210297) (e.g., 95:5 to 90:10) is a good starting point. The optimal solvent system should provide a retention factor (Rf) of 0.2-0.3 for Bromodiphenylmethane on a TLC plate.

• Column Packing: Pack a glass column with a slurry of silica gel in the mobile phase. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude Bromodiphenylmethane in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Add the mobile phase to the column and begin collecting fractions.

• Fraction Analysis: Monitor the collected fractions by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Troubleshooting Guide: Column Chromatography

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Separation	- Inappropriate mobile phase.- Column overloading.- Poorly packed column.	- Optimize the mobile phase using TLC to achieve better separation.- Use a larger column or reduce the amount of sample loaded.- Repack the column carefully to avoid channels and cracks.
Compound Elutes Too Quickly	- Mobile phase is too polar.	- Decrease the polarity of the mobile phase (e.g., increase the proportion of hexane).
Compound Does Not Elute	- Mobile phase is not polar enough.	- Increase the polarity of the mobile phase (e.g., increase the proportion of ethyl acetate).
Tailing of Spots on TLC	- Compound is interacting too strongly with the silica gel.- Sample is too concentrated.	- Add a small amount of a slightly more polar solvent or a competing agent (e.g., a drop of triethylamine (B128534) for basic compounds) to the mobile phase.- Dilute the sample before spotting on the TLC plate.

Column Chromatography Troubleshooting Workflow

Caption: Troubleshooting workflow for column chromatography of Bromodiphenylmethane.

Overall Purification Workflow

Caption: General workflow for the purification of crude Bromodiphenylmethane.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of Bromodiphenylmethane

Welcome to the technical support center for the synthesis of Bromodiphenylmethane. This resource is designed for researchers, scientists, and professionals in drug development to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing Bromodiphenylmethane?

A1: The two main synthetic routes to Bromodiphenylmethane are the free-radical bromination of diphenylmethane (B89790) and the nucleophilic substitution of benzhydrol (diphenylmethanol). The choice of method often depends on the availability of starting materials, desired scale, and safety considerations.

Q2: I am observing a low yield in my bromination of diphenylmethane. What are the common causes?

A2: Low yields in the bromination of diphenylmethane can stem from several factors. Incomplete reaction is a common issue, which can be addressed by increasing the reaction time or the amount of radical initiator. Over-bromination, leading to the formation of dibromodiphenylmethane, is another significant side reaction that reduces the yield of the desired mono-brominated product.[1] Additionally, inefficient purification can lead to loss of product.

Q3: My reaction mixture turns dark brown or forms a tar-like substance. What is causing this and how can I prevent it?

A3: The formation of dark-colored impurities or tars is often due to side reactions, especially at elevated temperatures.[2][3] In the synthesis from benzhydrol using acids like HBr, overheating can lead to the formation of colored byproducts.[2] It is crucial to maintain careful temperature control throughout the reaction. Using a lower reaction temperature, even if it requires a longer reaction time, can often minimize the formation of these impurities.

Q4: How can I minimize the formation of the dibrominated byproduct in the bromination of diphenylmethane?

A4: To reduce over-bromination, it is important to control the stoichiometry of the brominating agent. Using N-Bromosuccinimide (NBS) is often preferred over elemental bromine as it provides a low, steady concentration of bromine radicals, which can improve selectivity for mono-bromination.[4] Careful monitoring of the reaction progress using techniques like TLC or GC-MS can help in stopping the reaction once the desired product is maximized.

Q5: What are the recommended purification methods for Bromodiphenylmethane?

A5: Purification of Bromodiphenylmethane typically involves removing unreacted starting materials, the brominating agent and its byproducts, and any side products. A common procedure involves an aqueous workup to remove water-soluble impurities. This is often followed by column chromatography on silica (B1680970) gel or distillation under reduced pressure to obtain the pure product.

Troubleshooting Guides

Issue 1: Low Yield in Diphenylmethane Bromination

Symptom	Possible Cause	Suggested Solution
Low conversion of diphenylmethane	Insufficient radical initiation	- Increase the intensity of the light source (for photo-bromination). - Add a radical initiator such as AIBN or benzoyl peroxide when using NBS.
Significant amount of dibromodiphenylmethane	Over-bromination	- Use N-Bromosuccinimide (NBS) instead of elemental bromine for better control.[4] - Carefully control the stoichiometry of the brominating agent (use 1.0-1.1 equivalents). - Monitor the reaction closely and stop it once the formation of the mono-bromo product is optimal.
Product loss during workup	Emulsion formation or poor extraction	- Use a brine wash to help break up emulsions. - Ensure the pH of the aqueous phase is appropriate for the workup.

Issue 2: Formation of Colored Impurities/Tar

Symptom	Possible Cause	Suggested Solution
Reaction mixture darkens significantly	Decomposition at high temperatures	- Maintain a lower reaction temperature. For the synthesis from benzhydrol with HBr, consider running the reaction at or below room temperature.[2] - For photo-bromination of diphenylmethane, ensure the reaction is not being overheated by the light source.
Formation of a tar-like residue	Polymerization or complex side reactions	- Use a solvent to keep the reactants and products in solution. - Ensure the starting materials are pure.

Data Presentation: Comparison of Synthetic Methods

The following table summarizes yield data for different synthetic approaches to Bromodiphenylmethane. Note that direct comparative studies are limited in the literature, and yields can be highly dependent on specific reaction conditions and scale.

Starting Material	Reagents	Reported Yield	Reference
Diphenylmethane	Br₂ / light	48.2% (total yield)	[5]
Benzhydrol	N-Bromosuccinimide, triphenylphosphine (B44618)	17%	[6]
Benzhydrol	HBr (generated in situ from NaBr/H₂SO₄)	Not specified, but formation of tar and dark color suggests yield issues	[2][3]

Experimental Protocols

Protocol 1: Bromination of Diphenylmethane using Bromine and Light

Materials:

• Diphenylmethane

• Bromine

• Carbon tetrachloride (or another suitable inert solvent)

Procedure:

• Dissolve diphenylmethane in carbon tetrachloride in a flask equipped with a reflux condenser and a dropping funnel.

• Heat the solution to reflux while irradiating with a light source (e.g., a sunlamp or a high-wattage incandescent bulb).

• Add a solution of bromine in carbon tetrachloride dropwise to the refluxing mixture. The color of the bromine should dissipate as it reacts.

• Continue the reaction until the diphenylmethane has been consumed (monitor by TLC or GC).

• Cool the reaction mixture to room temperature.

• Wash the organic layer with an aqueous solution of sodium thiosulfate (B1220275) to remove any unreacted bromine, followed by a wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Synthesis from Benzhydrol using N-Bromosuccinimide and Triphenylphosphine

Materials:

• Benzhydrol

• N-Bromosuccinimide (NBS)

• Triphenylphosphine

• Acetonitrile

Procedure:

• In a round-bottom flask, dissolve benzhydrol and triphenylphosphine in acetonitrile.

• Cool the mixture in an ice bath.

• Add N-Bromosuccinimide portion-wise to the cooled solution while stirring.

• Allow the reaction to proceed at room temperature, monitoring its progress by TLC.

• Once the reaction is complete, filter the mixture to remove any precipitated solids.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel.[6]

Visualizations

Caption: General synthetic workflows for Bromodiphenylmethane.

Caption: Troubleshooting decision tree for low yield issues.

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. Sciencemadness Discussion Board - Benzhydrol--->bromodiphenylmethane - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Sciencemadness Discussion Board - Benzhydrol--->bromodiphenylmethane - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 6. Bromodiphenylmethane synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Handling Bromodiphenylmethane in Experimental Chemistry

Welcome to the Technical Support Center for Bromodiphenylmethane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common challenges encountered during the handling and use of Bromodiphenylmethane in experimental settings.

I. Troubleshooting Guides

This section provides detailed solutions to common problems encountered during reactions involving Bromodiphenylmethane.

Issue 1: Low Yield in Nucleophilic Substitution Reactions (e.g., Williamson Ether Synthesis)

Question: My Williamson ether synthesis using Bromodiphenylmethane is giving a low yield of the desired ether product. What are the potential causes and how can I improve the yield?

Answer:

Low yields in Williamson ether synthesis with Bromodiphenylmethane are frequently due to competing side reactions or suboptimal reaction conditions. Here is a systematic approach to troubleshoot this issue:

Potential Causes & Solutions:

• Competing E2 Elimination: Bromodiphenylmethane, being a secondary halide, can undergo elimination reactions, especially in the presence of a strong, sterically hindered base, to form 1,1-diphenyl-ethene.

  • Solution:

    • Choice of Base: Use a strong but non-hindered base to generate the alkoxide. Sodium hydride (NaH) is often a good choice as it is a strong base but a poor nucleophile.

    • Temperature Control: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Elimination reactions are generally favored at higher temperatures.[1]

    • Solvent: Employ a polar aprotic solvent like DMF or DMSO to enhance the nucleophilicity of the alkoxide.

• Hydrolysis of Bromodiphenylmethane: Bromodiphenylmethane is highly sensitive to moisture and can hydrolyze back to benzhydrol, especially during aqueous workup.

  • Solution:

    • Anhydrous Conditions: Ensure all glassware is flame-dried, and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

    • Workup Procedure: Quench the reaction with a neutral or slightly basic aqueous solution, such as saturated ammonium (B1175870) chloride (NH₄Cl) or a cold, dilute solution of sodium bicarbonate (NaHCO₃). Avoid acidic workup conditions.[2]

• Formation of Dimerized Ether (Bis(diphenylmethyl) ether): Under certain conditions, the product ether can be formed as a byproduct. This can be more prevalent if the reaction is heated for extended periods.

  • Solution:

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material and the formation of the product. Stop the reaction as soon as the starting material is consumed to minimize byproduct formation.

    • Control Stoichiometry: Use a slight excess of the alkoxide to ensure the complete consumption of Bromodiphenylmethane.

Logical Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for low yield in substitution reactions.

Issue 2: Formation of Significant Byproducts

Question: My reaction is producing significant amounts of byproducts, making purification difficult. What are the common byproducts and how can I minimize their formation?

Answer:

The primary byproducts in reactions with Bromodiphenylmethane are typically the result of elimination, hydrolysis, or self-reaction.

Byproduct	Formation Conditions	Prevention Strategy
1,1-Diphenylethene	Strong, sterically hindered bases; high temperatures.	Use a non-hindered base (e.g., NaH), and maintain a low reaction temperature.
Benzhydrol	Presence of water in the reaction mixture or during acidic/neutral aqueous workup.	Use anhydrous conditions and quench with a basic solution.
Bis(diphenylmethyl) ether	Can form from the reaction of Bromodiphenylmethane with benzhydrol (formed from hydrolysis) or with the product ether at elevated temperatures.	Ensure anhydrous conditions and monitor the reaction to avoid prolonged heating after completion.

Experimental Protocol: Minimizing Byproducts in a Typical Williamson Ether Synthesis

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a stream of inert gas (N₂ or Ar).

• Alkoxide Formation: In the cooled flask, add the alcohol and a polar aprotic solvent (e.g., anhydrous DMF). To this solution, add sodium hydride (1.1 equivalents) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes.

• Reaction: Cool the alkoxide solution to 0 °C and add a solution of Bromodiphenylmethane (1.0 equivalent) in the same anhydrous solvent dropwise.

• Monitoring: Allow the reaction to warm to room temperature and monitor its progress by TLC.

• Workup: Once the Bromodiphenylmethane is consumed, cool the reaction mixture to 0 °C and cautiously quench with a cold, saturated aqueous solution of NaHCO₃.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

II. Frequently Asked Questions (FAQs)

Q1: How should I store Bromodiphenylmethane?

A1: Bromodiphenylmethane is sensitive to moisture and light. It should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry, and dark place.[3] Storing it in a desiccator is also recommended.

Q2: What are the main safety precautions when handling Bromodiphenylmethane?

A2: Bromodiphenylmethane is a lachrymator (causes tearing) and is corrosive, especially in the presence of moisture.[2][4] It can cause severe skin burns and eye damage.[5] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6]

Q3: How can I effectively purify crude Bromodiphenylmethane?

A3: Crude Bromodiphenylmethane can be purified by recrystallization or distillation under reduced pressure.

• Recrystallization: A common method is to dissolve the crude solid in a minimal amount of a hot solvent (e.g., hexane (B92381) or a mixture of ethyl acetate (B1210297) and hexane) and then allow it to cool slowly to form crystals.

• Distillation: Vacuum distillation is effective for larger quantities but should be performed with care due to the compound's reactivity at high temperatures. A typical boiling point is 184 °C at 20 mmHg.[2]

Q4: What are the challenges of using Bromodiphenylmethane to introduce a benzhydryl protecting group?

A4: The benzhydryl group is a useful protecting group for alcohols, phenols, and carboxylic acids. The main challenges include:

• Introduction: Similar to other reactions, the introduction requires anhydrous conditions to prevent hydrolysis of the Bromodiphenylmethane.

• Cleavage (Deprotection): The benzhydryl group is typically removed by hydrogenolysis (e.g., H₂, Pd/C).[7] Challenges during deprotection can include incomplete reaction or the reduction of other functional groups in the molecule. In such cases, alternative deprotection methods like using a hydrogen transfer reagent (e.g., 1,4-cyclohexadiene) or strong acids (for acid-stable substrates) can be employed.[7]

Q5: I am performing a Grignard reaction with Bromodiphenylmethane, and it's not initiating. What should I do?

A5: Failure of a Grignard reaction to initiate is a common problem, often due to a passivating oxide layer on the magnesium.

• Activation of Magnesium:

  • Mechanical: Crush the magnesium turnings with a glass rod in the flask (under inert atmosphere) to expose a fresh surface.

  • Chemical: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the flask. The disappearance of the iodine color or the evolution of ethylene (B1197577) gas indicates the activation of the magnesium.[8]

• Anhydrous Conditions: Ensure all glassware is rigorously dried and solvents are anhydrous. Even trace amounts of water can quench the Grignard reagent.[8]

III. Data Presentation

Table 1: Physical and Chemical Properties of Bromodiphenylmethane

Property	Value	Reference
Molecular Formula	C₁₃H₁₁Br	[9]
Molecular Weight	247.13 g/mol	[9]
Appearance	White to off-white crystalline solid	[6]
Melting Point	39-42 °C	[9]
Boiling Point	184 °C at 20 mmHg	[2]
Solubility	Insoluble in water; soluble in organic solvents like ethanol, ether, and benzene.	[6]
Stability	Stable under normal conditions but decomposes in the presence of hot water, strong oxidizing agents, or acids.	[4][6]

IV. Experimental Protocols & Signaling Pathways

Experimental Workflow: Williamson Ether Synthesis

Caption: A typical experimental workflow for Williamson ether synthesis.

Signaling Pathway: Competing SN2 and E2 Reactions

Caption: Competing SN2 and E2 pathways for Bromodiphenylmethane.

References

• 1. Direct Synthesis of Benzhydryl-Functionalized 3,4-Dihydropyridin-2-ones from 2-Pyridones and Their Use in the Formation of Bridged δ-Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 2. End-to-end continuous flow synthesis and purification of diphenhydramine hydrochloride featuring atom economy, in-line separation, and flow of molten ammonium salts - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Solved Answer: Given Reaction is williamson ether Synthesis | Chegg.com [chegg.com]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Mass spectrometric directed system for the continuous-flow synthesis and purification of diphenhydramine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing Reaction Conditions for Bromodiphenylmethane Alkylation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bromodiphenylmethane alkylation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for alkylating with bromodiphenylmethane?

A1: There are three primary methods for alkylation using bromodiphenylmethane, each suited for different substrates and desired outcomes:

• C-Alkylation of Active Methylene (B1212753) Compounds: This method is used to form a new carbon-carbon bond at a carbon atom positioned between two electron-withdrawing groups (e.g., in diethyl malonate or ethyl acetoacetate).

• Friedel-Crafts Alkylation: This is an electrophilic aromatic substitution reaction where bromodiphenylmethane alkylates an aromatic ring in the presence of a Lewis acid catalyst.

• Phase-Transfer Catalysis (PTC) Alkylation: PTC is employed to facilitate the reaction between reactants in immiscible phases, for instance, an aqueous base and an organic substrate. This technique can enhance reaction rates and yields, often under milder conditions.[1]

Q2: How do I choose the right base for the C-alkylation of an active methylene compound with bromodiphenylmethane?

A2: The choice of base is critical and depends on the acidity of the active methylene compound and the desired reactivity. A base should be strong enough to deprotonate the active methylene group but not so strong as to cause unwanted side reactions. Common choices include:

• Potassium Carbonate (K₂CO₃): A moderately strong base suitable for many active methylene compounds.

• Sodium Hydride (NaH): A strong, non-nucleophilic base often used for less acidic substrates.

• Sodium Ethoxide (NaOEt): A strong base commonly used in the malonic ester synthesis.

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): A non-nucleophilic organic base that can be effective in promoting alkylation.

Q3: What are the common solvents used for bromodiphenylmethane alkylation?

A3: The choice of solvent depends on the specific reaction type and the solubility of the reactants and intermediates.

• For C-Alkylation: Aprotic solvents such as tetrahydrofuran (B95107) (THF), dimethylformamide (DMF), and acetonitrile (B52724) (MeCN) are commonly used.

• For Friedel-Crafts Alkylation: Non-polar solvents like dichloromethane (B109758) (CH₂Cl₂) or nitromethane (B149229) are often employed. It is crucial to use anhydrous solvents to prevent deactivation of the Lewis acid catalyst.

• For Phase-Transfer Catalysis: A two-phase system is used, typically an organic solvent (like toluene (B28343) or dichloromethane) and an aqueous phase containing the base.

Q4: What are the key safety precautions when working with bromodiphenylmethane?

A4: Bromodiphenylmethane is a lachrymator and is corrosive. It is essential to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of its vapors and contact with skin and eyes.

Troubleshooting Guides

Issue 1: Low or No Yield in C-Alkylation of Active Methylene Compounds

Possible Causes & Solutions

Cause	Recommended Solution
Insufficiently Strong Base	The pKa of your active methylene compound may require a stronger base for complete deprotonation. Consider switching from a weaker base like K₂CO₃ to a stronger one like NaH or NaOEt.
Poor Solvent Choice	The solvent may not be effectively solvating the enolate or the cation. Try screening different aprotic solvents such as THF, DMF, or acetonitrile.
Low Reaction Temperature	The reaction may have a high activation energy. Try gradually increasing the reaction temperature while monitoring for byproduct formation.
Steric Hindrance	If your active methylene compound or alkylating agent is sterically hindered, the reaction rate may be slow. Consider using a less hindered substrate if possible or increasing the reaction time and/or temperature.
Side Reaction: O-Alkylation	The enolate is an ambident nucleophile and can react at either the carbon or the oxygen. See the dedicated troubleshooting guide for O- vs. C-alkylation below.

Issue 2: Low Yield and/or Byproduct Formation in Friedel-Crafts Alkylation

Possible Causes & Solutions

Cause	Recommended Solution
Deactivated Aromatic Ring	Friedel-Crafts alkylation does not work well with aromatic rings bearing strongly deactivating groups (e.g., -NO₂, -CN, -COR).[2] If your substrate is deactivated, consider alternative synthetic routes.
Lewis Acid Catalyst Inactivity	Lewis acids like AlCl₃ are highly sensitive to moisture.[2] Ensure all glassware is oven-dried and all reagents and solvents are anhydrous. Use a freshly opened or purified Lewis acid.
Polyalkylation	The initial alkylation activates the aromatic ring, making it more susceptible to further alkylation. Use a large excess of the aromatic substrate to favor monoalkylation.
Carbocation Rearrangement	While less common with the stable diphenylmethyl cation, rearrangements can occur with other alkyl halides.[3] Using a milder Lewis acid or lower temperatures can sometimes minimize this.
Formation of Tarry Residue	This can result from side reactions at elevated temperatures.[4] Ensure proper temperature control and consider adding the reactants slowly at a lower temperature.

Issue 3: Competing O-Alkylation vs. C-Alkylation in Active Methylene Compounds

Possible Causes & Solutions

Factor Favoring O-Alkylation	Recommended Solution to Favor C-Alkylation
Use of Polar Aprotic Solvents	Solvents like DMF and DMSO can favor O-alkylation. Consider switching to a less polar solvent like THF or a non-polar solvent like benzene (B151609) or toluene.
"Hard" Electrophile	Harder electrophiles tend to react at the harder oxygen atom of the enolate. While bromodiphenylmethane is relatively "soft", if O-alkylation is an issue, ensuring a "soft" nucleophile environment is key.
Counter-ion	A more covalent interaction between the cation and the enolate oxygen can hinder O-alkylation. Using aprotic solvents and certain counter-ions can favor C-alkylation.
Kinetic vs. Thermodynamic Control	O-alkylation is often the kinetically favored product, while C-alkylation is the thermodynamically more stable product. Running the reaction at a higher temperature for a longer duration may favor the C-alkylated product, but this should be balanced against potential byproduct formation.

Data Presentation

Table 1: Optimization of Reaction Conditions for a Generic C-Alkylation with an Alkyl Bromide

Note: This table is a representative example based on typical optimization studies for similar reactions, as a comprehensive table for bromodiphenylmethane was not available in the searched literature. Yields are illustrative.

Entry	Base (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃ (1.5)	Acetonitrile	80	12	65
2	NaH (1.2)	THF	65	8	78
3	NaH (1.2)	DMF	25	6	85
4	DBU (1.5)	Acetonitrile	25	10	72
5	Cs₂CO₃ (1.5)	DMF	25	4	90

Experimental Protocols

Protocol 1: C-Alkylation of Diethyl Malonate with Bromodiphenylmethane

This protocol is adapted from a general procedure for the alkylation of diethyl malonate.

Materials:

• Diethyl malonate

• Bromodiphenylmethane

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), in a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and addition funnel, suspend sodium hydride (1.2 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of diethyl malonate (1.0 equivalent) in anhydrous THF to the stirred NaH suspension via the addition funnel.

• After the addition is complete, allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases (approximately 30-60 minutes).

• Add a solution of bromodiphenylmethane (1.1 equivalents) in anhydrous THF to the reaction mixture dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to 0 °C in an ice bath.

• Carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of THF).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol 2: Friedel-Crafts Alkylation of Benzene with Bromodiphenylmethane

This protocol is a general procedure for Friedel-Crafts alkylation.

Materials:

• Benzene (anhydrous)

• Bromodiphenylmethane

• Aluminum chloride (AlCl₃, anhydrous)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Ice-cold water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, addition funnel, and a drying tube, add anhydrous aluminum chloride (1.1 equivalents) to anhydrous dichloromethane under an inert atmosphere.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of bromodiphenylmethane (1.0 equivalent) in anhydrous benzene (a large excess, can also act as the solvent) dropwise from the addition funnel.

• After the addition, allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, monitoring by TLC.

• Carefully quench the reaction by slowly pouring the mixture over ice-cold water with vigorous stirring.

• Transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with cold water, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in Friedel-Crafts alkylation.

Caption: Decision-making process to favor C-alkylation over O-alkylation.

Caption: General experimental workflow for C-alkylation.

References

• 1. Friedel-Crafts Alkylation of Arenes Catalyzed by Ion-Exchange Resin Nanoparticles: An Expedient Synthesis of Triarylmethanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. Malonic ester synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Bromodiphenylmethane Storage and Stability

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of Bromodiphenylmethane during storage.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for storing Bromodiphenylmethane?

A1: For optimal stability, Bromodiphenylmethane should be stored in a cool and dry place, with a recommended temperature range of 8 to 25°C. For long-term storage, some suppliers recommend a freezer temperature of -20°C.

Q2: What are the primary factors that can cause Bromodiphenylmethane to degrade?

A2: The main factors contributing to the degradation of Bromodiphenylmethane are exposure to moisture, heat, light, strong oxidizing agents, and incompatible materials such as bases, alcohols, and amines.[1][2]

Q3: How does moisture affect the stability of Bromodiphenylmethane?

A3: Bromodiphenylmethane is sensitive to moisture. It can be decomposed by hot water, leading to the evolution of corrosive hydrobromic acid.[3] Even ambient moisture can contribute to hydrolysis over time.

Q4: Is Bromodiphenylmethane sensitive to light?

Q5: What are the signs of Bromodiphenylmethane degradation?

A5: Physical signs of degradation can include a change in color (from white/off-white to yellowish or brownish), a change in physical state (e.g., clumping of the solid), or the development of a pungent odor due to the formation of decomposition products like hydrobromic acid. Chemical analysis via techniques like HPLC or GC-MS is required for a definitive assessment of purity.

Q6: What type of container should I use to store Bromodiphenylmethane?

A6: Bromodiphenylmethane should be stored in a tightly sealed container to prevent moisture ingress. Given its reactivity with some metals in the presence of moisture, glass containers are recommended. The container should be stored in a well-ventilated area.

Troubleshooting Guide

If you suspect that your Bromodiphenylmethane has degraded, this guide will help you troubleshoot potential causes and take corrective actions.

Problem: Unexpected or poor results in a reaction using Bromodiphenylmethane.

Potential Cause	Troubleshooting Steps	Corrective Actions
Degradation due to improper storage	1. Review your storage conditions against the recommendations (cool, dry, dark, inert atmosphere).2. Check for any physical signs of degradation (color change, odor).3. Analyze the purity of your Bromodiphenylmethane sample using a suitable analytical method (e.g., HPLC, GC-MS, NMR).	- If degradation is confirmed, procure a new batch of the compound.- Implement proper storage procedures for the new batch immediately upon receipt.
Contamination of the reagent	1. Consider the possibility of cross-contamination from shared lab equipment or spatulas.2. Review handling procedures to ensure they prevent contamination.	- Use dedicated and thoroughly cleaned equipment for handling.- Aliquot the required amount from the main stock bottle to avoid contaminating the entire batch.
Incompatibility with reaction conditions	1. Bromodiphenylmethane is incompatible with strong bases, alcohols, and some metals.[2] 2. Review your reaction solvent and reagents for potential incompatibilities.	- If possible, substitute incompatible reagents with alternatives.- Ensure the reaction is carried out under anhydrous conditions if moisture-sensitive reagents are involved.

Problem: Visible changes in the stored Bromodiphenylmethane (e.g., discoloration).

Potential Cause	Troubleshooting Steps	Corrective Actions
Exposure to light	1. Assess the storage location. Is it exposed to direct sunlight or strong laboratory lighting?	- Store the container in a dark place, such as a cabinet.- Transfer the material to an amber or opaque container.
Exposure to moisture/air	1. Check the container seal for tightness.2. Consider the humidity of the storage environment.	- Ensure the container cap is securely fastened after each use.- Store in a desiccator if the ambient humidity is high.
Thermal degradation	1. Verify the temperature of the storage location. Has it been exposed to high temperatures?	- Relocate the material to a temperature-controlled environment within the recommended range.

Data on Storage and Stability

The following table summarizes the recommended storage conditions for Bromodiphenylmethane. Quantitative data on degradation rates under various conditions is not extensively available in the literature; therefore, it is recommended to perform stability studies under your specific laboratory conditions using the protocol provided below.

Parameter	Recommended Condition	Potential Degradation Products	User-Generated Data: Degradation Rate (%/month)
Temperature	8 to 25°C (Cool, dry place) or -20°C (Freezer)	Diphenylmethanol, Diphenylmethane, Hydrobromic Acid	[Record your data here]
Humidity	Low (Store in a desiccator if necessary)	Hydrobromic Acid, Diphenylmethanol	[Record your data here]
Light	In the dark (Use amber/opaque containers)	Potentially various photoproducts	[Record your data here]
Atmosphere	Inert gas (e.g., Argon, Nitrogen) is recommended for long-term storage	Oxidation products	[Record your data here]

Experimental Protocol: Stability Assessment of Bromodiphenylmethane

This protocol outlines a method for conducting an accelerated stability study of Bromodiphenylmethane.

1. Objective: To evaluate the stability of Bromodiphenylmethane under various storage conditions (temperature, humidity, and light) over a defined period.

2. Materials:

• Bromodiphenylmethane sample

• Climate-controlled stability chambers or ovens

• Desiccators with controlled humidity (using saturated salt solutions)

• Photostability chamber with a controlled light source (e.g., xenon lamp)

• Amber and clear glass vials with tight-fitting caps

• Analytical balance

• HPLC or GC system with a suitable detector (e.g., UV-Vis or MS)

• High-purity solvents for analysis (e.g., acetonitrile (B52724), water)

• Reference standard of Bromodiphenylmethane

3. Experimental Setup:

• Sample Preparation: Aliquot approximately 100 mg of Bromodiphenylmethane into several amber and clear glass vials.

• Storage Conditions:

  • Temperature: Place vials in chambers at controlled temperatures (e.g., 25°C, 40°C, 60°C).

  • Humidity: Place vials in desiccators with controlled relative humidity (e.g., 25% RH, 75% RH) at a constant temperature.

  • Light: Place clear and amber vials in a photostability chamber to expose them to a defined light intensity. Include a control sample wrapped in aluminum foil to exclude light.

  • Control: Store a set of vials at the recommended long-term storage condition (-20°C or 8°C in the dark).

4. Time Points for Analysis: Analyze samples at predetermined intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

5. Analytical Method (Example using HPLC):

• Standard Preparation: Prepare a stock solution of the Bromodiphenylmethane reference standard in a suitable solvent (e.g., acetonitrile). Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: At each time point, accurately weigh a small amount of the stored Bromodiphenylmethane, dissolve it in the mobile phase to a known concentration, and filter the solution.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detector: UV at a suitable wavelength (e.g., 254 nm).

• Data Analysis:

  • Quantify the amount of remaining Bromodiphenylmethane in each sample by comparing its peak area to the calibration curve.

  • Calculate the percentage of degradation at each time point for each condition.

  • Monitor for the appearance of new peaks, which may indicate degradation products.

6. Data Interpretation: Plot the percentage of remaining Bromodiphenylmethane against time for each storage condition. This will provide an indication of the degradation rate under different environmental stresses.

Visualizations

References

• 1. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Safe Disposal of Bromodiphenylmethane Waste

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the safe disposal of Bromodiphenylmethane waste. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may be encountered during laboratory experiments.

Quantitative Data of Bromodiphenylmethane

For quick reference, the following table summarizes the key quantitative properties of Bromodiphenylmethane.

Property	Value	Reference
Molecular Formula	C₁₃H₁₁Br	[1]
Molecular Weight	247.13 g/mol	[2]
Melting Point	35-39 °C (lit.)	[3]
Boiling Point	315.2 ± 0.0 °C at 760 mmHg	[3]
Density	1.4 ± 0.1 g/cm³	[3]
Solubility in Water	0.45 g/L	[1]
Vapor Pressure	0.0 ± 0.6 mmHg at 25°C	[3]

Experimental Protocol: Safe Segregation and Packaging of Bromodiphenylmethane Waste

A critical aspect of safe disposal is the proper segregation and packaging of chemical waste for collection by a licensed disposal service. Adherence to this protocol is essential to prevent accidental reactions and ensure regulatory compliance.

Objective: To safely segregate and package solid and liquid Bromodiphenylmethane waste for disposal.

Materials:

• Appropriate Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Designated hazardous waste containers (clearly labeled, leak-proof, and compatible with halogenated organic compounds).

• Hazardous waste labels.

• Secondary containment bins.

• Fume hood.

Procedure:

• Waste Segregation:

  • All waste containing Bromodiphenylmethane must be classified as halogenated organic waste .[4]

  • Do not mix Bromodiphenylmethane waste with non-halogenated organic waste, as this will unnecessarily increase the volume and cost of hazardous waste disposal.[5]

  • Keep Bromodiphenylmethane waste separate from incompatible materials such as acids, bases, strong oxidizing agents, and alkali metals to prevent dangerous reactions.[6][7]

• Solid Waste Packaging:

  • Collect solid Bromodiphenylmethane waste (e.g., contaminated filter paper, gloves, or reaction byproducts) in a designated, clearly labeled, and compatible solid waste container.

  • Ensure the container is kept securely closed when not in use.

  • Store the solid waste container in a designated and properly ventilated satellite accumulation area within the laboratory.

• Liquid Waste Packaging:

  • Collect liquid Bromodiphenylmethane waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • Perform all transfers of liquid waste inside a certified chemical fume hood to minimize inhalation exposure.

  • Do not fill the waste container beyond 90% capacity to allow for vapor expansion.

  • Securely cap the container immediately after adding waste.

• Labeling and Documentation:

  • Attach a completed hazardous waste label to each container as soon as the first drop of waste is added.

  • The label must include:

    • The words "Hazardous Waste".

    • The full chemical name: "Bromodiphenylmethane".

    • The specific hazards (e.g., "Corrosive", "Toxic").

    • The accumulation start date.

  • Maintain a log of all chemicals added to the waste container.

• Storage and Disposal:

  • Store all Bromodiphenylmethane waste containers in a designated, well-ventilated, and secure area, away from sources of ignition and incompatible materials.

  • Place liquid waste containers in secondary containment bins to prevent spills.

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[8]

  • Never dispose of Bromodiphenylmethane waste down the drain or in the regular trash.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Spill of Bromodiphenylmethane	Accidental dropping of a container or a leak during transfer.	1. Evacuate the immediate area and alert colleagues. 2. If the spill is large or you are unsure how to handle it, contact your institution's emergency response team. 3. For small, manageable spills, and if you are trained to do so, wear appropriate PPE (chemical-resistant gloves, safety goggles, lab coat). 4. Absorb the spill with an inert material such as sand, earth, or a commercial sorbent. 5. Collect the absorbed material into a labeled hazardous waste container. 6. Decontaminate the spill area. For residual bromine-containing compounds, a 5-10% solution of sodium thiosulfate (B1220275) can be used for neutralization before final cleaning. 7. Dispose of all contaminated materials as halogenated organic waste.
Unexpected Reaction in Waste Container	Mixing of incompatible chemicals. Bromodiphenylmethane is incompatible with bases, alcohols, amines, strong oxidizing and reducing agents, alkali metals, and epoxides.	1. Do not attempt to open or handle the container. 2. If the reaction is vigorous, evacuate the laboratory and contact your institution's emergency response team. 3. If the reaction is slow and contained, place the container in a fume hood and observe from a safe distance. 4. Once the reaction has ceased, consult with your EHS office for guidance on how to proceed with the disposal of the mixed waste.
Leaking Waste Container	Container degradation or improper sealing.	1. Wearing appropriate PPE, place the leaking container into a larger, compatible, and labeled secondary containment bin. 2. If possible and safe to do so, transfer the contents to a new, secure waste container. 3. Absorb any spilled material and dispose of it as hazardous waste. 4. Contact your EHS office for immediate pickup of the compromised container.
Crystallization of Waste in Container	Temperature fluctuations or high concentration of Bromodiphenylmethane.	1. Store the container in a well-ventilated area, away from heat sources. 2. Do not attempt to heat the container to redissolve the crystals, as this may increase pressure inside the container. 3. Consult with your EHS office for guidance. It may be necessary to add a compatible solvent to the waste container to redissolve the crystals before disposal.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Bromodiphenylmethane waste?

A1: Bromodiphenylmethane is a corrosive substance that can cause severe skin burns and eye damage.[11] It is also toxic if inhaled or ingested.[11] It is crucial to handle this chemical and its waste with appropriate personal protective equipment in a well-ventilated area, preferably a fume hood.

Q2: Can I neutralize Bromodiphenylmethane waste in the lab before disposal?

A2: While neutralization is a common method for treating some chemical wastes, there are no standard, validated protocols for the in-lab neutralization of Bromodiphenylmethane waste by researchers.[12] Due to its reactivity and hazardous nature, it is recommended to dispose of Bromodiphenylmethane waste through a licensed hazardous waste disposal company without attempting chemical alteration.[8]

Q3: How should I decontaminate glassware that has been in contact with Bromodiphenylmethane?

A3: Glassware should be decontaminated by rinsing it three times with a suitable organic solvent (e.g., acetone (B3395972) or ethanol) that can dissolve Bromodiphenylmethane. The first rinseate must be collected and disposed of as halogenated organic hazardous waste.[10] Subsequent rinses may also need to be collected depending on your institution's policies. After rinsing with a solvent, you can proceed with standard glassware washing procedures.

Q4: What should I do if I accidentally mix Bromodiphenylmethane waste with a non-halogenated solvent?

A4: If you accidentally mix halogenated and non-halogenated waste, the entire mixture must be treated as halogenated organic waste.[13] Label the container accordingly, listing all components of the mixture, and dispose of it through your institution's hazardous waste program. To avoid this, always use separate, clearly labeled waste containers for halogenated and non-halogenated solvents.[7]

Q5: Are there any specific storage requirements for Bromodiphenylmethane waste?

A5: Yes, Bromodiphenylmethane waste should be stored in a cool, dry, and well-ventilated area, away from incompatible chemicals.[1] The storage area should be designated for corrosive and toxic materials. Liquid waste containers must be stored in secondary containment to prevent spills. Always ensure that waste containers are tightly sealed when not in use.

Visualizations

References

• 1. Page loading... [guidechem.com]
• 2. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromodiphenylmethane | CAS#:776-74-9 | Chemsrc [chemsrc.com]
• 4. bucknell.edu [bucknell.edu]
• 5. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 6. nipissingu.ca [nipissingu.ca]
• 7. FAQ'S - most frequently asked questions [chem.ucla.edu]
• 8. benchchem.com [benchchem.com]
• 9. vumc.org [vumc.org]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 12. Waste Neutralization Guidance - Environmental Management - Missouri State [missouristate.edu]
• 13. hazardouswasteexperts.com [hazardouswasteexperts.com]

Troubleshooting low yield in Grignard reactions involving Bromodiphenylmethane

This guide provides troubleshooting advice and answers to frequently asked questions for researchers encountering low yields in Grignard reactions with bromodiphenylmethane.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yield in a Grignard reaction with bromodiphenylmethane?

Low yields primarily stem from two main issues: the inherent reactivity of the Grignard reagent and competing side reactions. The diphenylmethylmagnesium bromide reagent is a strong base and nucleophile, making it highly sensitive to moisture and atmospheric oxygen.[1] The most significant side reaction for a benzylic halide like bromodiphenylmethane is Wurtz-type coupling, which leads to the formation of 1,1,2,2-tetraphenylethane (B1595546).[2]

Q2: My Grignard reaction is not starting. What are the immediate troubleshooting steps?

Failure to initiate is almost always due to an unreactive magnesium surface or the presence of moisture.[3] The magnesium surface is typically coated with a passivating layer of magnesium oxide which must be removed or broken to expose the reactive metal.[4] Ensure all glassware is rigorously dried, preferably by flame-drying or oven-drying, and that all solvents are anhydrous.[5][6] Activation of the magnesium can be achieved by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by physically crushing the magnesium turnings with a dry glass rod.[4]

Q3: How critical is the exclusion of water and air from the reaction?

Excluding water and air is absolutely critical for a successful Grignard reaction. Grignard reagents react rapidly with water in an acid-base reaction, which quenches the reagent and reduces the potential yield.[6] They also react with oxygen to form alkoxides, further depleting the active reagent. All steps, from reagent formation to reaction with the electrophile, must be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and properly dried glassware.[1]

Q4: What is Wurtz coupling and why is it a major issue with bromodiphenylmethane?

Wurtz coupling is a side reaction where the newly formed Grignard reagent (diphenylmethylmagnesium bromide) acts as a nucleophile and attacks a molecule of unreacted bromodiphenylmethane.[2] This results in a homocoupled dimer (1,1,2,2-tetraphenylethane) instead of the desired product. This side reaction is particularly prevalent with reactive halides like benzylic halides.[7] Factors that promote this undesired pathway include high local concentrations of the halide, elevated temperatures, and the choice of solvent.[2]

Troubleshooting Guide

Problem 1: Reaction Fails to Initiate

Q: I've assembled my flame-dried apparatus under nitrogen, but adding the bromodiphenylmethane solution to the magnesium turnings shows no sign of reaction. What should I do?

A: This indicates a problem with magnesium activation. The passivating magnesium oxide layer is preventing the reaction.

• Chemical Activation: Add a single, small crystal of iodine to the flask. The iodine reacts with the magnesium surface, exposing fresh metal. The reaction has initiated when the characteristic brown color of the iodine fades, and you observe cloudiness, bubbling, or a gentle reflux of the ether solvent.[3][8]

• Mechanical Activation: If iodine is not effective or desired, you can carefully and gently crush the magnesium turnings against the side of the flask using a dry, clean glass stirring rod. This physically breaks the oxide layer.

• Thermal Activation: Gentle warming with a heat gun can sometimes initiate the reaction. However, this should be done with extreme caution, as the reaction is highly exothermic and can become uncontrollable once it starts. It is generally better to avoid external heating.[9]

Problem 2: High Yield of Wurtz Coupling Byproduct

Q: My reaction worked, but I isolated a large amount of 1,1,2,2-tetraphenylethane and very little of my desired product. How can I prevent this?

A: This is a classic case of the Wurtz coupling reaction outcompeting your desired Grignard addition. The key is to control the reaction conditions to favor the formation of the Grignard reagent over its subsequent reaction with the starting material.

• Slow Addition: Add the bromodiphenylmethane solution to the magnesium suspension very slowly (dropwise) using an addition funnel. This maintains a low concentration of the halide in the reaction flask at all times, minimizing the chance of it reacting with the newly formed Grignard reagent.[2]

• Temperature Control: The formation of the Grignard reagent is exothermic. Maintain a gentle reflux by controlling the addition rate. If the reaction becomes too vigorous, cool the flask in an ice bath. Higher temperatures can increase the rate of Wurtz coupling.[2]

• Solvent Choice: The choice of solvent can significantly influence the outcome. For benzylic halides, diethyl ether or 2-Methyltetrahydrofuran (2-MeTHF) often give much lower amounts of Wurtz coupling product compared to Tetrahydrofuran (THF).[2]

The following table illustrates the significant impact of solvent choice on the yield of the desired alcohol versus the Wurtz coupling byproduct for a reactive benzyl (B1604629) halide, which serves as a close analog for bromodiphenylmethane.

Solvent	Desired Product Yield (Alcohol)	Wurtz Byproduct Yield	Observations
Diethyl Ether (Et₂O)	94%	Minimal	Excellent yield, favored for suppressing Wurtz coupling.[2]
Tetrahydrofuran (THF)	27%	Significant	Poor yield due to substantial byproduct formation.[2]

Experimental Protocols

Protocol 1: Preparation of Diphenylmethylmagnesium Bromide

This protocol details the formation of the Grignard reagent. All glassware must be scrupulously dried in an oven overnight or flame-dried under vacuum and cooled under a stream of dry nitrogen or argon.

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Place a magnetic stir bar in the flask.

• Magnesium Preparation: To the flask, add magnesium turnings (1.2 equivalents).

• Initiation: Add a small crystal of iodine. Gently warm the flask under the inert atmosphere until purple iodine vapor is seen. Allow the flask to cool, which should result in the disappearance of the iodine color, indicating an activated magnesium surface.[2]

• Reagent Addition: Dissolve bromodiphenylmethane (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel. Add a small portion (approx. 10%) of this solution to the magnesium.

• Reaction: Initiation is marked by the onset of cloudiness and spontaneous boiling of the ether. Once the reaction starts, add the remainder of the bromodiphenylmethane solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 30-60 minutes until most of the magnesium has been consumed. The resulting grey, cloudy suspension is the Grignard reagent and should be used immediately.

Protocol 2: Reaction with an Electrophile (e.g., Benzophenone)

• Electrophile Preparation: In a separate flask, dissolve the electrophile (e.g., benzophenone, 1.0 equivalent) in anhydrous diethyl ether.

• Cooling: Cool the prepared Grignard reagent solution to 0 °C using an ice bath.

• Slow Addition: Slowly add the electrophile solution to the stirring Grignard reagent via a dropping funnel. Maintain the temperature at 0 °C during the addition to control the exotherm.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 1-2 hours.

• Workup (Quenching): Carefully and slowly pour the reaction mixture into a beaker containing a cold, saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[2] Stir until the two layers are clear.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product, which can then be purified by recrystallization or chromatography.

Visualizations

Reaction Pathways

References

• 1. cerritos.edu [cerritos.edu]
• 2. benchchem.com [benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. m.youtube.com [m.youtube.com]
• 9. rsc.org [rsc.org]

Managing hygroscopic nature of Bromodiphenylmethane in experiments

This guide provides researchers, scientists, and drug development professionals with essential information for handling Bromodiphenylmethane, focusing on challenges related to its moisture-sensitive nature.

Frequently Asked Questions (FAQs)

Q1: Is Bromodiphenylmethane hygroscopic?

While not hygroscopic in the sense of readily absorbing large amounts of atmospheric water like anhydrous salts, Bromodiphenylmethane is highly sensitive to moisture.[1] It reacts and decomposes in the presence of water, particularly hot water, to form hydrobromic acid.[2] This makes it corrosive to tissues and most metals when moisture is present.[2][3] Therefore, the primary concern is its chemical reactivity with water rather than passive absorption.

Q2: What are the consequences of moisture contamination in my experiments?

Moisture contamination can lead to several critical issues:

• Reduced Product Yield: Water reacts with Bromodiphenylmethane to form benzhydrol, consuming the starting material and lowering the yield of your desired product.

• Formation of Side Products: Besides benzhydrol, the presence of this alcohol byproduct can lead to subsequent reactions, such as the formation of bis(diphenylmethyl) ether, further complicating purification.[1]

• Generation of Corrosive Acid: The reaction with water produces corrosive hydrobromic acid, which can degrade acid-sensitive reagents, catalysts, or products in the reaction mixture.[2]

Q3: How should I properly store Bromodiphenylmethane?

To maintain its integrity, Bromodiphenylmethane should be stored in a tightly sealed container in a cool, dry place.[4] It should be kept away from strong oxidizing agents and bases.[4] For long-term storage or after the original seal is broken, storing the container inside a desiccator is highly recommended to minimize exposure to atmospheric moisture.

Q4: What are the primary safety concerns when handling Bromodiphenylmethane?

Bromodiphenylmethane is a lachrymator, meaning it causes tears, and is corrosive to the skin and eyes.[2][3] Its corrosive properties are enhanced by the presence of moisture.[2] Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[5]

Troubleshooting Guide

This section addresses common problems encountered during syntheses involving Bromodiphenylmethane.

Problem	Possible Cause	Recommended Solution
Low or No Product Yield	Reagent Degradation: The Bromodiphenylmethane may have been compromised by moisture during storage, leading to hydrolysis into the less reactive benzhydrol.	Use a fresh bottle of the reagent or purify the existing stock. Ensure solvents are anhydrous, as water can interfere with the reaction.[6] For highly sensitive experiments, it is unsafe to assume a reagent is anhydrous just from the label.[7]
Wet Glassware/Solvents: Adsorbed water on flask walls or residual moisture in solvents is a common source of contamination.	Flame-dry or oven-dry all glassware immediately before use and cool under an inert atmosphere (e.g., nitrogen or argon).[8][9] Use freshly distilled or commercially available anhydrous solvents that have been properly stored over molecular sieves.[10]
Incomplete Reaction: The reaction may require more stringent conditions or longer duration than anticipated.	Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Consider increasing the reaction time or temperature if starting material persists, but be cautious of potential side product formation at higher temperatures.[6][8]
Unexpected Spots on TLC / Peaks in NMR	Benzhydrol Formation: A polar spot on TLC or characteristic peaks in the NMR spectrum may indicate the presence of benzhydrol, the hydrolysis product.	This is a direct indicator of water contamination. Review and improve all anhydrous techniques, from glassware preparation to solvent handling and reagent transfer under an inert atmosphere.
Ether Byproduct Formation: The formation of bis(diphenylmethyl) ether can occur, especially at elevated temperatures if benzhydrol is present.[1]	Maintain strict moisture exclusion to prevent the initial formation of benzhydrol. Implement precise temperature control throughout the reaction.

Experimental Protocols

Protocol 1: Handling Bromodiphenylmethane in a Moisture-Sensitive Reaction

This protocol outlines the best practices for setting up a reaction that requires anhydrous conditions.

Materials:

• Bromodiphenylmethane

• Anhydrous reaction solvent (e.g., THF, Dichloromethane)

• Other reagents for the specific synthesis

• Schlenk flask or three-neck round-bottom flask

• Septa, glass stoppers, condenser

• Nitrogen or Argon gas line with a bubbler

• Syringes and needles

• Stir bar

Procedure:

• Glassware Preparation: Disassemble and clean all glassware. Dry in an oven (125°C) for at least 4 hours, or preferably overnight.[9]

• Assembly: Quickly assemble the hot glassware (e.g., flask with stir bar and condenser) and immediately place it under a positive pressure of dry inert gas (Nitrogen or Argon) while it cools. This prevents moist air from being drawn inside.

• Solvent Addition: Add the anhydrous solvent to the reaction flask via a cannula or a dry syringe.

• Reagent Addition (Solid): If Bromodiphenylmethane is the first reagent, quickly weigh it and add it to the flask against a positive flow of inert gas (a "nitrogen blanket"). If it is added later, it should be dissolved in anhydrous solvent in a separate flame-dried flask and transferred via cannula.

• Reagent Addition (Liquid): Add any liquid reagents using a dry syringe. Ensure the syringe is purged with inert gas before drawing up the liquid.

• Reaction: Once all components are added, maintain a positive pressure of inert gas throughout the reaction, monitored by the bubbler.

• Workup: Quench the reaction appropriately. Be aware that quenching with water or aqueous solutions will rapidly convert any remaining Bromodiphenylmethane to benzhydrol.

Protocol 2: Drying Moisture-Contaminated Bromodiphenylmethane

If you suspect your Bromodiphenylmethane has been exposed to moisture, this purification procedure can be used.

Procedure:

• Dissolve the solid Bromodiphenylmethane in a minimal amount of a dry, non-polar organic solvent in which it is highly soluble (e.g., anhydrous dichloromethane).

• Add a suitable drying agent, such as anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl the flask and let it stand for 15-20 minutes.

• Filter the mixture through a fluted filter paper or a cotton plug in a pipette to remove the drying agent. Collect the filtrate in a clean, dry flask.

• Rinse the initial flask and the drying agent with a small amount of the dry solvent and add this rinse to the filtrate to maximize recovery.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Place the resulting solid under high vacuum for several hours to remove any residual solvent. Store the purified, dry product in a tightly sealed container inside a desiccator.

Diagrams

Caption: Experimental workflow for moisture-sensitive reactions.

Caption: Troubleshooting logic for low-yield reactions.

Caption: Effect of water in a Williamson Ether Synthesis.

References

• 1. Sciencemadness Discussion Board - Benzhydrol--->bromodiphenylmethane - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. Bromodiphenylmethane: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. How To [chem.rochester.edu]
• 8. Troubleshooting [chem.rochester.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Bromodiphenylmethane Handling and Safety

This guide provides essential information on the safe handling of Bromodiphenylmethane, focusing on material compatibility to prevent hazardous reactions in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical groups to avoid when working with Bromodiphenylmethane?

A1: It is crucial to avoid contact with strong bases, alcohols, amines, strong oxidizing agents, and strong reducing agents.[1][2][3][4][5] These materials can react with Bromodiphenylmethane, leading to hazardous situations.

Q2: Can Bromodiphenylmethane be used with metals?

A2: Caution is advised when using Bromodiphenylmethane with metals. It may react with certain metals, leading to the formation of flammable hydrogen gas.[1][2] It is best to consult specific compatibility charts for the metals being used in your experimental setup.

Q3: What is the risk of exposing Bromodiphenylmethane to water or moisture?

A3: Bromodiphenylmethane is sensitive to moisture.[1][2] Exposure to moist air or water can lead to decomposition, producing corrosive hydrogen halides.[1][2] Always handle and store this compound in a dry environment.

Q4: Are there any other specific chemical compounds that are incompatible with Bromodiphenylmethane?

A4: Yes, in addition to the primary groups, it is also incompatible with nitrides, azo/diazo compounds, alkali metals, and epoxides.[4][5]

Q5: What are the hazardous decomposition products of Bromodiphenylmethane?

A5: When involved in a fire or upon decomposition, Bromodiphenylmethane can release irritating and toxic gases, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides.[1][2]

Troubleshooting Guide

Issue: A reaction involving Bromodiphenylmethane is producing an unexpected gas.

Troubleshooting Steps:

• Cease the reaction immediately: Stop any heating or addition of reagents.

• Ensure proper ventilation: Work in a well-ventilated fume hood.

• Check for incompatible materials: Review all reagents and solvents used in the reaction. The unexpected gas could be flammable hydrogen if metals are present.[1][2]

• Consider atmospheric moisture: Unwanted gas production could be a result of hydrolysis due to moisture contamination.

Incompatible Materials Summary

Incompatible Material	Potential Hazard
Strong Bases	Violent reaction, decomposition.
Alcohols	Reaction and formation of byproducts.
Amines	Reaction and formation of byproducts.
Strong Oxidizing Agents	Vigorous or violent reaction.
Strong Reducing Agents	Vigorous or violent reaction.
Metals	Formation of flammable hydrogen gas.[1][2]
Water/Moisture	Decomposition to form corrosive hydrogen halides.[1][2]
Nitrides	Incompatible, potential for vigorous reaction.[4][5]
Azo/Diazo Compounds	Incompatible, potential for vigorous reaction.[4][5]
Alkali Metals	Incompatible, potential for vigorous reaction.[4][5]
Epoxides	Incompatible, potential for vigorous reaction.[4][5]

Experimental Workflow for Material Compatibility Testing

Caption: A logical workflow for testing the compatibility of a material with Bromodiphenylmethane.

Logical Relationship of Incompatible Materials

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Bromodiphenylmethane | 776-74-9 [chemicalbook.com]

Strategies to minimize byproduct formation in Bromodiphenylmethane synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of Bromodiphenylmethane.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of Bromodiphenylmethane?

The primary byproducts encountered during the synthesis of Bromodiphenylmethane are typically:

• Dibromodiphenylmethane: This results from over-bromination of the desired product.

• Aromatic Bromination Products: Bromine substitution on one or both of the phenyl rings can occur, especially under conditions that favor electrophilic aromatic substitution.

• Unreacted Diphenylmethane: Incomplete reaction will leave the starting material as an impurity.

Q2: Which synthetic method is recommended for minimizing byproducts?

For the selective synthesis of Bromodiphenylmethane, the Wohl-Ziegler reaction is highly recommended.[1][2][3][4][5] This method utilizes N-Bromosuccinimide (NBS) as the brominating agent in the presence of a radical initiator.[1][4][5] NBS provides a low, steady concentration of bromine, which favors free-radical substitution at the benzylic position over competitive electrophilic addition to the aromatic rings.[3][6]

Q3: How can I minimize the formation of Dibromodiphenylmethane?

Minimizing the formation of the di-brominated byproduct hinges on controlling the stoichiometry and reaction time.

• Use a slight excess of Diphenylmethane: Employing a small excess of the starting material can help ensure the brominating agent is consumed before significant di-bromination of the product occurs.

• Monitor the reaction closely: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of the starting material and the formation of the product. Stop the reaction once the starting material is consumed to prevent further bromination of the desired product.

• Control the addition of NBS: In some cases, slow, portion-wise addition of NBS can help maintain a low bromine concentration and improve selectivity.

Q4: What is the role of the radical initiator and which one should I choose?

A radical initiator is crucial for initiating the free-radical chain reaction required for benzylic bromination.[1][5] Common initiators include 2,2'-azobis(isobutyronitrile) (AIBN) and benzoyl peroxide. The choice of initiator can influence the reaction rate and efficiency. Both are effective, and the selection may depend on the reaction solvent and temperature.

Q5: How does the choice of solvent affect byproduct formation?

The solvent plays a critical role in the selectivity of the bromination reaction.

• Non-polar solvents are preferred: Solvents like carbon tetrachloride (CCl₄) or cyclohexane (B81311) are traditionally used for Wohl-Ziegler reactions as they do not promote ionic side reactions.[1][3]

• Alternative, less toxic solvents: Due to the toxicity of CCl₄, acetonitrile (B52724) has been used as a suitable alternative.[3]

• Avoid polar, protic solvents: Polar solvents, especially those capable of hydrogen bonding, can promote ionic mechanisms, leading to increased formation of aromatic bromination byproducts.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
High percentage of Dibromodiphenylmethane	- Reaction time is too long.- Molar ratio of NBS to Diphenylmethane is too high.	- Monitor the reaction closely using TLC or GC and quench it as soon as the starting material is consumed.- Use a stoichiometric amount or a slight excess of Diphenylmethane.
Significant amount of aromatic bromination	- Use of a polar solvent.- Presence of Lewis acid catalysts (e.g., iron filings from contaminated equipment).- High reaction temperature promoting ionic pathways.	- Switch to a non-polar solvent like cyclohexane or acetonitrile.- Ensure all glassware is clean and free of metal contaminants.- Maintain the recommended reaction temperature for radical initiation without promoting side reactions.
Low yield of Bromodiphenylmethane	- Incomplete reaction.- Insufficient radical initiator.- Inefficient initiation (e.g., inadequate light source for photochemical initiation).	- Increase the reaction time, monitoring progress carefully.- Ensure the correct molar ratio of the radical initiator is used.- If using photochemical initiation, ensure a suitable light source is positioned correctly and is of sufficient intensity.
Product is a dark oil or tar	- Overheating of the reaction mixture.- Presence of impurities that catalyze polymerization or degradation.	- Maintain careful temperature control throughout the reaction.- Ensure the purity of starting materials and solvents. Consider passing the solvent through a column of alumina (B75360) to remove impurities.

Experimental Protocols

Protocol 1: Synthesis of Bromodiphenylmethane via Wohl-Ziegler Bromination

This protocol is designed to favor the formation of the mono-brominated product.

Materials:

• Diphenylmethane

• N-Bromosuccinimide (NBS)

• 2,2'-Azobis(isobutyronitrile) (AIBN) or Benzoyl Peroxide

• Acetonitrile (anhydrous)

• Hexane

• Sodium thiosulfate (B1220275) solution (10% w/v)

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Diphenylmethane (1.0 eq) in anhydrous acetonitrile.

• Add N-Bromosuccinimide (1.05 eq) and the radical initiator (AIBN or benzoyl peroxide, 0.02 eq).

• Heat the mixture to reflux (approximately 82°C for acetonitrile) and maintain reflux with vigorous stirring. The reaction can be initiated by shining a lamp on the flask if desired.

• Monitor the reaction progress by TLC (e.g., using a hexane/ethyl acetate (B1210297) eluent). The reaction is typically complete within 1-3 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide (B58015) byproduct.

• Wash the filtrate with a 10% sodium thiosulfate solution to quench any remaining bromine, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification of Bromodiphenylmethane by Recrystallization

Materials:

• Crude Bromodiphenylmethane

• Hexane or a mixture of Hexane and a small amount of Ethyl Acetate

Procedure:

• Dissolve the crude Bromodiphenylmethane in a minimal amount of hot hexane.[7][8][9] If the product does not fully dissolve, add a very small amount of ethyl acetate dropwise until a clear solution is obtained at the boiling point.

• Allow the solution to cool slowly to room temperature. Crystals of pure Bromodiphenylmethane should form.[7][9]

• To maximize yield, cool the flask in an ice bath for 30 minutes.[7][9]

• Collect the crystals by vacuum filtration, washing with a small amount of cold hexane.

• Dry the crystals under vacuum to remove any residual solvent.

Visualizing Reaction Pathways and Workflows

Caption: Reaction pathways in Bromodiphenylmethane synthesis.

Caption: Experimental workflow for Bromodiphenylmethane synthesis.

Caption: Troubleshooting logic for byproduct formation.

References

• 1. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 2. Wohl-Ziegler Bromination | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Wohl-Ziegler Reaction [organic-chemistry.org]
• 4. Wohl-Ziegler Bromination | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. WOHL-ZIEGLER BROMINATION: ALLYLIC AND BEZYLIC BROMINATION WITH N-BROMOSUCCINIMIDE (NBS) – My chemistry blog [mychemblog.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. google.com [google.com]
• 8. m.youtube.com [m.youtube.com]
• 9. m.youtube.com [m.youtube.com]

Optimizing temperature and pressure for Bromodiphenylmethane reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bromodiphenylmethane synthesis. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for bromodiphenylmethane?

A1: The two most common methods for synthesizing bromodiphenylmethane are:

• Radical Bromination of Diphenylmethane (B89790): This involves the reaction of diphenylmethane with bromine (Br₂) under light (photo-bromination) or heat, often at elevated temperatures (e.g., 130°C).[1][2]

• Nucleophilic Substitution of Benzhydrol: This method involves treating benzhydrol (diphenylmethanol) with a brominating agent such as hydrobromic acid (HBr) or phosphorus tribromide (PBr₃).[3][4]

Q2: How do temperature and pressure affect the synthesis of bromodiphenylmethane?

A2: Temperature is a critical parameter that significantly influences the yield and purity of bromodiphenylmethane. High temperatures can lead to the formation of undesirable byproducts and decomposition, resulting in tarry or discolored products.[5] The reaction is typically conducted at atmospheric pressure, with slight variations having minimal impact. A pressure range of 0.8 to 1 atmosphere is generally considered optimal for benzylic bromination.[6]

Q3: What are the common side products in bromodiphenylmethane synthesis?

A3: Common side products depend on the synthetic route. In the radical bromination of diphenylmethane, over-brominated products such as dibromodiphenylmethane (B1621529) can form. If toluene (B28343) is present as an impurity or solvent, 2-methyltriphenylmethane can be a byproduct.[1] When starting from benzhydrol, a common side product is the corresponding ether, formed by the reaction of unreacted benzhydrol with the bromodiphenylmethane product, especially at higher temperatures.[5]

Q4: What are the recommended purification methods for bromodiphenylmethane?

A4: The primary methods for purifying crude bromodiphenylmethane are:

• Recrystallization: This is effective for removing impurities if the product is a solid at room temperature.

• Distillation under reduced pressure: This is the preferred method for purifying liquid bromodiphenylmethane or removing high-boiling impurities and decomposition products.[7] It is crucial to use reduced pressure to avoid thermal decomposition at high temperatures.[5]

Troubleshooting Guide

Problem 1: Low or no yield of bromodiphenylmethane.

Possible Cause	Suggested Solution
Inactive Reagents	Ensure the bromine or other brominating agents have not degraded. Use freshly opened or properly stored reagents.
Suboptimal Temperature	For the diphenylmethane route, ensure the temperature is high enough to initiate the reaction (e.g., around 130°C).[2] For the benzhydrol route, excessively high temperatures can promote side reactions and reduce the yield of the desired product.[5]
Insufficient Reaction Time	Monitor the reaction progress using techniques like Thin-Layer Chromatography (TLC) to ensure it has gone to completion.
Moisture Contamination	In reactions sensitive to water, such as those using phosphorus tribromide, ensure all glassware is dry and use anhydrous solvents.

Problem 2: The reaction mixture turns dark or forms a tar-like substance.

Possible Cause	Suggested Solution
Excessive Heat	Overheating can cause decomposition and polymerization of reactants and products.[5] Maintain the recommended reaction temperature and ensure even heating.
Presence of Impurities	Impurities in the starting materials can lead to side reactions and decomposition. Use purified starting materials.
Prolonged Reaction Time at High Temperature	While ensuring the reaction goes to completion is important, extended heating can lead to degradation. Optimize the reaction time by monitoring its progress.

Problem 3: The purified product is still impure, showing multiple spots on TLC.

Possible Cause	Suggested Solution
Formation of Isomeric Byproducts	In cases of aromatic substitution, isomeric byproducts can be difficult to separate. Optimize reaction conditions to favor the formation of the desired isomer.
Presence of Unreacted Starting Material	If the reaction has not gone to completion, unreacted starting material will contaminate the product. Consider adjusting stoichiometry or reaction time.
Co-eluting Impurities	If using column chromatography for purification, the chosen solvent system may not be optimal for separating the product from all impurities. Experiment with different solvent systems.

Data Presentation

Table 1: Illustrative Effect of Temperature on the Bromination of Diphenylmethane

Temperature (°C)	Reaction Time (hours)	Yield of Bromodiphenylmethane (%)	Purity (%)	Observations
110	2	45	90	Slow reaction rate, incomplete conversion.
130	1	75	85	Good conversion rate, some byproduct formation.[1][2]
150	1	60	70	Increased formation of byproducts and slight darkening of the reaction mixture.

Note: This data is illustrative and based on qualitative descriptions of the reaction. Actual results may vary.

Table 2: Illustrative Effect of Temperature on the Bromination of Benzhydrol with HBr

Temperature (°C)	Reaction Time (hours)	Yield of Bromodiphenylmethane (%)	Purity (%)	Observations
0-5	4	80	95	Clean reaction with minimal side products.
25 (Room Temp.)	2	85	90	Faster reaction, slight increase in ether byproduct.
50	1	70	75	Significant formation of ether byproduct and some discoloration.[3][4]

Note: This data is illustrative and based on qualitative descriptions of the reaction. Actual results may vary.

Experimental Protocols

Protocol 1: Synthesis of Bromodiphenylmethane from Diphenylmethane

• Setup: In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place diphenylmethane. The apparatus should be placed under a light source if photochemical initiation is desired.

• Reaction: Heat the diphenylmethane to 130°C.[1][2]

• Addition of Bromine: Slowly add bromine dropwise from the dropping funnel over a period of 1 hour while maintaining the temperature at 130°C.[1][2]

• Reaction Completion: After the addition is complete, continue to heat the mixture for another hour.

• Workup: Cool the reaction mixture to room temperature. Wash the mixture with a solution of sodium bisulfite to remove any unreacted bromine, followed by a wash with water and then brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be further purified by vacuum distillation.

Protocol 2: Synthesis of Bromodiphenylmethane from Benzhydrol using PBr₃

• Setup: In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve benzhydrol in a dry solvent such as dichloromethane.[8]

• Cooling: Cool the solution to 0°C in an ice bath.[8]

• Addition of PBr₃: Slowly add phosphorus tribromide (PBr₃) dropwise to the cooled solution with vigorous stirring.[8]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir overnight.[8]

• Quenching: Carefully and slowly add water to the reaction mixture to quench the excess PBr₃.[8]

• Workup: Separate the organic layer, and wash it with water, a saturated solution of sodium bicarbonate, and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. Further purification can be achieved by recrystallization or vacuum distillation.

Visualizations

Caption: Workflow for Bromodiphenylmethane Synthesis from Diphenylmethane.

Caption: Workflow for Bromodiphenylmethane Synthesis from Benzhydrol.

Caption: Troubleshooting Logic for Low Yield of Bromodiphenylmethane.

References

• 1. Page loading... [guidechem.com]
• 2. Bromodiphenylmethane-Application_Chemicalbook [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sciencemadness Discussion Board - Benzhydrol--->bromodiphenylmethane - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. EP1057801A2 - Process for benzylic bromination - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. rsc.org [rsc.org]

Reference Data & Comparative Studies

Reactivity Showdown: Bromodiphenylmethane vs. Chlorodiphenylmethane in Nucleophilic Substitution

For researchers, scientists, and professionals in drug development, the choice of a synthetic precursor can significantly impact reaction efficiency and yield. This guide provides an in-depth, objective comparison of the reactivity of bromodiphenylmethane and chlorodiphenylmethane (B1668796) in nucleophilic substitution reactions, supported by experimental data and detailed protocols.

At the heart of organic synthesis, nucleophilic substitution reactions are a cornerstone for creating complex molecules. Diphenylmethyl halides, such as bromodiphenylmethane and chlorodiphenylmethane, are valuable precursors due to the stable carbocation intermediate their structure can form. However, the choice between the bromo- and chloro- derivatives is not arbitrary and has significant implications for reaction kinetics. This guide will illuminate the differences in their reactivity, empowering you to make informed decisions in your synthetic strategies.

Executive Summary: The Halogen's Influence

In the realm of nucleophilic substitutions, the nature of the leaving group is a critical determinant of reaction rate. For haloalkanes, the reactivity trend generally follows the strength of the carbon-halogen bond: C-I > C-Br > C-Cl > C-F. The weaker the bond, the more readily it cleaves, and the faster the reaction proceeds. Consequently, bromodiphenylmethane is inherently more reactive than chlorodiphenylmethane . This is due to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond.

Quantitative Reactivity Comparison: Solvolysis Rates

To quantify the reactivity difference, we can examine the rates of solvolysis, a nucleophilic substitution reaction where the solvent acts as the nucleophile. The following tables summarize the pseudo-first-order rate constants (k) for the solvolysis of bromodiphenylmethane and chlorodiphenylmethane in various solvent systems.

Table 1: Solvolysis Rate Constants in Aqueous Ethanol at 25°C

Solvent (v/v)	Bromodiphenylmethane (k x 10⁵ s⁻¹)	Chlorodiphenylmethane (k x 10⁵ s⁻¹)	Rate Ratio (k_Br / k_Cl)
100% EtOH	1.12	0.027	41.5
90% EtOH	10.5	0.25	42.0
80% EtOH	46.8	1.1	42.5
70% EtOH	162	3.8	42.6
60% EtOH	490	11.5	42.6
50% EtOH	1320	31	42.6

Table 2: Solvolysis Rate Constants in Aqueous Methanol at 25°C

Solvent (v/v)	Bromodiphenylmethane (k x 10⁵ s⁻¹)	Chlorodiphenylmethane (k x 10⁵ s⁻¹)	Rate Ratio (k_Br / k_Cl)
100% MeOH	3.45	0.082	42.1
90% MeOH	20.9	0.5	41.8
80% MeOH	91.2	2.1	43.4

Data sourced from a kinetic study on the solvolysis of benzhydryl halides.

As the data clearly indicates, bromodiphenylmethane consistently reacts over 40 times faster than chlorodiphenylmethane under identical solvolysis conditions. This substantial difference in reactivity is a critical consideration for reaction design, particularly when milder reaction conditions or shorter reaction times are desired.

Reaction Mechanism: A Predominantly Sₙ1 Pathway

The nucleophilic substitution of diphenylmethyl halides predominantly proceeds through a unimolecular (Sₙ1) mechanism. This is attributed to the high stability of the secondary benzylic carbocation intermediate, where the positive charge is delocalized over the two phenyl rings.

A Comparative Guide to the Spectroscopic Validation of Bromodiphenylmethane Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic techniques for validating the purity of bromodiphenylmethane. It includes detailed experimental protocols and supporting data to assist researchers in selecting the most appropriate methods for their analytical needs.

Introduction

Bromodiphenylmethane is a crucial reagent and building block in organic synthesis, particularly in the pharmaceutical industry. Its purity is paramount to ensure the desired reaction outcomes and the quality of the final products. Spectroscopic methods offer powerful tools for the qualitative and quantitative assessment of bromodiphenylmethane purity by identifying and quantifying potential impurities. This guide focuses on the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for this purpose.

Potential Impurities in Bromodiphenylmethane

The purity of commercially available bromodiphenylmethane can vary, with common grades including 90%, 96%, and 98%. Impurities can arise from the synthesis process, which often involves the bromination of diphenylmethane (B89790) or the reaction of benzhydrol with a brominating agent. Potential impurities include:

• Diphenylmethane: Unreacted starting material.

• Benzophenone: An oxidation product of benzhydrol.

• Triphenylmethanol: A potential side-product.

• Dibenzhydryl ether: Formed from the self-condensation of benzhydrol.

A thorough spectroscopic analysis is essential to detect and quantify these and other potential contaminants.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for bromodiphenylmethane and its common impurities, enabling a direct comparison for purity validation.

Table 1: ¹H NMR and ¹³C NMR Spectroscopic Data (Solvent: CDCl₃)

Compound	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
Bromodiphenylmethane	7.20-7.39 (m, 10H, Ar-H), 6.35 (s, 1H, CHBr)	140.5, 133.0, 131.3, 129.2, 128.7, 128.1, 127.6, 126.4, 125.1, 65.0 (CHBr)
Diphenylmethane	7.17-7.26 (m, 10H, Ar-H), 3.91 (s, 2H, CH₂)	140.6, 140.3, 131.7, 130.8, 129.0, 128.7, 126.5, 120.1, 41.5 (CH₂)[1]
Benzophenone	7.45-7.85 (m, 10H, Ar-H)	196.7 (C=O), 137.6, 132.4, 130.0, 128.3
Triphenylmethanol	7.25-7.28 (m, 15H, Ar-H), 2.85 (s, 1H, OH)	147.8, 128.1, 127.8, 127.5, 82.1 (C-OH)
Dibenzhydryl ether	7.20-7.40 (m, 20H, Ar-H), 5.40 (s, 2H, CHO)	142.5, 128.5, 127.5, 127.2, 81.5 (CHO)

Table 2: IR and Mass Spectrometry Data

Compound	Key IR Absorptions (cm⁻¹)	Mass Spectrometry (m/z) - Key Fragments
Bromodiphenylmethane	3060 (Ar C-H), 1595, 1490 (C=C), 695 (C-Br)	248/246 (M⁺), 167 (M⁺ - Br), 165
Diphenylmethane	3060, 3030 (Ar C-H), 2920 (C-H), 1600, 1495 (C=C)	168 (M⁺), 167, 91
Benzophenone	3060 (Ar C-H), 1660 (C=O), 1600, 1450 (C=C)	182 (M⁺), 105, 77
Triphenylmethanol	3450 (O-H), 3060 (Ar C-H), 1490, 1450 (C=C)	260 (M⁺), 183, 105, 77
Dibenzhydryl ether	3060, 3030 (Ar C-H), 1600, 1495 (C=C), 1070 (C-O)	350 (M⁺), 183, 167, 165, 105, 77[2]

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for the identification and quantification of bromodiphenylmethane and its impurities.

Protocol:

• Sample Preparation: Accurately weigh 10-20 mg of the bromodiphenylmethane sample and dissolve it in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer: Filter the solution into a clean, dry 5 mm NMR tube.

• Instrumentation: Acquire the spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a 30-degree pulse angle.

  • Set the relaxation delay to 5 seconds to ensure full relaxation for quantitative analysis.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 220 ppm.

  • Use a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (typically 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the acquired Free Induction Decays (FIDs) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz for ¹H) and perform a Fourier transform. Phase and baseline correct the spectra.

• Analysis: Integrate the signals in the ¹H NMR spectrum to determine the relative molar ratios of the components. Compare the chemical shifts in both ¹H and ¹³C spectra with the data in Table 1 to identify impurities.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Objective: To obtain an infrared spectrum to identify functional groups present in the sample and to detect impurities with distinct vibrational modes.

Protocol:

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small amount of the solid bromodiphenylmethane sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Acquire the IR spectrum over the range of 4000-400 cm⁻¹. Co-add a sufficient number of scans (e.g., 32) to obtain a high-quality spectrum.

• Data Processing: Perform a baseline correction and normalize the spectrum.

• Analysis: Compare the positions and relative intensities of the absorption bands with the data in Table 2 to confirm the identity of the main component and to detect characteristic bands of potential impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate volatile components of the sample and identify them based on their mass spectra and retention times.

Protocol:

• Sample Preparation: Prepare a dilute solution of the bromodiphenylmethane sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• Instrumentation: Use a GC-MS system equipped with a capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: Identify the peaks in the total ion chromatogram (TIC). Analyze the mass spectrum of each peak and compare it with the data in Table 2 and reference libraries (e.g., NIST) to identify the components.

Workflow and Data Interpretation

The following diagram illustrates a logical workflow for the spectroscopic validation of bromodiphenylmethane purity.

Caption: Workflow for purity validation.

Conclusion

The combination of NMR, IR, and GC-MS provides a robust and comprehensive approach for the validation of bromodiphenylmethane purity. ¹H NMR spectroscopy is particularly powerful for quantitative analysis, allowing for the determination of the relative molar ratios of impurities. ¹³C NMR, IR, and MS are excellent confirmatory techniques, providing detailed structural information for the unambiguous identification of any contaminants. By following the detailed protocols and utilizing the comparative data presented in this guide, researchers can confidently assess the purity of their bromodiphenylmethane samples, ensuring the integrity and success of their synthetic endeavors.

References

• 1. rsc.org [rsc.org]
• 2. Bis(diphenylmethyl) ether | C26H22O | CID 11323 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and GC-MS Analysis of Bromodiphenylmethane

For researchers, scientists, and professionals in drug development, the accurate quantitative analysis of compounds like bromodiphenylmethane is paramount. This guide provides an objective comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of bromodiphenylmethane samples. The selection of the most suitable method hinges on factors such as the required sensitivity, sample matrix, and the specific goals of the analysis.

Principles of the Techniques

High-Performance Liquid Chromatography (HPLC) separates components in a liquid sample based on their differential interactions with a stationary phase (packed in a column) and a liquid mobile phase.[1] For bromodiphenylmethane, a non-polar C18 column is typically employed in a reversed-phase setup, where a polar mobile phase is used. Detection is commonly achieved using a Photodiode Array (PDA) detector, which can measure absorbance across a range of UV wavelengths simultaneously.[2][3]

Gas Chromatography-Mass Spectrometry (GC-MS) is a hybrid technique that separates volatile and thermally stable compounds in the gas phase, followed by their detection and identification based on their mass-to-charge ratio.[1] Samples are vaporized and carried by an inert gas through a capillary column. The separated components then enter the mass spectrometer, which provides detailed structural information and sensitive quantification.

Head-to-Head Comparison: HPLC vs. GC-MS for Bromodiphenylmethane Analysis

Parameter	HPLC with PDA Detection	GC-MS	Supporting Data/Rationale
Principle	Liquid-solid phase partitioning	Gas-solid/liquid phase partitioning and mass analysis	Based on the fundamental principles of each technique.[1]
Sample Volatility	Not critical	Required (analyte must be volatile and thermally stable)	GC-MS requires vaporization of the analyte.[1]
Sensitivity	Good	Excellent	GC-MS can often achieve lower detection limits for suitable analytes.[4][5]
Selectivity	Good (based on retention time and UV spectrum)	Excellent (based on retention time and mass spectrum)	The mass spectrum provides a unique fingerprint of the molecule, enhancing selectivity.
Limit of Detection (LOD)	~0.76 µg/mL (estimated)	~0.01 - 0.6 µg/L (for related halogenated hydrocarbons)	Based on data for similar compounds (Bisphenol A for HPLC, halogenated hydrocarbons for GC-MS).[4][6]
Limit of Quantification (LOQ)	~2.53 µg/mL (estimated)	~0.085 - 1.96 µg/L (for related halogenated hydrocarbons)	Based on data for similar compounds (Bisphenol A for HPLC, halogenated hydrocarbons for GC-MS).[5][6]
**Linearity (R²) **	>0.999 (typical for related compounds)	>0.999 (typical for related compounds)	High linearity is achievable with both techniques for well-behaved analytes.[6][7]
Sample Preparation	Simple dissolution in mobile phase	May require derivatization for less volatile compounds, but likely direct injection for bromodiphenylmethane	The need for derivatization in GC-MS depends on the analyte's properties.
Analysis Time	Typically 10-30 minutes	Typically 15-40 minutes	Run times are comparable and depend on the specific method parameters.
Instrumentation Cost	Moderate to High	High	GC-MS systems are generally more expensive than HPLC-PDA systems.

Experimental Protocols

HPLC-PDA Method for Bromodiphenylmethane

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and PDA detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Bromodiphenylmethane standard

Chromatographic Conditions:

• Mobile Phase: Isocratic elution with Acetonitrile:Water (70:30, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• PDA Detection: Wavelength monitoring at an estimated 265 nm, based on the UV absorbance of the phenyl rings. A full spectrum (200-400 nm) should be recorded to confirm the optimal wavelength.

Sample Preparation:

• Accurately weigh a known amount of the bromodiphenylmethane sample.

• Dissolve the sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Filter the solution through a 0.45 µm syringe filter before injection.

Quantification:

• Prepare a series of calibration standards of bromodiphenylmethane in the mobile phase.

• Inject the standards and the sample solution into the HPLC system.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of bromodiphenylmethane in the sample from the calibration curve.

GC-MS Method for Bromodiphenylmethane

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Capillary column suitable for semi-volatile compounds (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

Reagents:

• Helium (carrier gas, 99.999% purity)

• Solvent for sample dissolution (e.g., Dichloromethane (B109758), HPLC grade)

• Bromodiphenylmethane standard

GC-MS Conditions:

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 50-300.

Sample Preparation:

• Accurately weigh a known amount of the bromodiphenylmethane sample.

• Dissolve the sample in dichloromethane to a known concentration (e.g., 100 µg/mL).

Quantification:

• Prepare a series of calibration standards of bromodiphenylmethane in dichloromethane.

• Inject the standards and the sample solution into the GC-MS system.

• Monitor the characteristic ions of bromodiphenylmethane (e.g., m/z 167, 246, 248).

• Construct a calibration curve by plotting the peak area of a selected ion against the concentration of the standards.

• Determine the concentration of bromodiphenylmethane in the sample from the calibration curve.

Visualizing the Analytical Workflows

Figure 1: Experimental workflows for HPLC and GC-MS analysis.

Performance Comparison at a Glance

Figure 2: Key performance characteristics of HPLC vs. GC-MS.

Conclusion

Both HPLC and GC-MS are robust and reliable techniques for the quantitative analysis of bromodiphenylmethane. The choice between the two will largely depend on the specific requirements of the study.

• HPLC-PDA is a versatile and cost-effective method suitable for routine quality control and when high sensitivity is not the primary concern. Its simpler sample preparation is also an advantage.

• GC-MS offers superior sensitivity and selectivity, making it the preferred method for trace-level analysis and for applications requiring unambiguous identification. The detailed structural information from the mass spectrum is a significant benefit for impurity profiling and metabolite identification.

For researchers in drug development, where sensitivity and specificity are often critical, GC-MS may be the more advantageous technique. However, for routine process monitoring or quality control where speed and cost-effectiveness are priorities, HPLC-PDA presents a highly viable alternative. It is recommended that the choice of method be guided by a thorough validation process to ensure it meets the specific analytical needs.

References

• 1. Photo diode array detection: Significance and symbolism [wisdomlib.org]
• 2. Photodiode Array Detectors: An Array of Possibilities for (U)HPLC Detection | Labcompare.com [labcompare.com]
• 3. mdpi.com [mdpi.com]
• 4. Determination of Volatile Halogenated Hydrocarbons in Drinking and Environmental Waters by Headspace Gas Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

A Comparative Analysis of Bromodiphenylmethane Reaction Kinetics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reaction kinetics of bromodiphenylmethane with related benzylic halides, offering insights into its reactivity in nucleophilic substitution reactions. By presenting quantitative data from various studies, this document aims to facilitate a deeper understanding of the factors governing the reaction pathways and rates of this important chemical intermediate.

Comparative Kinetic Data

The reactivity of bromodiphenylmethane is benchmarked against benzyl (B1604629) bromide and substituted diphenylmethyl halides. The following tables summarize the pseudo-first-order rate constants (k) for solvolysis and nucleophilic substitution reactions in various solvent systems.

Table 1: Solvolysis Rate Constants of Bromodiphenylmethane and Related Compounds

Compound	Solvent System	Temperature (°C)	Rate Constant (k, s⁻¹)
Bromodiphenylmethane	100% Methanol	25	8.33 x 10⁻⁵
Bromodiphenylmethane	90% Methanol - 10% Acetonitrile	25	1.28 x 10⁻⁴
Bromodiphenylmethane	80% Methanol - 20% Acetonitrile	25	1.54 x 10⁻⁴
Bromodiphenylmethane	70% Methanol - 30% Acetonitrile	25	1.63 x 10⁻⁴
Chlorodiphenylmethane	100% Methanol	25	1.94 x 10⁻⁶
Chlorodiphenylmethane	90% Methanol - 10% Acetonitrile	25	3.25 x 10⁻⁶
Chlorodiphenylmethane	80% Methanol - 20% Acetonitrile	25	3.82 x 10⁻⁶
Chlorodiphenylmethane	70% Methanol - 30% Acetonitrile	25	4.26 x 10⁻⁶
Benzyl Chloride	20% Acetonitrile - 80% Water	25	1.1 x 10⁻⁸
4-Methoxybenzyl Chloride	20% Acetonitrile - 80% Water	25	2.2
Benzyl Chloride	50% Aqueous Acetone	Not Specified	Varies
Benzyl Bromide	80% Ethanol	25	Varies

Table 2: Nucleophilic Substitution Rate Constants

Substrate	Nucleophile	Solvent	Temperature (°C)	Pseudo-first-order Rate Constant (k_obs, s⁻¹)
Bromodiphenylmethane	Pyridine	Acetonitrile	Not Specified	Varies with nucleophile concentration

Reaction Mechanisms: Sₙ1 vs. Sₙ2 Pathways

Bromodiphenylmethane, a secondary benzylic halide, can undergo nucleophilic substitution through both Sₙ1 and Sₙ2 mechanisms. The preferred pathway is influenced by the solvent, nucleophile, and steric hindrance. The two phenyl groups create significant steric hindrance, which can disfavor the backside attack characteristic of the Sₙ2 mechanism. Conversely, the benzylic position allows for the formation of a resonance-stabilized carbocation, favoring the Sₙ1 pathway. The actual mechanism is often a borderline case, with contributions from both pathways.

Caption: Competing Sₙ1 and Sₙ2 reaction pathways for bromodiphenylmethane.

Experimental Protocols

The following is a generalized protocol for studying the solvolysis kinetics of bromodiphenylmethane.

Objective: To determine the pseudo-first-order rate constant for the solvolysis of bromodiphenylmethane in a given solvent system.

Materials:

• Bromodiphenylmethane

• High-purity solvent (e.g., methanol, acetonitrile, acetone, water)

• Volumetric flasks and pipettes

• Thermostatted water bath or reaction block

• UV-Vis spectrophotometer or HPLC system

• Quenching solution (e.g., ice-cold water)

Procedure:

• Solution Preparation: Prepare a stock solution of bromodiphenylmethane of known concentration in the chosen solvent. Prepare the desired solvent mixture (e.g., 80:20 methanol:acetonitrile) by volume.

• Temperature Equilibration: Place the solvent mixture in the thermostatted bath to reach the desired reaction temperature (e.g., 25 °C).

• Reaction Initiation: Initiate the reaction by adding a small, known volume of the bromodiphenylmethane stock solution to the temperature-equilibrated solvent mixture with vigorous stirring. Start a timer immediately.

• Reaction Monitoring: At regular time intervals, withdraw aliquots of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching solution.

• Analysis: Analyze the quenched aliquots using a suitable analytical technique to determine the concentration of the remaining bromodiphenylmethane or the product formed.

  • UV-Vis Spectroscopy: Monitor the disappearance of the reactant or the appearance of the product at a specific wavelength.

  • HPLC: Separate and quantify the reactant and product peaks.

• Data Analysis: Plot the natural logarithm of the concentration of bromodiphenylmethane versus time. The slope of the resulting linear plot will be the negative of the pseudo-first-order rate constant (-k).

Caption: Experimental workflow for a kinetic study of bromodiphenylmethane solvolysis.

A Comparative Guide to the Biological Activity of Bromodiphenylmethane and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodiphenylmethane, a halogenated aromatic hydrocarbon, serves as a versatile scaffold in medicinal chemistry. Its derivatives have garnered significant interest due to their diverse biological activities, ranging from antimicrobial and antioxidant to anticancer and enzyme inhibition properties. This guide provides a comparative analysis of the biological activities of bromodiphenylmethane and its analogs, supported by experimental data and detailed methodologies to aid in drug discovery and development efforts.

Antimicrobial Activity

Derivatives of diphenylmethane (B89790) have been investigated for their potential as antibacterial agents. Structure-activity relationship (SAR) studies suggest that substitutions on the phenyl rings and the diphenylmethyl linker can significantly influence their antimicrobial potency.

Comparison of Antibacterial Activity of Diphenylmethane Derivatives as FabI Inhibitors

A study focused on diphenylmethane derivatives as potential inhibitors of FabI, an enoyl-acyl carrier protein reductase essential for bacterial fatty acid synthesis, revealed promising antibacterial activity, particularly against Gram-positive bacteria. The minimum inhibitory concentration (MIC) is a key metric for antibacterial potency, representing the lowest concentration of a compound that inhibits visible bacterial growth.

Compound	Structure	MRSA (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)
MN02 (Lead)	4,4'-dichloro-diphenylmethane	>50	>50	>50	>50
RK09	3,3'-dichloro-diphenylmethane	1.32	1.32	1.32	47.64
RK10	3,3'-dichloro-hydroxydiphenylmethane	2.29	1.32	2.29	47.64
Chloramphenicol	-	12.5	3.12	6.25	6.25
Triclosan (TCL)	-	0.04	0.02	0.02	>100

Data sourced from a study on diphenylmethane derivatives as potential FabI inhibitors[1].

The data indicates that the position of the chloro-substituents significantly impacts antibacterial activity, with the 3,3'-dichloro analogs (RK09 and RK10) showing markedly improved potency against Gram-positive strains compared to the 4,4'-dichloro lead compound (MN02). Notably, RK10 demonstrated broad-spectrum activity, also inhibiting the Gram-negative bacterium E. coli[1].

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay[1]

The antibacterial activity of the diphenylmethane derivatives was determined using the microbroth dilution method in 96-well microtiter plates.

• Bacterial Strains: Methicillin-resistant Staphylococcus aureus (MRSA), Bacillus subtilis, Staphylococcus aureus, and Escherichia coli.

• Culture Preparation: Bacterial strains were cultured overnight in Mueller-Hinton Broth (MHB). The cultures were then diluted to achieve a final inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Compound Preparation: The test compounds were dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare stock solutions. Serial two-fold dilutions of the compounds were prepared in MHB in the 96-well plates.

• Incubation: The bacterial inoculum was added to each well containing the diluted compounds. The plates were incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC was recorded as the lowest concentration of the compound at which no visible bacterial growth was observed.

Workflow for Antibacterial Screening

References

• 1. mdpi.com [mdpi.com]

A Researcher's Guide to the Computational Analysis of Bromodiphenylmethane Reaction Pathways

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential reaction pathways of bromodiphenylmethane, a versatile reagent in organic synthesis. Due to its role in the formation of key pharmaceutical intermediates, a thorough understanding of its reactivity is crucial. This document outlines the primary reaction mechanisms, proposes robust computational methodologies for their investigation, and presents hypothetical experimental data for comparative purposes.

Competing Reaction Pathways: A Comparative Overview

Bromodiphenylmethane's reactivity is dominated by the nature of its benzylic carbon, which is bonded to two phenyl rings and a bromine atom. This structure allows for several competing reaction pathways, primarily nucleophilic substitution (S(_N)1 and S(_N)2), with the possibility of other reactions under specific conditions. The benzylic nature of the carbocation intermediate suggests that the reaction can proceed through either an S(_N)1 or S(_N)2 pathway, or a combination of both, depending on the reaction conditions[1].

Feature	S(_N)1 Pathway	S(_N)2 Pathway	Radical Bromination	Electrophilic Aromatic Substitution
Rate Law	Rate = k[Bromodiphenylmethane]	Rate = k[Bromodiphenylmethane][Nucleophile]	Complex, involves initiation, propagation, termination	Rate = k[Bromodiphenylmethane][Electrophile]
Intermediate	Carbocation	Pentavalent transition state	Radical	Arenium ion (Wheland intermediate)
Stereochemistry	Racemization	Inversion of configuration	Racemization	Substitution at ortho/para/meta positions
Solvent Effects	Favored by polar protic solvents	Favored by polar aprotic solvents	Relatively insensitive to solvent polarity	Dependent on the specific reaction
Nucleophile/Reagent	Weak nucleophiles	Strong, unhindered nucleophiles	Radical initiators (e.g., light, heat)	Electrophiles (e.g., Br(_2) with Lewis acid)
Leaving Group	Good leaving group required	Good leaving group required	Not applicable	Not applicable
Steric Hindrance	Favored by sterically hindered substrates	Disfavored by sterically hindered substrates	Less sensitive to steric hindrance at the reaction center	Sensitive to steric hindrance on the aromatic ring

Proposed Computational Methodologies

To elucidate the operative reaction mechanism and predict product distributions, a detailed computational analysis is indispensable. Density Functional Theory (DFT) has proven to be a reliable method for studying reaction mechanisms of similar benzylic bromides[2][3].

Computational Protocol

A robust computational protocol for analyzing the reaction pathways of bromodiphenylmethane would involve the following steps:

• Software Selection : Utilize a standard quantum chemistry software package such as Gaussian, ORCA, or Spartan.

• Method and Basis Set : Employ a functional such as B3LYP, which has been shown to provide a good balance between accuracy and computational cost for organic reactions. A Pople-style basis set, such as 6-31+G, is recommended for all atoms, except for iodine if present, for which a larger basis set like 6-311G would be more appropriate[4][5].

• Solvent Modeling : The effect of the solvent should be incorporated using a continuum model, such as the Polarizable Continuum Model (PCM)[4][5]. This is crucial as the reaction pathway of bromodiphenylmethane is sensitive to solvent polarity[1].

• Geometry Optimization : Optimize the geometries of all reactants, intermediates, transition states, and products.

• Frequency Calculations : Perform frequency calculations to characterize the nature of the stationary points. A minimum will have all real frequencies, while a transition state will have exactly one imaginary frequency.

• Intrinsic Reaction Coordinate (IRC) Calculations : To confirm that a transition state connects the correct reactant and product, an IRC calculation should be performed.

Key Computational Metrics for Comparison

Computational Metric	S(_N)1 Pathway	S(_N)2 Pathway	Radical Bromination	Electrophilic Aromatic Substitution
Activation Energy (ΔG‡)	Energy barrier for the formation of the carbocation intermediate.	Energy of the pentavalent transition state relative to the reactants.	Energy barrier for hydrogen abstraction from the benzylic carbon.	Energy of the arenium ion transition state.
Reaction Energy (ΔG)	Overall free energy change of the reaction.	Overall free energy change of the reaction.	Overall free energy change of the reaction.	Overall free energy change of the reaction.
Key Bond Distances in TS	C-Br bond length significantly elongated.	Partial C-Nu and C-Br bonds.	Partial C-H and H-Br bonds.	Partial C-E and C-H bonds in the arenium ion.
Imaginary Frequency in TS	Corresponds to the C-Br bond cleavage.	Corresponds to the asymmetric stretch of Nu-C-Br.	Corresponds to the H-atom transfer.	Corresponds to the electrophile addition/proton loss.

Experimental Protocols

Synthesis of Bromodiphenylmethane

A common method for the synthesis of bromodiphenylmethane is the reaction of benzhydrol with a brominating agent.

Procedure:

• Dissolve benzhydrol (1 equivalent) in a suitable dry solvent such as dichloromethane (B109758) in a round-bottom flask.

• Cool the mixture in an ice bath.

• Slowly add a brominating agent, such as phosphorus tribromide (PBr(_3)) or thionyl bromide (SOBr(_2)), to the solution.

• Allow the reaction to stir at room temperature until completion, monitoring by Thin Layer Chromatography (TLC).

• Quench the reaction by carefully adding water.

• Separate the organic layer, wash with a saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude bromodiphenylmethane.

• Purify the product by recrystallization or column chromatography.

Kinetic Analysis of Nucleophilic Substitution

The reaction kinetics can be studied to differentiate between S(_N)1 and S(_N)2 pathways. For instance, the reaction of bromodiphenylmethane with a nucleophile like 3-chloropyridine (B48278) can be monitored.

Procedure:

• Prepare stock solutions of bromodiphenylmethane and the nucleophile in a suitable solvent (e.g., acetonitrile).

• For pseudo-first-order conditions, use a significant excess of the nucleophile (at least 10-fold).

• Initiate the reaction by mixing the reactants in a temperature-controlled environment.

• Monitor the disappearance of bromodiphenylmethane over time using a suitable analytical technique such as NMR spectroscopy or HPLC.

• Determine the pseudo-first-order rate constant (k(_obs)) from the slope of a plot of the natural logarithm of the bromodiphenylmethane concentration versus time.

• Repeat the experiment with varying concentrations of the nucleophile to determine the order of the reaction with respect to the nucleophile and elucidate the rate law.

Visualizing Reaction Pathways and Workflows

Caption: The S(_N)1 reaction pathway of bromodiphenylmethane.

Caption: The S(_N)2 reaction pathway of bromodiphenylmethane.

Caption: General experimental workflow for synthesis and kinetic analysis.

Caption: Proposed workflow for the computational analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sciforum.net [sciforum.net]
• 5. mdpi.com [mdpi.com]

Comparative Analysis of Bromodiphenylmethane Derivative Cross-Reactivity Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity profiles of three classes of drugs derived from bromodiphenylmethane: Fatty Acid Amide Hydrolase (FAAH) inhibitors, the multi-target drug Cinnarizine, and the first-generation antihistamine Diphenhydramine. The information, supported by experimental data, is intended to assist researchers in understanding the off-target effects and selectivity of these compounds.

Quantitative Cross-Reactivity Data

The following tables summarize the binding affinities and inhibitory concentrations of representative compounds for their primary and secondary biological targets. This data is crucial for assessing the selectivity and potential for off-target effects.

Table 1: FAAH Inhibitors - Potency and Selectivity

Fatty Acid Amide Hydrolase (FAAH) inhibitors are a promising class of therapeutics for pain and anxiety. However, their selectivity against other serine hydrolases is a critical parameter to avoid unwanted side effects.

Compound	Type	Primary Target	Kᵢ (nM) or kₑₙₐcₜ/Kᵢ (M⁻¹s⁻¹)	Off-Target(s)	Selectivity Notes
PF-04457845	Irreversible Urea	hFAAH	40,300 M⁻¹s⁻¹[1]	FAAH2[2]	Highly selective for FAAH over other serine hydrolases.[2][3]
URB597	Irreversible Carbamate	rFAAH	-	Carboxylesterases[3]	A widely used FAAH inhibitor, but shows some off-target activity.
PF-750	Irreversible Urea	hFAAH	-	-	Noted for its high selectivity for FAAH.[4]
OL-135	Reversible α-Ketoheterocycle	FAAH	4.7 nM[5]	-	A potent and selective reversible FAAH inhibitor.[5]

Table 2: Cinnarizine - A Multi-Target Profile

Cinnarizine is a piperazine (B1678402) derivative known for its use in treating vertigo and motion sickness. Its therapeutic effects stem from its ability to interact with multiple receptors, demonstrating significant cross-reactivity.

Target Receptor	Binding Affinity (Kᵢ, nM)	Species/Tissue	Assay Type
Voltage-Gated Calcium Channels (L-type & T-type)	-	-	Functional Assays[6][7]
Histamine H1 Receptor	Potent Antagonist[6][8]	Human	Radioligand Binding[6]
Dopamine D2 Receptor	Antagonist[6][8]	Human	Radioligand Binding[6]
Muscarinic Acetylcholine Receptors	Antagonist[7][9]	-	Functional Assays

Table 3: Diphenhydramine - Off-Target Receptor Affinities

Diphenhydramine is a first-generation antihistamine that readily crosses the blood-brain barrier. Its sedative and anticholinergic side effects are a direct result of its cross-reactivity with other receptors.

Target Receptor	Binding Affinity (Kᵢ, nM)
Histamine H1 Receptor	High Affinity[10]
Muscarinic Acetylcholine Receptors (M1-M5)	Significant Affinity[10][11]
Serotonin Transporter (SERT)	1,800[10]
Adrenergic Receptors	Moderate Affinity[10]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of cross-reactivity studies. The following are representative protocols for key assays.

Fluorescence-Based FAAH Inhibitor Screening Assay

This high-throughput assay quantifies FAAH activity by measuring the fluorescence of a product released from a synthetic substrate.

• Principle: FAAH hydrolyzes a fluorogenic substrate, such as arachidonoyl 7-amino, 4-methylcoumarin (B1582148) amide (AAMCA), to release the highly fluorescent molecule 7-amino-4-methylcoumarin (B1665955) (AMC). The rate of increase in fluorescence is proportional to FAAH activity, and inhibition is measured as a decrease in this rate.[12][13]

• Materials:

  • Recombinant human FAAH enzyme

  • AAMCA substrate

  • Test compounds and a known FAAH inhibitor (e.g., URB597) for positive control

  • Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

  • Black, flat-bottom 96- or 384-well plates

  • Fluorescence microplate reader

• Procedure:

  • Compound Plating: Dispense test compounds and controls (dissolved in DMSO) into the wells of the microplate.

  • Enzyme Addition: Add the FAAH enzyme solution to all wells.

  • Pre-incubation: Incubate the plate to allow for compound-enzyme interaction.

  • Substrate Addition: Initiate the reaction by adding the AAMCA substrate solution to all wells.

  • Signal Detection: Immediately measure the fluorescence intensity kinetically (e.g., every minute for 20-30 minutes) using an excitation wavelength of 340-360 nm and an emission wavelength of 450-465 nm.[14][15]

  • Data Analysis: Calculate the rate of reaction for each well. The percent inhibition is determined by comparing the rates in the presence of test compounds to the control wells. IC₅₀ values are then calculated from the dose-response curves.

Radioligand Binding Assay for Receptor Affinity

This technique is used to determine the binding affinity (Kᵢ) of a compound for a specific receptor.

• Principle: The assay measures the ability of a test compound to compete with a radiolabeled ligand (a molecule with a known high affinity for the receptor) for binding to the target receptor in a tissue homogenate or cell membrane preparation.

• Materials:

  • Source of the target receptor (e.g., cell membranes from transfected cell lines or tissue homogenates)

  • Radiolabeled ligand (e.g., [³H]-pyrilamine for H1 receptors)

  • Test compound

  • Incubation buffer

  • Glass fiber filters

  • Scintillation fluid and a scintillation counter

• Procedure:

  • Incubation: Incubate the receptor source, radiolabeled ligand, and varying concentrations of the test compound in the incubation buffer.

  • Filtration: Rapidly separate the bound from the free radioligand by vacuum filtration through glass fiber filters. The receptors and the bound ligand are retained on the filter.

  • Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Quantification: Place the filters in scintillation vials with scintillation fluid, and measure the radioactivity using a scintillation counter.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). The Kᵢ value is then calculated using the Cheng-Prusoff equation.[6]

Cell-Based Calcium Influx Assay for Calcium Channel Blockade

This functional assay measures the ability of a compound to block the influx of calcium into cells through voltage-gated calcium channels.

• Principle: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). Depolarization of the cell membrane (e.g., with high potassium chloride) opens voltage-gated calcium channels, leading to an influx of calcium and an increase in fluorescence. A calcium channel blocker will inhibit this increase in fluorescence in a dose-dependent manner.[16]

• Materials:

  • A suitable cell line expressing the target calcium channels (e.g., HEK293 cells)

  • Fluorescent calcium indicator (e.g., Fluo-4 AM)

  • Pluronic F-127

  • Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

  • Depolarizing agent (e.g., KCl solution)

  • Test compound

  • Fluorescence plate reader with an injection system

• Procedure:

  • Cell Plating: Seed cells in a black, clear-bottom 96-well plate and allow them to adhere.

  • Dye Loading: Load the cells with the Fluo-4 AM solution and incubate.

  • Compound Addition: Wash the cells and add the test compound at various concentrations. Incubate to allow for compound binding.

  • Measurement of Calcium Influx: Use a fluorescence plate reader to establish a baseline fluorescence reading. Inject the depolarizing agent (KCl) to trigger calcium influx and continue to measure the fluorescence kinetically.

  • Data Analysis: The increase in fluorescence upon depolarization corresponds to the intracellular calcium concentration. The percentage of inhibition is calculated by comparing the fluorescence change in the presence of the test compound to the control. IC₅₀ values are determined from the dose-response curve.[17]

Visualizing Pathways and Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows relevant to the cross-reactivity of bromodiphenylmethane derivatives.

FAAH signaling pathway and point of inhibition.

Multi-target activity of Cinnarizine.

Generalized workflow for in vitro cross-reactivity assays.

References

• 1. Mechanistic and Pharmacological Characterization of PF-04457845: A Highly Potent and Selective Fatty Acid Amide Hydrolase Inhibitor That Reduces Inflammatory and Noninflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activity-based protein profiling reveals off-target proteins of the FAAH inhibitor BIA 10-2474 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Novel mechanistic class of fatty acid amide hydrolase inhibitors with remarkable selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Discovery and Development of Inhibitors of Fatty Acid Amide Hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Cinnarizine: A Contemporary Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cinnarizine | C26H28N2 | CID 1547484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Diphenhydramine - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. caymanchem.com [caymanchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

A Comparative Guide to the Analytical Validation of Bromodiphenylmethane Quantification

For researchers, scientists, and drug development professionals, the precise and reliable quantification of Bromodiphenylmethane is crucial for various applications, including process monitoring, impurity profiling, and stability studies. This guide provides an objective comparison of the primary analytical techniques for Bromodiphenylmethane quantification—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS)—supported by experimental data and detailed methodologies.

Comparative Analysis of Analytical Methods

The choice between HPLC-UV and GC-MS for the quantification of Bromodiphenylmethane depends on several factors, including the required sensitivity, sample matrix, and available instrumentation. Below is a summary of the key characteristics of each method.

Feature	HPLC-UV	GC-MS
Principle	Separation based on the analyte's affinity for a stationary and a liquid mobile phase, with detection via UV absorbance.	Separation of volatile compounds in the gas phase followed by detection based on their mass-to-charge ratio.[1]
Sample Preparation	Typically involves dissolution in a suitable solvent and filtration.[2]	May require extraction and derivatization to increase volatility and thermal stability, though direct injection is possible for some samples.[3]
Throughput	Generally higher throughput due to faster analysis times for some applications.	Can have longer run times, especially if complex temperature programming is required for separation.
Sensitivity	Good sensitivity, often in the µg/mL to ng/mL range.	Excellent sensitivity, capable of detecting analytes at pg to fg levels.[4]
Selectivity	Dependant on chromatographic separation and UV wavelength selection. Co-eluting impurities with similar UV spectra can interfere.	Highly selective due to the combination of chromatographic retention time and mass fragmentation patterns.[1]
Cost	Instrumentation and operational costs are generally lower than GC-MS.	Higher initial instrument cost and maintenance expenses.

Performance Data Comparison

The following table summarizes typical performance data for the analysis of halogenated hydrocarbons using HPLC-UV and GC-MS. While specific data for Bromodiphenylmethane is not extensively published, the values presented for analogous compounds provide a reliable estimate of expected performance.

Parameter	HPLC-UV (for similar aromatic compounds)	GC-MS (for alkyl halides and brominated compounds)
Linearity (R²)	> 0.999[5]	0.9947 - 0.9983[6]
Limit of Detection (LOD)	0.047 - 0.636 µg/mL[5]	0.005 - 0.019 µg/mL[6]
Limit of Quantification (LOQ)	Typically 3-5x LOD	0.0004 - 1.03 µg/L for halogenated hydrocarbons[7]
Precision (%RSD)	< 1.2%[5]	0.4 - 6.1% for halogenated hydrocarbons[7]
Accuracy/Recovery (%)	> 98.2%[5]	97.6 - 111.3%[6]

Experimental Protocols

Detailed methodologies for the quantification of Bromodiphenylmethane using HPLC-UV and GC-MS are provided below. These protocols are based on established methods for similar halogenated aromatic compounds and can be adapted and validated for specific applications.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the routine quantification of Bromodiphenylmethane in drug substances and reaction mixtures.

1. Instrumentation and Conditions:

• HPLC System: Agilent 1100 series or equivalent with a UV detector.[8]

• Column: Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm).[9]

• Mobile Phase: A gradient mixture of acetonitrile (B52724) and water with 0.1% trifluoroacetic acid (TFA).[5]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40 °C.[5]

• Detection Wavelength: 235 nm.[9]

• Injection Volume: 10 µL.

2. Sample Preparation:

• Accurately weigh and dissolve the sample containing Bromodiphenylmethane in the mobile phase to a final concentration of approximately 100 µg/mL.

• Vortex the solution for 30 seconds to ensure complete dissolution.

• Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

3. Analysis:

• Inject the prepared sample into the HPLC system.

• Record the chromatogram and identify the peak corresponding to Bromodiphenylmethane based on its retention time, determined by injecting a standard solution.

• Quantify the amount of Bromodiphenylmethane by comparing the peak area with a calibration curve prepared from standard solutions of known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method offers high sensitivity and selectivity, making it ideal for trace-level quantification of Bromodiphenylmethane, particularly in complex matrices.

1. Instrumentation and Conditions:

• GC-MS System: Agilent 8860 GC with a mass selective detector or equivalent.[7]

• Column: DB-1 (30 m × 0.32 mm, 3.0 µm) or similar non-polar capillary column.[6]

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[10]

• Injector Temperature: 280 °C.[4]

• Oven Temperature Program:

  • Initial temperature: 120 °C, hold for 2 minutes.

  • Ramp to 230 °C at 15 °C/min.

  • Ramp to 270 °C at 5 °C/min.

  • Ramp to 330 °C at 10 °C/min, hold for 5 minutes.[4]

• Transfer Line Temperature: 280 °C.[4]

• MS Ion Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for Bromodiphenylmethane (e.g., m/z 167, 165, 246, 248).

2. Sample Preparation:

• For liquid samples, perform a liquid-liquid extraction using a suitable solvent like dichloromethane (B109758) or hexane.

• For solid samples, use an appropriate extraction technique such as sonication or Soxhlet extraction.

• Concentrate the extract to a suitable volume and transfer it to a GC vial.

3. Analysis:

• Inject 1 µL of the prepared sample into the GC-MS system.

• Acquire the data in SIM mode.

• Identify Bromodiphenylmethane based on its retention time and the presence of its characteristic ions.

• Quantify the concentration using a calibration curve generated from standards.

Visualization of Analytical Method Validation Workflow

The following diagram illustrates the typical workflow for the validation of an analytical method, ensuring it is suitable for its intended purpose.

Analytical Method Validation Workflow

This comprehensive guide provides the necessary information for researchers and scientists to select and validate an appropriate analytical method for the quantification of Bromodiphenylmethane, ensuring data of high quality and reliability.

References

• 1. impactfactor.org [impactfactor.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Quantification of Brominated Flame Retardants in Synthetic Polymers via Direct Mass Spectrometric Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. mdpi.com [mdpi.com]
• 6. A Validated GC-MS Method for the Determination of Genotoxic Impurities in Divalproex Sodium Drug Substance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. revroum.lew.ro [revroum.lew.ro]
• 9. researchgate.net [researchgate.net]
• 10. Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole [mdpi.com]

A Comparative Guide to the Synthesis of Bromodiphenylmethane: Benchmarking Key Synthetic Routes

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. Bromodiphenylmethane, a crucial building block in the synthesis of various pharmaceutical compounds, can be prepared through several synthetic pathways. This guide provides an objective comparison of the most common routes to bromodiphenylmethane, supported by experimental data and detailed protocols to inform the selection of the most suitable method for your research needs.

Comparison of Synthetic Routes

The synthesis of bromodiphenylmethane is primarily achieved through two main strategies: the free-radical bromination of diphenylmethane (B89790) and the nucleophilic substitution of benzhydrol. A third, less common route involves halogen exchange from diphenylchloromethane. Each method presents distinct advantages and disadvantages in terms of yield, reaction conditions, and scalability.

Synthetic Route	Starting Material	Reagents	Solvent	Reaction Time	Yield (%)	Key Remarks
Route 1: Free-Radical Bromination	Diphenylmethane	N-Bromosuccinimide (NBS), Benzoyl Peroxide (BPO)	Carbon Tetrachloride	~4 hours (reflux)	~60-70%	Utilizes a readily available starting material. The reaction is initiated by light or a radical initiator. Control of reaction conditions is crucial to avoid multiple brominations.
Route 2: Nucleophilic Substitution	Benzhydrol	Concentrated Hydrobromic Acid (HBr)	Acetone (B3395972)	Not specified	High	A straightforward SN1 reaction. The use of a strong acid is required. The reaction is often rapid.
Route 2 (Alternative): Nucleophilic Substitution	Benzhydrol	Phosphorus Tribromide (PBr₃)	Not specified	Not specified	High (general)	A common method for converting alcohols to alkyl bromides. PBr₃ is a hazardous reagent and requires careful handling.[1]
Route 3: Halogen Exchange	Diphenylchloromethane	Boron Tribromide (BBr₃)	Not specified	0.25 hours	92%	A rapid and high-yielding method, but the starting material is less common and more expensive than diphenylmethane or benzhydrol.

Experimental Protocols

Route 1: Free-Radical Bromination of Diphenylmethane

This protocol utilizes N-Bromosuccinimide (NBS) as the bromine source and benzoyl peroxide as a radical initiator.

Materials:

• Diphenylmethane

• N-Bromosuccinimide (NBS)

• Benzoyl Peroxide (BPO)

• Carbon Tetrachloride (CCl₄)

• Sodium bisulfite solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diphenylmethane in carbon tetrachloride.

• Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

• Heat the mixture to reflux. The reaction can be monitored by the disappearance of the solid NBS, which is denser than the solvent and will be converted to succinimide (B58015), which is less dense and will float.

• After the reaction is complete (typically after all NBS has reacted), cool the mixture to room temperature.

• Filter the mixture to remove the succinimide by-product.

• Wash the filtrate with a sodium bisulfite solution to remove any remaining bromine, followed by water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure to yield crude bromodiphenylmethane, which can be further purified by distillation or recrystallization.

Route 2: Nucleophilic Substitution of Benzhydrol with Hydrobromic Acid

This protocol is adapted from a procedure for the synthesis of diphenhydramine, where bromodiphenylmethane is a key intermediate.[2]

Materials:

• Diphenylmethanol (B121723) (Benzhydrol)

• Acetone

• Concentrated Hydrobromic Acid (48%)

• Extraction solvent (e.g., dichloromethane (B109758) or ether)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve diphenylmethanol in a minimum amount of acetone in an Erlenmeyer flask.[2]

• Carefully add concentrated hydrobromic acid to the solution and stir.[2] The reaction progress can be monitored by thin-layer chromatography (TLC).

• Once the reaction is complete, transfer the mixture to a separatory funnel.

• Extract the product with a suitable organic solvent like dichloromethane or ether.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate.[2]

• Filter and evaporate the solvent under reduced pressure to obtain bromodiphenylmethane, which may be an oil or a glassy solid.[2]

Mandatory Visualizations

Synthetic Pathways Overview

The following diagram illustrates the two primary synthetic routes to bromodiphenylmethane, starting from either diphenylmethane or benzhydrol.

Caption: Primary synthetic routes to bromodiphenylmethane.

Experimental Workflow: Free-Radical Bromination

This diagram outlines the key steps in the synthesis and purification of bromodiphenylmethane via the free-radical bromination of diphenylmethane.

Caption: Workflow for free-radical bromination synthesis.

Reaction Mechanism: SN1 Substitution of Benzhydrol

The synthesis of bromodiphenylmethane from benzhydrol proceeds through a carbocation intermediate, characteristic of an SN1 reaction mechanism.

Caption: SN1 reaction mechanism for the synthesis from benzhydrol.

References

• 1. Phosphorus tribromide - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]

Comparative efficacy of Bromodiphenylmethane-derived FAAH inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of various classes of Fatty Acid Amide Hydrolase (FAAH) inhibitors, supported by experimental data. FAAH is a critical enzyme in the endocannabinoid system, responsible for the degradation of the neurotransmitter anandamide (B1667382).[1] Its inhibition is a promising therapeutic strategy for a range of conditions, including pain, inflammation, and anxiety disorders.[2][3] This guide will focus on a comparative analysis of well-characterized classes of FAAH inhibitors, including carbamates, piperidine/piperazine ureas, and α-ketoheterocycles.

Data Presentation: In Vitro Efficacy of FAAH Inhibitors

The following table summarizes the in vitro potency of representative compounds from different classes of FAAH inhibitors against human and rat FAAH enzymes. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's inhibitory strength.

Compound Class	Compound	Target Organism	IC50 (nM)	Reference
Carbamate	URB597	Human FAAH	~5	[4]
URB597	Rat FAAH	~5	[4]
Piperidine Urea	PF-3845	Human FAAH	7.2	[4]
PF-3845	Rat FAAH	16	[4]
α-Ketoheterocycle	OL-135	Rat FAAH	4	[5]
Dual FAAH/MAGL Inhibitor	AM4302	Human FAAH	60	[6]
AM4302	Rat FAAH	31	[6]
Selective FAAH Inhibitor	AM4303	Human FAAH	2	[6]
AM4303	Rat FAAH	1.9	[6]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the interpretation and replication of results.

In Vitro FAAH Inhibition Assay (Fluorometric)

This assay is widely used to determine the potency of FAAH inhibitors.[7]

Principle: The assay measures the enzymatic activity of FAAH by monitoring the hydrolysis of a fluorogenic substrate, arachidonoyl 7-amino, 4-methylcoumarin (B1582148) amide (AAMCA), which releases the fluorescent product 7-amino-4-methylcoumarin (B1665955) (AMC).[8][9] The rate of fluorescence increase is proportional to FAAH activity, and the reduction in this rate in the presence of an inhibitor is used to calculate its IC50 value.[7]

Protocol Outline:

• Enzyme Preparation: Homogenize tissues or cells expressing FAAH in an appropriate buffer and prepare a supernatant or membrane fraction containing the enzyme.[10]

• Reaction Setup: In a 96-well plate, add the enzyme preparation, the test inhibitor at various concentrations, and the assay buffer.[8] Include controls for 100% enzyme activity (no inhibitor) and background fluorescence (no enzyme).[9]

• Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.[7]

• Reaction Initiation: Add the AAMCA substrate to all wells to start the reaction.[8]

• Measurement: Immediately measure the fluorescence intensity kinetically over time or as an endpoint reading after a fixed incubation period using a fluorescence plate reader with excitation at ~360 nm and emission at ~465 nm.[7][9]

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the uninhibited control. Fit the data to a dose-response curve to determine the IC50 value.[7]

In Vivo Model: Carrageenan-Induced Inflammatory Pain

This is a standard animal model to assess the anti-inflammatory and analgesic effects of FAAH inhibitors.[11]

Principle: Injection of carrageenan into the paw of a rodent induces a local inflammatory response characterized by edema (swelling), hyperalgesia (increased sensitivity to painful stimuli), and allodynia (pain in response to a normally non-painful stimulus). The ability of a compound to reduce these inflammatory signs and pain behaviors indicates its potential therapeutic efficacy.[11]

Protocol Outline:

• Animal Acclimatization: Acclimate rodents (typically rats or mice) to the testing environment and handling procedures.

• Baseline Measurement: Measure baseline paw volume and sensitivity to thermal and mechanical stimuli before any treatment.

• Carrageenan Injection: Inject a solution of carrageenan into the plantar surface of one hind paw.

• Drug Administration: Administer the FAAH inhibitor or vehicle control at a specified time before or after the carrageenan injection. Administration can be systemic (e.g., intraperitoneal, oral) or local.[6]

• Assessment of Inflammation and Pain:

  • Edema: Measure the paw volume at various time points after carrageenan injection using a plethysmometer.

  • Thermal Hyperalgesia: Assess the latency of paw withdrawal from a radiant heat source (e.g., Hargreaves test).

  • Mechanical Allodynia: Measure the paw withdrawal threshold in response to stimulation with von Frey filaments of increasing force.

• Data Analysis: Compare the changes in paw volume and pain thresholds between the drug-treated and vehicle-treated groups to determine the efficacy of the FAAH inhibitor.

Mandatory Visualizations

Anandamide Signaling Pathway and FAAH Inhibition

Anandamide (AEA), an endocannabinoid, is synthesized on demand in the postsynaptic neuron.[12] It travels retrogradely across the synapse to bind to and activate presynaptic CB1 receptors, leading to the inhibition of neurotransmitter release.[12] The action of anandamide is terminated by its uptake into the postsynaptic neuron and subsequent hydrolysis by FAAH into arachidonic acid and ethanolamine.[1][12] FAAH inhibitors block this degradation, leading to elevated anandamide levels and enhanced cannabinoid signaling.[1]

Anandamide signaling pathway and mechanism of FAAH inhibition.

Experimental Workflow for In Vitro FAAH Inhibitor Screening

The following diagram illustrates the key steps involved in a typical in vitro fluorometric assay to screen for FAAH inhibitors.

Workflow for in vitro FAAH inhibition assay.

References

• 1. anandamide degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Targeting Fatty Acid Amide Hydrolase (FAAH) to Treat Pain and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and characterization of a highly selective FAAH inhibitor that reduces inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Actions of the FAAH inhibitor URB597 in neuropathic and inflammatory chronic pain models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. sigmaaldrich.cn [sigmaaldrich.cn]
• 11. Inhibition of fatty acid amide hydrolase produces PPAR-α-mediated analgesia in a rat model of inflammatory pain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Unveiling Molecular Architecture: A Comparative Guide to the Structural Analysis of Bromodiphenylmethane

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is paramount for understanding its function and guiding the design of new therapeutic agents. This guide provides a comparative analysis of X-ray crystallography as the primary method for the structural elucidation of bromodiphenylmethane, alongside alternative techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We present supporting experimental data, detailed protocols, and visualizations to offer a comprehensive overview for structural analysis.

At a Glance: Comparing Analytical Techniques

The structural characterization of a small organic molecule like bromodiphenylmethane relies on a synergistic approach, where different analytical techniques provide complementary information. While X-ray crystallography offers an unparalleled, direct visualization of the atomic arrangement in the solid state, NMR spectroscopy probes the chemical environment of atoms in solution, and mass spectrometry provides information on the molecular weight and fragmentation patterns.

Technique	Information Provided	Sample Requirements	Throughput
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, crystal packing	Single, high-quality crystal (typically >0.1 mm)	Low to medium
NMR Spectroscopy	Chemical environment of nuclei (¹H, ¹³C), connectivity through bonds, spatial proximity of atoms	5-10 mg dissolved in a deuterated solvent	High
Mass Spectrometry	Molecular weight, elemental composition (High-Resolution MS), fragmentation patterns	~1 mg/mL solution	High

X-ray Crystallography: The Gold Standard for Structural Determination

Single-crystal X-ray diffraction stands as the definitive method for determining the absolute structure of a molecule.[1][2][3] By analyzing the diffraction pattern of X-rays passing through a crystalline sample, a detailed three-dimensional electron density map can be constructed, revealing the precise location of each atom.

While a crystal structure for bromodiphenylmethane is not publicly available, we can examine the structure of a closely related analogue, tetrakis(4-bromophenyl)methane, to illustrate the type of data obtained.[4]

Table 1: Representative Crystallographic Data for a Brominated Tetraphenylmethane Derivative. [4]

Parameter	Value
Chemical Formula	C25H16Br4
Crystal System	Tetragonal
Space Group	I-4
a (Å)	13.550(3)
b (Å)	13.550(3)
c (Å)	7.031(2)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1292.0(5)
Z	2
R-factor	0.042

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals of the target compound are grown from a suitable solvent or solvent mixture using techniques such as slow evaporation, vapor diffusion, or cooling. The crystals should ideally be well-formed and have dimensions of at least 0.1 mm in all directions.[5]

• Crystal Mounting: A suitable crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a diffractometer and cooled under a stream of liquid nitrogen to minimize thermal vibrations. The crystal is then irradiated with a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The initial crystal structure is solved using direct methods or Patterson methods. The structural model is then refined against the experimental data to obtain the final atomic coordinates, bond lengths, and bond angles.

A simplified workflow for structure determination by X-ray crystallography.

Alternative Spectroscopic Techniques

While X-ray crystallography provides definitive solid-state structures, NMR and mass spectrometry are indispensable for characterizing molecules in solution and confirming their identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules in solution.[6][7] It provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (ppm) for Bromodiphenylmethane.

Atom Type	Predicted Chemical Shift (ppm)
¹H NMR
Methine (-CHBr-)	~6.3
Phenyl	7.2 - 7.5
¹³C NMR
Methine (-CHBr-)	~60
Phenyl (C-ipso attached to CHBr)	~140
Phenyl (other carbons)	127 - 130

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.[6]

• Data Acquisition: The NMR tube is placed in the spectrometer. A series of 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) experiments are performed to acquire the spectral data.

• Data Processing and Analysis: The acquired data is processed (Fourier transformation, phasing, baseline correction) and analyzed to assign chemical shifts and determine the molecular structure.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that measures the mass-to-charge ratio of ions.[8] It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation analysis.

Table 3: Expected Mass Spectrometric Data for Bromodiphenylmethane.

Ion	m/z (calculated)
[M]⁺ (⁷⁹Br)	246.0044
[M]⁺ (⁸¹Br)	248.0024
[M-Br]⁺	167.0861

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol, acetonitrile).[9]

• Sample Introduction and Ionization: The sample solution is introduced into the mass spectrometer and ionized using an appropriate technique such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Data Analysis: The detector records the abundance of ions at each m/z value, generating a mass spectrum which is then analyzed to determine the molecular weight and fragmentation pattern.

Conclusion

The structural analysis of bromodiphenylmethane and related small molecules is most definitively achieved through single-crystal X-ray diffraction, which provides an unambiguous three-dimensional atomic arrangement. However, a comprehensive characterization relies on the complementary data provided by NMR spectroscopy and mass spectrometry. For researchers and professionals in drug development, the integration of these techniques is crucial for confirming molecular identity, understanding structure-activity relationships, and accelerating the discovery of new medicines. The choice of analytical method will ultimately depend on the specific information required and the nature of the sample.

References

• 1. eas.org [eas.org]
• 2. excillum.com [excillum.com]
• 3. rigaku.com [rigaku.com]
• 4. Molecular networks in the crystal structures of tetrakis(4-iodophenyl)methane and (4-iodophenyl)triphenylmethane - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 6. benchchem.com [benchchem.com]
• 7. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of Bromodiphenylmethane: A Guide for Laboratory Professionals

Essential guidance for the safe and compliant disposal of bromodiphenylmethane, ensuring the protection of personnel and the environment.

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to laboratory safety and regulatory compliance. Bromodiphenylmethane, a halogenated organic compound, requires specific procedures for its disposal due to its hazardous characteristics. Adherence to these protocols is crucial to mitigate risks and avoid environmental contamination.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is imperative to consult the Safety Data Sheet (SDS) and be fully aware of the hazards associated with bromodiphenylmethane. This compound is classified as a corrosive substance that can cause severe skin burns and eye damage, and is harmful if swallowed.[1][2][3][4]

Personal Protective Equipment (PPE) is mandatory. [1][2][4][5][6] Always wear appropriate chemical-resistant gloves, protective clothing, and eye/face protection. All handling and disposal activities should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[1][3][4][5]

Step-by-Step Disposal Protocol

The disposal of bromodiphenylmethane must be managed through a licensed hazardous waste disposal company.[1][5] Improper disposal, such as pouring it down the drain or mixing it with regular trash, is strictly prohibited and illegal.[5][7]

• Segregation of Waste: It is critical to segregate halogenated organic waste, such as bromodiphenylmethane, from all other waste streams, especially non-halogenated waste.[5][7] Co-mingling can lead to dangerous reactions and significantly increase disposal costs.

• Container Selection and Labeling:

  • Use a designated, chemically compatible, and leak-proof container for the collection of bromodiphenylmethane waste.[2][5][8]

  • The container must be clearly and accurately labeled with "Hazardous Waste" and the full chemical name, "Bromodiphenylmethane".[5]

• Waste Accumulation:

  • Store the waste container in a designated and properly managed Satellite Accumulation Area (SAA) that is at or near the point of generation.[5]

  • Keep the waste container securely closed at all times, except when adding waste.[4][5][8]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.

  • Provide the full chemical name and any other pertinent information from the SDS to the disposal company.

Quantitative Data Summary

Hazard Classification	GHS Pictograms	Personal Protective Equipment (PPE)	Prohibited Disposal Methods
Skin Corrosion/Irritation, Category 1B.[1][3][4] Serious Eye Damage/Irritation, Category 1.[1][3][4] Harmful if Swallowed.[2]	Corrosion, Health Hazard	Chemical-resistant gloves, safety goggles/face shield, lab coat/protective clothing.[1][2][4][5][6]	Drain disposal, regular trash disposal.[5][7]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper disposal of bromodiphenylmethane.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. benchchem.com [benchchem.com]
• 6. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 776-74-9 Name: Bromo(diphenyl)methane [xixisys.com]
• 7. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 8. ethz.ch [ethz.ch]

Personal protective equipment for handling Bromodiphenylmethane

This guide provides critical safety protocols, personal protective equipment (PPE) recommendations, and operational and disposal procedures for handling Bromodiphenylmethane. It is intended for laboratory professionals, including researchers, scientists, and those involved in drug development, to ensure safe handling and minimize exposure risks.

Bromodiphenylmethane is a chemical compound that poses significant health risks, primarily causing severe skin burns and eye damage.[1][2][3][4] Inhalation may also lead to corrosive injuries to the upper respiratory tract and lungs.[5] Adherence to the following guidelines is imperative for personal safety and regulatory compliance.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent any direct contact with Bromodiphenylmethane. The recommended equipment is detailed below.

Body Part	PPE Recommendation	Rationale and Specifications
Eyes/Face	Chemical safety goggles and a face shield	Must conform to OSHA 29 CFR 1910.133 or European Standard EN166. A face shield is crucial when there is a risk of splashing.[2][4]
Hands	Chemical-resistant, impervious gloves	Inspect gloves for integrity before each use. Dispose of contaminated gloves properly.[3]
Body	Flame-retardant lab coat or impervious protective clothing	Should be worn to prevent skin exposure from accidental splashes or dust.[2][3] Contaminated work clothes should be laundered separately before reuse.[1]
Respiratory	Use in a well-ventilated area. If dust or aerosols are generated, a dust respirator or a full-face respirator should be used.	Engineering controls like a closed system or local exhaust ventilation are recommended.[1][3]

Operational Plan: Safe Handling Procedure

A systematic approach is essential for safely managing Bromodiphenylmethane in the laboratory.

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

• Have an emergency eye wash station and safety shower readily accessible.[4]

• Keep containers tightly closed when not in use and store in a cool, dry place.[2]

• Avoid contact with incompatible materials such as bases, alcohols, and amines.[4]

2. Donning PPE:

• Before handling the substance, put on all required PPE as detailed in the table above.

3. Handling the Chemical:

• Avoid all personal contact, including inhalation of dust.[1]

• Do not eat, drink, or smoke in the handling area.[1]

• Use dry, clean-up procedures and avoid generating dust.[1]

• If transferring, use spark-proof tools and ensure containers are properly labeled.

4. Post-Handling Decontamination:

• Wipe down the work surface and any contaminated equipment.

• Properly doff PPE, removing gloves last using a technique that avoids skin contact with the outer surface.

• Wash hands thoroughly with soap and water after handling.[1]

Disposal Plan

Proper disposal of Bromodiphenylmethane and its containers is crucial to prevent environmental contamination.

• Waste Collection: Collect solid residues and seal them in labeled drums for disposal.[1]

• Disposal Method: Do not allow the product to enter drains or waterways.[1][3] The recommended disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Regulatory Compliance: Consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[3][4]

• Container Disposal: Dispose of contaminated containers as unused product in accordance with regulations.[3]

Emergency Procedures

Spill Response:

• Evacuate the area and eliminate all ignition sources.[5]

• Ventilate the space.[5]

• Wearing full PPE, cover the spill with a dry, inert material such as sand or earth.[5]

• Collect the absorbed material using non-sparking tools and place it in a suitable, labeled container for waste disposal.[1][5]

First-Aid Measures:

• If on Skin (or hair): Immediately take off all contaminated clothing. Rinse skin with plenty of water or shower. Seek immediate medical attention.[1][2][4]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4]

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[1][2][4]

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Seek immediate medical attention.[2]

Caption: Workflow for handling Bromodiphenylmethane.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 776-74-9 Name: Bromo(diphenyl)methane [xixisys.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. fishersci.com [fishersci.com]
• 5. Bromodiphenylmethane | C13H11Br | CID 236603 - PubChem [pubchem.ncbi.nlm.nih.gov]